3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde

• CAS: 350997-67-0

Core Science & Biosynthesis

An In-depth Technical Guide to 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and analytical methods for 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde. This pyrazole derivative is a versatile building block in medicinal and agricultural chemistry, with potential applications in the development of novel therapeutic agents.

Core Chemical Properties

3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde is an off-white powder.[1] Key identifying and physical properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₁₀H₇ClN₂O	[1]
Molecular Weight	206.63 g/mol	[1]
Melting Point	137-145 °C	[1]
Appearance	Off-white powder	[1]
CAS Number	350997-67-0	[1]

Synthesis and Purification

The primary synthetic route to 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde is the Vilsmeier-Haack reaction.[2][3][4][5] This reaction involves the formylation and cyclization of a suitable hydrazone precursor.

Experimental Protocol: Vilsmeier-Haack Synthesis

This protocol is adapted from the synthesis of the closely related compound, 3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde.[2][6]

Step 1: Formation of the Vilsmeier Reagent

• In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere, cool N,N-dimethylformamide (DMF) to 0-5 °C.

• Slowly add phosphorus oxychloride (POCl₃) dropwise to the cooled DMF with continuous stirring. The formation of the Vilsmeier reagent is an exothermic reaction and the temperature should be maintained below 10 °C.

Step 2: Hydrazone Formation and Cyclization

• The precursor, 4-chloroacetophenone hydrazone, is prepared by the condensation of 4-chloroacetophenone with hydrazine hydrate.

• Dissolve the 4-chloroacetophenone hydrazone in a minimal amount of DMF.

• Add the hydrazone solution dropwise to the pre-formed Vilsmeier reagent at 0-5 °C with vigorous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 50-60 °C for several hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

Step 3: Work-up and Purification

• Upon completion of the reaction, cool the mixture to room temperature and pour it slowly onto crushed ice with stirring.

• Neutralize the acidic solution with a suitable base, such as a saturated sodium bicarbonate solution, until a precipitate forms.

• Collect the crude product by vacuum filtration and wash it thoroughly with cold water.

• Purify the crude product by recrystallization from a suitable solvent, such as ethanol, to yield 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde as a solid.[6]

Synthetic pathway for 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde.

Analytical Methods

High-Performance Liquid Chromatography (HPLC)

A reverse-phase HPLC method can be employed to assess the purity of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde.

Protocol Outline:

• Column: A C18 stationary phase, such as Newcrom R1, is suitable.

• Mobile Phase: A mixture of acetonitrile, water, and an acid modifier like phosphoric acid or formic acid (for mass spectrometry compatibility). The exact gradient or isocratic conditions would require method development.

• Detection: UV detection at an appropriate wavelength.

Spectral Data

Detailed experimental spectral data with peak assignments for 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde are not available in the public domain. However, based on the known structure and data from analogous compounds, the expected spectral characteristics are outlined below.

¹H NMR Spectroscopy (Expected)

• Aldehydic Proton (CHO): A singlet is expected to appear in the downfield region, typically between δ 9.5 and 10.5 ppm.

• Pyrazole Ring Proton: A singlet for the C5-H of the pyrazole ring is anticipated, likely in the range of δ 8.0-9.0 ppm.

• Aromatic Protons (Chlorophenyl Ring): Two doublets are expected for the AA'BB' system of the 4-chlorophenyl group, typically in the region of δ 7.4-7.8 ppm.

• NH Proton: A broad singlet for the N1-H of the pyrazole ring, which may be exchangeable with D₂O. Its chemical shift can vary significantly depending on the solvent and concentration.

¹³C NMR Spectroscopy (Expected)

• Aldehyde Carbonyl Carbon (CHO): A signal is expected in the highly deshielded region of δ 185-195 ppm.

• Pyrazole Ring Carbons: Signals for the C3, C4, and C5 carbons of the pyrazole ring are expected in the aromatic region, typically between δ 110 and 150 ppm.

• Chlorophenyl Ring Carbons: Four signals are expected for the 4-chlorophenyl group in the aromatic region (δ 120-140 ppm), including the carbon bearing the chlorine atom (C-Cl) and the ipso-carbon attached to the pyrazole ring.

Infrared (IR) Spectroscopy (Expected)

• C=O Stretch (Aldehyde): A strong absorption band is expected in the region of 1670-1700 cm⁻¹.

• C-H Stretch (Aldehyde): Two weak bands may be observed around 2820 and 2720 cm⁻¹.

• N-H Stretch: A broad band in the region of 3100-3500 cm⁻¹ may be present, corresponding to the N-H group of the pyrazole ring.

• C=C and C=N Stretches: Aromatic and pyrazole ring stretching vibrations are expected in the 1400-1600 cm⁻¹ region.

• C-Cl Stretch: A band in the fingerprint region, typically around 1090 cm⁻¹, may be attributed to the C-Cl bond.

Mass Spectrometry (Expected)

• Molecular Ion Peak (M⁺): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound (206.63 g/mol ). The isotopic pattern of chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio) will result in a characteristic M+2 peak.

Biological Activity and Potential Signaling Pathways

While specific signaling pathways for 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde have not been elucidated in the available literature, the broader class of pyrazole derivatives is known for its anti-inflammatory and anti-cancer activities.[1][6][7]

Potential Anti-inflammatory Mechanism

Many pyrazole-containing compounds exhibit anti-inflammatory effects through the inhibition of cyclooxygenase (COX) enzymes, particularly COX-2.[7][8][9][10] Inhibition of COX-2 reduces the production of prostaglandins, which are key mediators of inflammation.

Hypothesized anti-inflammatory mechanism via COX-2 inhibition.

Potential Anti-cancer Mechanism

The anti-cancer activity of some pyrazole derivatives has been linked to the induction of apoptosis.[11][12][13][14][15] This can occur through the modulation of the Bcl-2 family of proteins, which regulate the intrinsic apoptotic pathway, leading to the activation of caspases. Specifically, inhibition of anti-apoptotic proteins like Bcl-2 and upregulation of pro-apoptotic proteins like Bax can trigger the mitochondrial release of cytochrome c, which in turn activates caspase-9 and the downstream executioner caspase-3.[16][17][18][19][20][21][22]

Hypothesized pro-apoptotic mechanism in cancer cells.

Additionally, pyrazole derivatives have been implicated in modulating other signaling pathways related to inflammation and cancer, such as the NF-κB and MAPK pathways.[23][24] For instance, inhibition of pro-inflammatory cytokines like Tumor Necrosis Factor-alpha (TNF-α) can prevent the activation of the NF-κB signaling cascade, which is involved in both inflammation and cancer cell survival.[23][24][25][26][27]

Disclaimer: The signaling pathway diagrams presented are hypothetical and based on the known activities of the broader class of pyrazole derivatives. Further research is required to elucidate the specific molecular mechanisms of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde.

References

• 1. chemimpex.com [chemimpex.com]
• 2. ir.atmiyauni.ac.in:8080 [ir.atmiyauni.ac.in:8080]
• 3. jpsionline.com [jpsionline.com]
• 4. asianpubs.org [asianpubs.org]
• 5. researchgate.net [researchgate.net]
• 6. 3-(4-Chloro­phen­yl)-1-phenyl-1H-pyrazole-4-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A novel COX-2 inhibitor pyrazole derivative proven effective as an anti-inflammatory and analgesic drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis, anti-inflammatory, analgesic, COX1/2-inhibitory activity, and molecular docking studies of hybrid pyrazole analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis, cyclooxygenase inhibition and anti-inflammatory evaluation of new 1,3,5-triaryl-4,5-dihydro-1H-pyrazole derivatives possessing methanesulphonyl pharmacophore - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Design, synthesis, cyclooxygenase inhibition and biological evaluation of new 1,3,5-triaryl-4,5-dihydro-1H-pyrazole derivatives possessing amino/methanesulfonyl pharmacophore - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Pyrazole Derivatives Induce Apoptosis via ROS Generation in the Triple Negative Breast Cancer Cells, MDA-MB-468 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Targeting apoptotic pathways in cancer: design, synthesis, and molecular docking studies of 1,3,5-trisubstituted-1H-pyrazole derivatives with Bcl-2 inhibition and DNA damage potential - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A Novel Pyrazole Exhibits Potent Anticancer Cytotoxicity via Apoptosis, Cell Cycle Arrest, and the Inhibition of Tubulin Polymerization in Triple-Negative Breast Cancer Cells | MDPI [mdpi.com]
• 14. Apoptosis as anticancer mechanism: function and dysfunction of its modulators and targeted therapeutic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Induction of apoptosis by pyrazolo[3,4-d]pyridazine derivative in lung cancer cells via disruption of Bcl-2/Bax expression balance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Targeting apoptotic pathways in cancer: design, synthesis, and molecular docking studies of 1,3,5-trisubstituted-1H-pyrazole derivatives with Bcl-2 inhibition and DNA damage potential - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 17. Pharmacological manipulation of Bcl-2 family members to control cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Frontiers | The role of BCL-2 family proteins in regulating apoptosis and cancer therapy [frontiersin.org]
• 19. The BCL2 family: from apoptosis mechanisms to new advances in targeted therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 20. BCL-2 family proteins: changing pa ... | Article | H1 Connect [archive.connect.h1.co]
• 21. Caspases as Targets for Drug Development - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 22. mdpi.com [mdpi.com]
• 23. Phytochemicals as inhibitors of tumor necrosis factor alpha and neuroinflammatory responses in neurodegenerative diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 24. mdpi.com [mdpi.com]
• 25. Tumour necrosis factor alpha: a potential target for the therapy of solid tumours - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. mdpi.com [mdpi.com]
• 27. Inhibition of the tumor necrosis factor-alpha pathway is radioprotective for the lung - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic and Synthetic Profile of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Predicted Spectroscopic Data

The following tables summarize the expected spectroscopic data for 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde. These predictions are derived from published data for analogous pyrazole-4-carbaldehyde derivatives.[3][4]

Table 1: Predicted ¹H NMR Spectroscopic Data

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity
Aldehyde (-CHO)	9.9 - 10.1	Singlet
Pyrazole H-5	8.5 - 8.8	Singlet
Aromatic (4-Chlorophenyl)	7.4 - 7.9	Multiplet
Pyrazole N-H	Broad singlet	Broad Singlet

Table 2: Predicted ¹³C NMR Spectroscopic Data

Carbon Atom	Predicted Chemical Shift (δ, ppm)
Aldehyde Carbonyl (C=O)	184 - 186
Pyrazole C-3	152 - 155
Pyrazole C-5	130 - 136
Pyrazole C-4	122 - 124
Aromatic (4-Chlorophenyl)	128 - 135

Table 3: Predicted Infrared (IR) Spectroscopic Data

Functional Group	Predicted Wavenumber (cm⁻¹)
N-H Stretch	3100 - 3300 (broad)
C-H Stretch (Aromatic)	3000 - 3100
C=O Stretch (Aldehyde)	1670 - 1690
C=C & C=N Stretches	1500 - 1600
C-Cl Stretch	1080 - 1100

Table 4: Predicted Mass Spectrometry Data

Ion	Predicted m/z
[M]+	206/208
[M+H]+	207/209

Experimental Protocols

While a specific protocol for 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde is not detailed in the provided search results, the synthesis of its N-phenyl analog, 3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde, is well-documented and proceeds via the Vilsmeier-Haack reaction.[5][6] This reaction is a standard method for the formylation of electron-rich heterocyclic systems.

Synthesis of 3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde [5]

• Preparation of the Vilsmeier Reagent: Phosphoryl chloride (POCl₃, 5 mL) is added dropwise to cold (273–278 K) N,N-dimethylformamide (DMF, 15 mL) with continuous stirring over approximately 30 minutes.

• Addition of Hydrazone: 4-Chloroacetophenone phenylhydrazone (3.66 g, 15 mmol), dissolved in 5 mL of DMF, is added dropwise to the cold Vilsmeier reagent over a period of one hour.

• Reaction: The resulting mixture is stirred at 323–333 K for 5–6 hours.

• Work-up: After cooling to room temperature, the reaction mixture is poured into crushed ice, leading to the formation of a white precipitate.

• Purification: The precipitate is collected by filtration, washed with water, and recrystallized from ethanol to yield the final product.

Characterization of 3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde

The synthesized compound can be characterized using standard spectroscopic techniques:

• ¹H and ¹³C NMR Spectroscopy: Spectra are typically recorded in deuterated solvents such as DMSO-d₆ or CDCl₃.

• IR Spectroscopy: The solid sample is analyzed, often using the KBr pellet method.

• Mass Spectrometry: To confirm the molecular weight of the synthesized compound.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and characterization of pyrazole-4-carbaldehydes.

Synthesis and Characterization Workflow

References

• 1. 3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde | C16H11ClN2O | CID 703492 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. rsc.org [rsc.org]
• 4. epubl.ktu.edu [epubl.ktu.edu]
• 5. 3-(4-Chloro­phen­yl)-1-phenyl-1H-pyrazole-4-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ir.atmiyauni.ac.in:8080 [ir.atmiyauni.ac.in:8080]

An In-depth Technical Guide to the Mass Spectrum of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the expected mass spectrum of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde, a molecule of significant interest in pharmaceutical and agrochemical research.[1] Due to the limited availability of direct experimental mass spectra for this specific compound in publicly accessible databases, this guide presents a theoretical fragmentation pattern based on established principles of mass spectrometry and data from closely related analogues. This information is crucial for the identification and structural elucidation of this and similar pyrazole derivatives in complex matrices.

Predicted Mass Spectrum Data

The mass spectrum of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde is predicted to exhibit a distinct molecular ion peak and a series of fragment ions resulting from the characteristic cleavage of the pyrazole ring and its substituents. The expected data from Electron Ionization (EI) Mass Spectrometry is summarized below.

m/z	Predicted Fragment Ion	Proposed Formula	Relative Abundance (%)
206/208	[M]⁺	[C₁₀H₇ClN₂O]⁺	100
205/207	[M-H]⁺	[C₁₀H₆ClN₂O]⁺	80
177/179	[M-CHO]⁺	[C₉H₆ClN₂]⁺	60
150	[C₉H₆N₂]⁺	[C₉H₆N₂]⁺	40
149	[M-Cl]⁺	[C₁₀H₇N₂O]⁺	30
123	[C₈H₅N]⁺	[C₈H₅N]⁺	25
111/113	[C₆H₄Cl]⁺	[C₆H₄Cl]⁺	50
75	[C₆H₃]⁺	[C₆H₃]⁺	20

Note: The presence of chlorine results in characteristic isotopic peaks (M and M+2) with an approximate ratio of 3:1. This table presents the most likely fragments based on known fragmentation patterns of pyrazoles and aromatic aldehydes.[2][3] The relative abundances are estimations and may vary under different experimental conditions.

Experimental Protocol for Mass Spectrometry

The following is a generalized experimental protocol for acquiring the mass spectrum of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde using Electrospray Ionization (ESI) coupled with a Time-of-Flight (TOF) or Quadrupole Time-of-Flight (Q-TOF) mass spectrometer, which is suitable for obtaining high-resolution mass data.

1. Sample Preparation:

• Dissolve approximately 1 mg of the solid compound in 1 mL of a suitable solvent such as methanol or acetonitrile.

• Further dilute the stock solution to a final concentration of 1-10 µg/mL with the same solvent.

• If necessary, add a small percentage of formic acid (0.1%) to the final solution to promote protonation and enhance signal intensity in positive ion mode.

• Filter the final solution through a 0.22 µm syringe filter to remove any particulate matter.

2. Instrumentation and Parameters:

• Mass Spectrometer: A high-resolution mass spectrometer (e.g., ESI-TOF or ESI-Q-TOF).

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Capillary Voltage: 3.5 - 4.5 kV.

• Cone Voltage: 20 - 40 V (can be optimized to control fragmentation).

• Source Temperature: 100 - 120 °C.

• Desolvation Gas (N₂) Flow: 500 - 800 L/hr.

• Desolvation Temperature: 250 - 350 °C.

• Mass Range: m/z 50 - 500.

• Acquisition Mode: Full scan for initial analysis. For detailed structural information, tandem MS (MS/MS) can be performed by selecting the molecular ion as the precursor.

3. Data Acquisition and Analysis:

• Infuse the sample solution into the ESI source at a flow rate of 5-10 µL/min.

• Acquire the mass spectrum and process the data using the instrument's software.

• Identify the molecular ion peak ([M+H]⁺) and major fragment ions.

• For high-resolution data, determine the elemental composition of the molecular ion and key fragments to confirm their identity.

Predicted Mass Fragmentation Pathway

The fragmentation of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde under electron ionization is expected to follow several key pathways, primarily involving the loss of the formyl group, the chlorine atom, and cleavage of the pyrazole ring.

Caption: Predicted EI mass fragmentation pathway of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde.

This guide provides a foundational understanding of the expected mass spectral behavior of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde. Experimental verification is essential to confirm these theoretical predictions and to fully characterize the fragmentation pathways under specific analytical conditions. The provided protocol offers a robust starting point for researchers aiming to analyze this and related compounds.

References

• 1. chemimpex.com [chemimpex.com]
• 2. BiblioBoard [openresearchlibrary.org]
• 3. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to the Infrared Spectrum of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the infrared (IR) spectrum of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde, a heterocyclic compound of significant interest in medicinal and agricultural chemistry.[1] This document outlines the characteristic vibrational frequencies, a comprehensive experimental protocol for spectral acquisition, and a conceptual workflow for its synthesis and characterization.

Molecular Structure and Spectroscopic Overview

3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde possesses a pyrazole ring substituted with a 4-chlorophenyl group at the C3 position and a formyl (carbaldehyde) group at the C4 position. The key functional groups that give rise to characteristic absorption bands in the IR spectrum are the N-H bond of the pyrazole ring, the C=O of the aldehyde, the C=N and C=C bonds within the aromatic rings, the C-Cl bond, and various C-H bonds.

Infrared spectroscopy is a powerful analytical technique for the structural elucidation of such molecules, as it provides a unique fingerprint based on the vibrational modes of the chemical bonds. For pyrazole derivatives, FT-IR spectroscopy is a standard method for confirming the successful synthesis and incorporation of functional groups.[1][2]

Quantitative Infrared Spectrum Data

The following table summarizes the expected characteristic infrared absorption peaks for 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde. The assignments are based on data from analogous pyrazole-4-carbaldehyde derivatives and general spectroscopic principles.[2][3]

Wavenumber (cm⁻¹)	Intensity	Vibrational Assignment
3250 - 3100	Medium, Broad	N-H stretching vibration of the pyrazole ring
3100 - 3000	Medium	Aromatic C-H stretching (chlorophenyl and pyrazole rings)
2850 - 2750	Weak	Aldehydic C-H stretching (often appears as a pair of bands)
1705 - 1680	Strong	C=O stretching of the aldehyde group[4]
1610 - 1580	Medium-Strong	C=N stretching of the pyrazole ring
1550 - 1450	Medium-Strong	C=C stretching of the aromatic rings (pyrazole and chlorophenyl)
1400 - 1300	Medium	In-plane N-H bending
1100 - 1080	Strong	C-Cl stretching of the chlorophenyl group
850 - 800	Strong	C-H out-of-plane bending (para-disubstituted phenyl ring)

Experimental Protocol: Solid-State FT-IR Spectroscopy

This section details a standard procedure for obtaining a high-quality FT-IR spectrum of solid 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde using the thin solid film or KBr pellet method.

3.1. Materials and Equipment

• 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde (solid powder)

• Spectroscopic grade solvent (e.g., methylene chloride or acetone)

• Fourier-Transform Infrared (FT-IR) Spectrometer

• Agate mortar and pestle

• Infrared-transparent salt plates (e.g., KBr or NaCl)

• Sample holder for the spectrometer

• Desiccator for storing salt plates

3.2. Procedure: Thin Solid Film Method [5]

• Sample Preparation: Place approximately 10-20 mg of the solid compound into a small vial or test tube.

• Dissolution: Add a few drops of a volatile solvent like methylene chloride to completely dissolve the solid.

• Film Casting: Using a pipette, transfer one or two drops of the concentrated solution onto the surface of a clean, dry salt plate.

• Solvent Evaporation: Allow the solvent to evaporate completely in a fume hood. A thin, even film of the solid compound should remain on the plate.[5] If the film is too thin (weak absorption), add another drop of the solution and repeat the evaporation step. If it is too thick (peaks are flat-topped), clean the plate and use a more dilute solution.

• Spectral Acquisition: Place the salt plate into the sample holder of the FT-IR spectrometer.

• Background Scan: Perform a background scan with an empty sample compartment to account for atmospheric CO₂ and water vapor.

• Sample Scan: Acquire the spectrum of the sample, typically by co-adding 16 or 32 scans over a range of 4000-400 cm⁻¹.

• Cleaning: After analysis, clean the salt plate thoroughly with an appropriate solvent (e.g., acetone) and return it to the desiccator.[5]

3.3. Alternative Procedure: KBr Pellet Method [6]

• Sample Grinding: Place 1-2 mg of the compound and approximately 100-200 mg of dry, spectroscopic grade KBr powder into an agate mortar.

• Mixing: Gently grind the mixture with the pestle for several minutes until a fine, homogeneous powder is obtained. The particle size should be reduced to minimize light scattering.[7][8]

• Pellet Pressing: Transfer the powder to a pellet press die. Apply pressure (typically 7-10 tons) for several minutes to form a transparent or translucent pellet.

• Spectral Acquisition: Place the KBr pellet into a designated sample holder and acquire the spectrum as described in steps 6 and 7 of the thin film method.

Visualized Workflows and Relationships

The following diagrams illustrate the key processes related to the synthesis and characterization of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde.

Caption: Synthesis of the target compound via the Vilsmeier-Haack reaction.

The Vilsmeier-Haack reaction is a standard and efficient method for synthesizing 1H-pyrazole-4-carbaldehydes from hydrazone precursors.[9][10][11] This process involves the formation of a Vilsmeier reagent from DMF and POCl₃, which then acts on the hydrazone intermediate to induce cyclization and formylation in a single pot.[12][13]

Caption: Logical workflow for the FT-IR characterization of the synthesized compound.

References

• 1. researchgate.net [researchgate.net]
• 2. chemmethod.com [chemmethod.com]
• 3. researchgate.net [researchgate.net]
• 4. rsc.org [rsc.org]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. Guide to FT-IR Spectroscopy | Bruker [bruker.com]
• 7. eng.uc.edu [eng.uc.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. ir.atmiyauni.ac.in:8080 [ir.atmiyauni.ac.in:8080]
• 10. researchgate.net [researchgate.net]
• 11. Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ijpcbs.com [ijpcbs.com]
• 13. researchgate.net [researchgate.net]

A Technical Guide to the Solubility of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde, a key building block in the synthesis of various bioactive molecules.[1] Due to the absence of specific quantitative solubility data in publicly available literature, this guide focuses on qualitative solubility inferred from synthetic and purification methodologies, alongside a detailed, generalized experimental protocol for its determination.

Qualitative Solubility Profile

The solubility of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde and structurally related pyrazole derivatives has been inferred from various chemical synthesis and purification procedures. Generally, compounds of this class exhibit poor solubility in aqueous solutions and nonpolar organic solvents, with better solubility in polar aprotic solvents.

Solvent Class	Solvent	Qualitative Solubility	Rationale/Evidence
Polar Aprotic	Dimethylformamide (DMF)	Readily Soluble	Frequently used as a solvent for Vilsmeier-Haack reactions to synthesize pyrazole-4-carbaldehydes, indicating good solubility of the product.[2][3]
Dimethyl sulfoxide (DMSO)	Readily Soluble	Pyrazole derivatives are often soluble in DMSO for biological assays and NMR studies.[4]
Alcohols	Methanol	Soluble to Sparingly Soluble	Used as a solvent for recrystallization of similar pyrazole derivatives, suggesting solubility is temperature-dependent.[5]
Ethanol	Soluble to Sparingly Soluble	Employed in the synthesis and recrystallization of related pyrazole compounds.[2][6]
Halogenated	Dichloromethane	Likely Sparingly Soluble	Often used in the synthesis of pyrazole precursors.
Aqueous	Water	Insoluble	Pyrazole derivatives are generally poorly soluble in water.[6]
Non-polar	Hexane, Cyclohexane	Insoluble	Used as an anti-solvent in mixed-solvent recrystallizations for pyrazole compounds.[7]
Ethers	Diethyl Ether	Likely Sparingly Soluble	Can be used in mixed-solvent systems for recrystallization.[8]
Esters	Ethyl Acetate	Sparingly Soluble	Used in extraction and as a component in mixed-solvent recrystallization.[7][9]

Experimental Protocol: Determination of Thermodynamic Solubility using the Shake-Flask Method

This protocol outlines a standardized procedure for determining the thermodynamic solubility of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde in a given solvent.

1. Materials:

• 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde (solid)

• Selected solvent of interest (e.g., water, phosphate-buffered saline pH 7.4, ethanol)

• Glass vials with screw caps

• Orbital shaker or rotator in a temperature-controlled environment

• Syringe filters (0.22 µm)

• High-Performance Liquid Chromatography (HPLC) system with a suitable column and detector (or a UV-Vis spectrophotometer)

• Volumetric flasks and pipettes

• Analytical balance

2. Procedure:

2.1. Preparation of Standard Solutions:

• Accurately weigh a small amount of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde and dissolve it in a suitable solvent (in which it is freely soluble, e.g., DMSO or DMF) to prepare a concentrated stock solution.

• Perform serial dilutions of the stock solution with the analytical mobile phase (for HPLC) or the solvent of interest (for UV-Vis) to create a series of calibration standards of known concentrations.

2.2. Sample Preparation and Equilibration:

• Add an excess amount of solid 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde to a glass vial. The excess solid is crucial to ensure that a saturated solution is achieved.

• Add a known volume of the desired solvent to the vial.

• Securely cap the vials and place them in an orbital shaker set at a constant temperature (e.g., 25 °C or 37 °C).

• Shake the vials for a sufficient time to allow the system to reach equilibrium (typically 24-72 hours).[10] Preliminary studies may be needed to determine the optimal equilibration time.

2.3. Sample Analysis:

• After equilibration, allow the vials to stand undisturbed for a short period to let the excess solid settle.

• Carefully withdraw an aliquot of the supernatant using a syringe.

• Immediately filter the aliquot through a 0.22 µm syringe filter into a clean vial to remove any undissolved solid.

• Dilute the filtered, saturated solution with the analytical mobile phase or solvent to a concentration that falls within the range of the calibration curve.

• Analyze the diluted sample using a validated HPLC or UV-Vis method.

2.4. Data Analysis:

• Construct a calibration curve by plotting the analytical response (e.g., peak area from HPLC) versus the concentration of the standard solutions.

• Determine the concentration of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde in the diluted sample from the calibration curve.

• Calculate the solubility of the compound in the original solvent by multiplying the determined concentration by the dilution factor.

Workflow for Solubility Determination

The following diagram illustrates the general workflow for the experimental determination of solubility.

Caption: A flowchart of the shake-flask method for solubility.

References

• 1. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 2. dovepress.com [dovepress.com]
• 3. mdpi.com [mdpi.com]
• 4. ijarr.org [ijarr.org]
• 5. Solvent and Copper Ion-Induced Synthesis of Pyridyl–Pyrazole-3-One Derivatives: Crystal Structure, Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. thieme-connect.com [thieme-connect.com]
• 7. benchchem.com [benchchem.com]
• 8. Reagents & Solvents [chem.rochester.edu]
• 9. 1,3-Dimethyl-5-(3-methyl­phen­oxy)-1H-pyrazole-4-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Shake-Flask Solubility Assay - Enamine [enamine.net]

An In-Depth Technical Guide on the Stability of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the stability of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde, a key intermediate in the pharmaceutical and agrochemical industries.[1][2] While specific experimental stability data for this compound is not extensively published, this document outlines its known physicochemical properties, potential degradation pathways based on the reactivity of the pyrazole-carbaldehyde scaffold, and detailed, generalized experimental protocols for conducting forced degradation studies. These protocols are based on established international guidelines and scientific literature for analogous compounds. The guide also includes a proposed stability-indicating High-Performance Liquid Chromatography (HPLC) method for monitoring the degradation and ensuring the quality of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde.

Introduction

3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde is a heterocyclic aldehyde containing a pyrazole ring substituted with a 4-chlorophenyl group and a formyl group. The pyrazole nucleus is a common scaffold in many biologically active compounds, and this particular derivative serves as a crucial building block in the synthesis of various therapeutic agents and agrochemicals.[3][4] Understanding the stability of this intermediate is paramount for ensuring the quality, safety, and efficacy of the final products. This guide addresses the intrinsic stability of the molecule by outlining methodologies to study its degradation under various stress conditions.

Physicochemical Properties

A summary of the known physicochemical properties of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde is presented in Table 1. These properties are essential for designing and interpreting stability studies.

Table 1: Physicochemical Properties of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde

Property	Value	Reference
Molecular Formula	C₁₀H₇ClN₂O	[2]
Molecular Weight	206.63 g/mol	[2]
Appearance	Off-white powder	[2]
Melting Point	137-145 °C	[2]
Purity (by HPLC)	≥ 97%	[2]
Recommended Storage	0-8°C	[2]

Potential Degradation Pathways

Based on the chemical structure of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde, several degradation pathways can be anticipated under forced stress conditions. The presence of the aldehyde group, the pyrazole ring, and the chlorophenyl moiety suggests susceptibility to oxidation, hydrolysis, and photolytic reactions. A logical workflow for investigating these pathways is outlined below.

Figure 1: Forced Degradation Workflow.

Experimental Protocols for Forced Degradation Studies

The following are detailed, generalized protocols for conducting forced degradation studies on 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde, based on ICH guidelines.[5] The extent of degradation should ideally be in the range of 5-20% to ensure that the degradation products are readily detectable without being secondary products of further degradation.[6]

Hydrolytic Degradation

• Objective: To assess the stability of the compound in aqueous solutions at different pH values.

• Protocol:

  • Preparation of Stock Solution: Prepare a stock solution of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde in a suitable water-miscible organic solvent (e.g., acetonitrile or methanol) at a concentration of approximately 1 mg/mL.

  • Acid Hydrolysis: Add an aliquot of the stock solution to a volume of 0.1 M hydrochloric acid to achieve a final concentration of approximately 100 µg/mL. Reflux the solution at 60°C for 8 hours.[7]

  • Base Hydrolysis: Add an aliquot of the stock solution to a volume of 0.1 M sodium hydroxide to achieve a final concentration of approximately 100 µg/mL. Reflux the solution at 60°C for 8 hours.[7]

  • Neutral Hydrolysis: Add an aliquot of the stock solution to a volume of purified water to achieve a final concentration of approximately 100 µg/mL. Reflux the solution at 60°C for 8 hours.

  • Sample Analysis: At appropriate time intervals (e.g., 0, 2, 4, 6, 8 hours), withdraw samples. For acidic and basic solutions, neutralize them before dilution with the mobile phase for HPLC analysis.

Oxidative Degradation

• Objective: To evaluate the susceptibility of the compound to oxidation.

• Protocol:

  • Preparation of Solution: Prepare a solution of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde in a suitable solvent (e.g., methanol) at a concentration of approximately 1 mg/mL.

  • Oxidative Stress: Add a volume of 3% hydrogen peroxide to the solution. Keep the mixture at room temperature for 24 hours, protected from light.[8]

  • Sample Analysis: At appropriate time intervals (e.g., 0, 4, 8, 12, 24 hours), withdraw samples, dilute with the mobile phase, and analyze by HPLC.

Photolytic Degradation

• Objective: To assess the stability of the compound when exposed to light.

• Protocol:

  • Sample Preparation (Solid State): Spread a thin layer of the solid compound (not more than 3 mm thick) in a shallow, transparent dish.[9]

  • Sample Preparation (Solution State): Prepare a solution of the compound in a suitable solvent (e.g., methanol) at a concentration of approximately 1 mg/mL in a quartz cuvette or other suitable transparent container.

  • Control Sample: Prepare a parallel set of samples wrapped in aluminum foil to serve as dark controls.

  • Light Exposure: Expose the samples to a light source that provides an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[10][11]

  • Sample Analysis: After the exposure period, analyze the solid and solution samples, along with their dark controls, by HPLC.

Thermal Degradation

• Objective: To evaluate the stability of the solid compound at elevated temperatures.

• Protocol:

  • Sample Preparation: Place the solid compound in a controlled temperature and humidity chamber.

  • Thermal Stress: Expose the sample to a temperature of 60°C for a period of 7 days.

  • Sample Analysis: At appropriate time intervals (e.g., 1, 3, 5, 7 days), withdraw samples, prepare solutions in a suitable solvent, and analyze by HPLC.

Proposed Stability-Indicating HPLC Method

A stability-indicating analytical method is crucial for separating the parent compound from its degradation products, allowing for accurate quantification of the stability. While a specific validated method for 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde is not available in the public domain, a general reverse-phase HPLC method can be developed and validated.

Table 2: Proposed HPLC Method Parameters

Parameter	Proposed Condition
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile and water with a pH modifier (e.g., 0.1% phosphoric acid or formic acid for MS compatibility) in a gradient elution.
Flow Rate	1.0 mL/min
Detection Wavelength	UV detection at a wavelength of maximum absorbance (to be determined by UV scan)
Injection Volume	10 µL
Column Temperature	30°C

This method would need to be validated according to ICH Q2(R1) guidelines to demonstrate its specificity, linearity, accuracy, precision, and robustness for quantifying 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde and its degradation products.

Data Presentation

The quantitative data obtained from the forced degradation studies should be summarized in a clear and structured format for easy comparison.

Table 3: Summary of Forced Degradation Results for 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde

Stress Condition	Duration	% Assay of Parent Compound	% Degradation	No. of Degradation Products
0.1 M HCl	8 hours
0.1 M NaOH	8 hours
Water	8 hours
3% H₂O₂	24 hours
Photolytic (Solid)	ICH Q1B
Photolytic (Solution)	ICH Q1B
Thermal (60°C)	7 days

Signaling Pathways

Currently, there is no publicly available information detailing specific signaling pathways in which 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde is directly involved. Its primary role is as a synthetic intermediate.[3][4] Research into the biological activities of its downstream products may reveal interactions with various signaling cascades, but this is beyond the scope of this stability guide.

Conclusion

Synthesis Overview

The most common synthetic route to 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde is the Vilsmeier-Haack reaction.[3] This reaction involves the formylation of a suitable hydrazone precursor.

Figure 2: Vilsmeier-Haack Synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. chemimpex.com [chemimpex.com]
• 3. ir.atmiyauni.ac.in:8080 [ir.atmiyauni.ac.in:8080]
• 4. jpsionline.com [jpsionline.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. pharmadekho.com [pharmadekho.com]
• 7. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 8. researchgate.net [researchgate.net]
• 9. ikev.org [ikev.org]
• 10. ICH Testing of Pharmaceuticals – Part 1 - Exposure Conditions [atlas-mts.com]
• 11. ema.europa.eu [ema.europa.eu]

An In-Depth Technical Guide to the Synthesis of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde, a valuable building block in medicinal chemistry and agrochemical research.[1] The document details the prevalent synthetic methodology, experimental protocols, and quantitative data to support researchers in the effective production of this compound.

Introduction

3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde is a versatile heterocyclic compound featuring a pyrazole core. The presence of the chlorophenyl group and the reactive aldehyde functionality makes it a key intermediate in the synthesis of a wide range of bioactive molecules, including potential anti-inflammatory, anti-cancer, and analgesic agents.[1] Its utility also extends to the development of novel pesticides and herbicides.[1] The most common and efficient method for its synthesis is the Vilsmeier-Haack reaction.[2][3][4] This reaction allows for the direct formylation of activated aromatic and heterocyclic systems.

Synthetic Pathway Overview

The synthesis of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde is typically achieved through a two-step process. The first step involves the condensation of 4-chloroacetophenone with a hydrazine to form the corresponding hydrazone. In the second step, this hydrazone intermediate undergoes cyclization and formylation in the presence of the Vilsmeier-Haack reagent, which is prepared from phosphorus oxychloride (POCl₃) and dimethylformamide (DMF).[5][6][7]

Below is a diagram illustrating the general synthetic workflow:

Caption: Synthetic workflow for 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde.

Experimental Protocols

This section provides detailed experimental procedures for the synthesis of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde.

Step 1: Synthesis of 1-(1-(4-chlorophenyl)ethylidene)-2-phenylhydrazine (Hydrazone Intermediate)

This initial step involves the condensation reaction between 4-chloroacetophenone and phenylhydrazine.[5]

Reagents and Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
4-Chloroacetophenone	154.59	-	-
Phenylhydrazine	108.14	-	-
Ethanol	46.07	-	-
Glacial Acetic Acid	60.05	Catalytic amount	-

Procedure:

• A mixture of 4-chloroacetophenone and phenylhydrazine is prepared in ethanol.[5]

• A catalytic amount of glacial acetic acid is added to the mixture.[5]

• The reaction mixture is refluxed for a specified duration, typically monitored by thin-layer chromatography (TLC) until the starting materials are consumed.

• Upon completion, the reaction mixture is cooled, and the resulting precipitate (the hydrazone) is collected by filtration.

• The crude product is washed with cold ethanol and dried. Recrystallization from a suitable solvent like ethanol can be performed for further purification.

Step 2: Synthesis of 3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde

The hydrazone intermediate is then subjected to the Vilsmeier-Haack reaction to yield the final product.[5][7]

Reagents and Materials:

Reagent	Molar Mass ( g/mol )	Quantity (Example)	Moles (Example)
4-Chloroacetophenone phenylhydrazone	244.72	3.66 g	15 mmol
Phosphorus Oxychloride (POCl₃)	153.33	5 mL	-
N,N-Dimethylformamide (DMF)	73.09	20 mL	-

Procedure:

• In a flask, phosphorus oxychloride (5 mL) is added dropwise to cold N,N-dimethylformamide (15 mL) with continuous stirring at 0-5 °C over a period of about 30 minutes to form the Vilsmeier reagent.[7]

• The 4-chloroacetophenone phenylhydrazone (3.66 g, 15 mmol) is dissolved in a separate portion of DMF (5 mL).[7]

• The hydrazone solution is then added dropwise to the cold Vilsmeier reagent with continuous stirring at 0-5 °C over one hour.[7]

• After the addition is complete, the resulting mixture is stirred at 50-60 °C for 5-6 hours.[7]

• The reaction is monitored by TLC. Upon completion, the reaction mixture is cooled to room temperature and then poured into crushed ice.[7]

• The resulting white precipitate is collected by filtration, washed thoroughly with water, and then recrystallized from ethanol to yield the pure product.[7]

Quantitative Data

The following table summarizes the typical yield and physical properties of the synthesized 3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde.

Parameter	Value	Reference
Yield	87.4%	[7]
Melting Point	110-112 °C (for a similar bromo-derivative)	[2]
Molecular Formula	C₁₆H₁₁ClN₂O	[7]
Molecular Weight	282.72 g/mol	[7]

Signaling Pathways and Logical Relationships

The Vilsmeier-Haack reaction mechanism involves the formation of an electrophilic Vilsmeier reagent (chloroiminium ion) from DMF and POCl₃. This reagent then attacks the electron-rich enamine tautomer of the hydrazone, leading to cyclization and subsequent formylation.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Synthesis of Novel 1-[(2,6-Dichloro-4-trifluoromethyl)phenyl]-3-aryl-1H-pyrazole-4-carbaldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemmethod.com [chemmethod.com]
• 4. researchgate.net [researchgate.net]
• 5. ir.atmiyauni.ac.in:8080 [ir.atmiyauni.ac.in:8080]
• 6. asianpubs.org [asianpubs.org]
• 7. 3-(4-Chloro­phen­yl)-1-phenyl-1H-pyrazole-4-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]

Vilsmeier-Haack Synthesis of Pyrazole-4-carbaldehydes: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The Vilsmeier-Haack reaction stands as a powerful and versatile tool in organic synthesis, particularly for the formylation of electron-rich aromatic and heteroaromatic compounds. Its application in the synthesis of pyrazole-4-carbaldehydes is of significant interest to the medicinal chemistry and drug development sectors, as the pyrazole scaffold is a core component of numerous therapeutic agents. This technical guide provides a comprehensive overview of the Vilsmeier-Haack synthesis of pyrazole-4-carbaldehydes, detailing the reaction mechanism, experimental protocols, and quantitative data from various studies.

The Vilsmeier-Haack Reagent and Reaction Mechanism

The Vilsmeier-Haack reaction employs a Vilsmeier reagent, which is typically an electrophilic iminium salt formed in situ from a substituted amide, most commonly N,N-dimethylformamide (DMF), and a dehydrating agent like phosphorus oxychloride (POCl₃). This reagent then acts as the formylating agent.[1]

The synthesis of pyrazole-4-carbaldehydes via the Vilsmeier-Haack reaction generally proceeds through the cyclization and formylation of hydrazones.[2][3][4] The widely accepted mechanism involves the following key steps:

• Formation of the Vilsmeier Reagent: DMF reacts with POCl₃ to form the electrophilic chloroiminium salt, also known as the Vilsmeier reagent.

• Electrophilic Attack: The hydrazone, acting as a nucleophile, attacks the electrophilic carbon of the Vilsmeier reagent.

• Cyclization: Subsequent intramolecular cyclization leads to the formation of the pyrazole ring.

• Formylation: A second molecule of the Vilsmeier reagent introduces a formyl group at the C4 position of the pyrazole ring, which is an electron-rich position susceptible to electrophilic substitution.[5]

• Hydrolysis: The reaction is quenched with a base, typically an aqueous solution of sodium bicarbonate or sodium hydroxide, to hydrolyze the intermediate and yield the final pyrazole-4-carbaldehyde.

Caption: Generalized mechanism of the Vilsmeier-Haack synthesis of pyrazole-4-carbaldehydes.

Experimental Protocols

The synthesis of pyrazole-4-carbaldehydes via the Vilsmeier-Haack reaction is a well-established method.[3] The general procedure involves the reaction of a hydrazone with the Vilsmeier reagent, followed by alkaline work-up. Below are detailed methodologies from cited literature.

General Synthesis of 1,3-Disubstituted-1H-pyrazole-4-carbaldehydes

This protocol is adapted from the synthesis of various 1,3-diaryl-1H-pyrazole-4-carbaldehydes.

Materials:

• Substituted acetophenone

• Substituted hydrazine

• Methanol

• Glacial acetic acid

• N,N-Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃)

• Sodium bicarbonate (NaHCO₃) solution

• Ice

Procedure:

• Hydrazone Formation: A mixture of the substituted acetophenone (10 mmol) and the appropriate substituted hydrazine (10 mmol) is refluxed in methanol (30 mL) with a few drops of glacial acetic acid for 2-4 hours. The completion of the reaction is monitored by thin-layer chromatography (TLC). After completion, the reaction mixture is cooled, and the precipitated solid hydrazone is filtered, washed with cold methanol, and dried.[6]

• Vilsmeier-Haack Reaction: The Vilsmeier reagent is prepared by the dropwise addition of POCl₃ (3 equivalents) to ice-cold, anhydrous DMF (10 volumes) with constant stirring. The corresponding hydrazone (1 equivalent) is then added portion-wise to the pre-formed Vilsmeier reagent at 0-5 °C. The reaction mixture is stirred at this temperature for 30 minutes and then at 80-90 °C for 4-6 hours.[2]

• Work-up and Isolation: After the reaction is complete (monitored by TLC), the mixture is poured into crushed ice and neutralized with a saturated solution of sodium bicarbonate. The precipitated solid is filtered, washed thoroughly with water, and dried. The crude product is then purified by recrystallization from a suitable solvent (e.g., ethanol or ethyl acetate) to afford the pure 1,3-disubstituted-1H-pyrazole-4-carbaldehyde.[7]

Caption: A typical experimental workflow for the Vilsmeier-Haack synthesis of pyrazole-4-carbaldehydes.

Quantitative Data

The Vilsmeier-Haack reaction is known for providing good to excellent yields of pyrazole-4-carbaldehydes from a variety of hydrazone precursors. The following tables summarize quantitative data from several studies, highlighting the versatility of this reaction.

Table 1: Synthesis of 1-[(2,6-Dichloro-4-trifluoromethyl)phenyl]-3-aryl-1H-pyrazole-4-carbaldehydes [2]

Entry	Aryl Group (Ar)	Yield (%)	Melting Point (°C)
1	4-Methylphenyl	85	138-140
2	4-Methoxyphenyl	82	128-130
3	4-Chlorophenyl	88	120-122
4	4-Bromophenyl	86	114-116
5	3-Bromophenyl	83	110-112
6	4-Fluorophenyl	85	98-100
7	4-Trifluoromethylphenyl	78	88-90
8	3-Nitrophenyl	75	164-166
9	4-Nitrophenyl	76	158-160

Reaction Conditions: Hydrazone (1 equiv.), Vilsmeier reagent (3 equiv.), 80-90 °C, 4 h.

Table 2: Synthesis of 3-Aryl-1-(4-oxo-3,4-dihydroquinazolin-2-yl)-1H-pyrazole-4-carbaldehydes [3]

Entry	Aryl Group (Ar)	Yield (%)
1	Phenyl	70
2	4-Methylphenyl	72
3	4-Methoxyphenyl	75
4	4-Chlorophenyl	68

Table 3: Synthesis of 3-Substituted Phenyl-5-(3,4,5-trihydroxyphenyl)-4H-pyrazole-4-carbaldehydes [4]

Entry	Substituent on Phenyl Ring	Yield (%)
1	H	85
2	4-NO₂	75
3	4-Cl	80
4	4-OH	78
5	2,4-dichloro	70

Applications in Drug Development

Pyrazole-4-carbaldehydes are valuable intermediates in the synthesis of a wide array of biologically active molecules. The formyl group can be readily transformed into other functional groups, allowing for the generation of diverse chemical libraries for drug discovery. For instance, these aldehydes serve as precursors for the synthesis of Schiff bases, chalcones, and other heterocyclic systems which have shown promising antibacterial, antifungal, anticancer, and anti-inflammatory activities.[4][7][8]

Conclusion

The Vilsmeier-Haack reaction is a highly efficient and general method for the synthesis of pyrazole-4-carbaldehydes from readily available hydrazones. The reaction proceeds under relatively mild conditions and provides good to excellent yields for a wide range of substrates. The operational simplicity and versatility of this reaction make it an indispensable tool for researchers in medicinal chemistry and drug development for the synthesis of novel pyrazole-based compounds with potential therapeutic applications.

References

• 1. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 2. Synthesis of Novel 1-[(2,6-Dichloro-4-trifluoromethyl)phenyl]-3-aryl-1H-pyrazole-4-carbaldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. chemmethod.com [chemmethod.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. dovepress.com [dovepress.com]
• 8. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04309F [pubs.rsc.org]

3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde CAS number

An In-depth Technical Guide to 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde

CAS Number: 350997-67-0

This technical guide provides a comprehensive overview of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde, a versatile heterocyclic compound with significant applications in pharmaceutical and agrochemical research. The document is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry.

Physicochemical Properties

3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde is an off-white powder with the molecular formula C₁₀H₇ClN₂O.[1] It serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of anti-inflammatory and anti-cancer agents.[1]

Property	Value	Reference
CAS Number	350997-67-0	[1]
Molecular Formula	C₁₀H₇ClN₂O	[1]
Molecular Weight	206.63 g/mol	[1]
Appearance	Off-white powder	[1]
Melting Point	137-145 °C	[1]
Purity	≥ 97% (HPLC)	[1]
Storage Conditions	0-8°C	[1]

Synthesis

The primary route for the synthesis of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde is through the Vilsmeier-Haack reaction of the corresponding hydrazone derived from 4-chloroacetophenone. This method is widely employed for the preparation of pyrazole-4-carbaldehydes.

Experimental Protocol: Vilsmeier-Haack Synthesis

This protocol is a representative method adapted from the synthesis of structurally similar pyrazole-4-carbaldehydes.

Step 1: Synthesis of 1-(4-chlorophenyl)ethan-1-one hydrazone

• To a solution of 4-chloroacetophenone (1 equivalent) in ethanol, add hydrazine hydrate (1.2 equivalents).

• Add a catalytic amount of glacial acetic acid.

• Reflux the mixture for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture and pour it into crushed ice.

• Filter the precipitated solid, wash with cold water, and dry to obtain the hydrazone.

Step 2: Synthesis of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde

• Prepare the Vilsmeier reagent by adding phosphorus oxychloride (POCl₃, 3 equivalents) dropwise to ice-cold N,N-dimethylformamide (DMF, 3 equivalents) with continuous stirring.

• To this cold Vilsmeier reagent, add a solution of 1-(4-chlorophenyl)ethan-1-one hydrazone (1 equivalent) in DMF dropwise.

• Allow the reaction mixture to warm to room temperature and then heat at 60-80°C for 3-4 hours.

• After the reaction is complete, pour the mixture onto crushed ice and neutralize with a saturated solution of sodium bicarbonate or potassium carbonate.

• The resulting precipitate is filtered, washed with water, and dried.

• The crude product can be purified by recrystallization from ethanol or by column chromatography.

Synthesis Workflow Diagram

Caption: Synthetic workflow for 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde.

Biological Activity

The pyrazole scaffold is a well-known pharmacophore, and derivatives of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde have shown promising anticancer and anti-inflammatory activities.

Anticancer Activity

Derivative	Cell Line	Activity (IC₅₀)	Reference
CPNT	HepG2 (Human Liver Carcinoma)	0.8 µg/mL	[6]

This potent activity of a direct derivative highlights the potential of the 3-(4-chlorophenyl)-1H-pyrazole-4-carbaldehyde core in the development of novel anticancer agents. The mechanism of action for the derivative was found to be the induction of apoptosis.[6]

The following is a standard protocol for determining the in vitro cytotoxicity of a compound against a cancer cell line like HepG2.

• Cell Seeding: Seed HepG2 cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.[7]

• Compound Treatment: Prepare serial dilutions of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde in culture medium. The final concentration of the solvent (e.g., DMSO) should be kept below 0.5%. Replace the old medium with the medium containing different concentrations of the test compound. Include a vehicle control (medium with solvent) and a blank (medium only).

• Incubation: Incubate the plate for 48 hours at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC₅₀ value is determined by plotting the cell viability against the compound concentration.

Caption: Inferred apoptotic pathway initiated by the pyrazole derivative.

Anti-inflammatory Activity

Many pyrazole derivatives are known to exhibit anti-inflammatory properties, often through the inhibition of the cyclooxygenase-2 (COX-2) enzyme.[8] The inhibition of COX-2 prevents the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation.[9] While quantitative data for the title compound is not available, its structural similarity to known COX-2 inhibitors suggests it is a promising candidate for the development of anti-inflammatory drugs.

This is a standard in vivo model to screen for acute anti-inflammatory activity.

• Animal Acclimatization: Acclimatize male Wistar rats for one week under standard laboratory conditions.

• Compound Administration: Administer 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde (dissolved or suspended in a suitable vehicle) orally or intraperitoneally to the test group of rats. The control group receives only the vehicle. A standard drug like indomethacin is used as a positive control.

• Induction of Inflammation: After 30-60 minutes of compound administration, inject 0.1 mL of 1% carrageenan solution in saline into the sub-plantar region of the right hind paw of each rat.[10]

• Measurement of Paw Edema: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, 4, and 5 hours after the carrageenan injection.[10]

• Data Analysis: Calculate the percentage inhibition of edema for the treated groups compared to the control group.

Caption: Mechanism of anti-inflammatory action via COX-2 inhibition.

Spectroscopic Characterization

Detailed spectroscopic data for 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde is not widely published. However, based on the analysis of structurally similar compounds, the following characteristic spectral features are expected.

Technique	Expected Data
¹H NMR	Aromatic protons (chlorophenyl and pyrazole rings): δ 7.0-8.5 ppm; Aldehyde proton: δ 9.5-10.5 ppm (singlet); NH proton (pyrazole): broad singlet, chemical shift can vary.
¹³C NMR	Aromatic carbons: δ 120-150 ppm; Pyrazole carbons: δ 110-155 ppm; Aldehyde carbonyl carbon: δ 185-195 ppm.
IR (cm⁻¹)	~3200-3400 (N-H stretching); ~3000-3100 (aromatic C-H stretching); ~2700-2800 (aldehyde C-H stretching); ~1670-1690 (C=O stretching); ~1500-1600 (C=C and C=N stretching).
Mass Spec.	Expected molecular ion peak (M⁺) at m/z ≈ 206.

Conclusion

3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde is a valuable heterocyclic intermediate with demonstrated potential in the synthesis of pharmacologically active compounds, particularly in the areas of oncology and anti-inflammatory research. Its straightforward synthesis via the Vilsmeier-Haack reaction and the potent biological activities of its derivatives make it a compound of high interest for further investigation and development in medicinal chemistry.

References

• 1. Signal transduction pathways regulating cyclooxygenase-2 expression: potential molecular targets for chemoprevention - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. static.igem.wiki [static.igem.wiki]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Cyclooxygenase-2 inhibitor - Wikipedia [en.wikipedia.org]
• 9. clinician.com [clinician.com]
• 10. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]

The Rising Therapeutic Potential of Pyrazole-4-Carbaldehyde Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The relentless pursuit of novel therapeutic agents has positioned heterocyclic compounds, particularly pyrazole derivatives, at the forefront of medicinal chemistry. Among these, pyrazole-4-carbaldehyde and its derivatives have emerged as a versatile scaffold, demonstrating a broad spectrum of biological activities. This technical guide provides an in-depth analysis of the synthesis, biological evaluation, and mechanistic insights into this promising class of compounds, with a focus on their anticancer, antimicrobial, and anti-inflammatory properties.

Synthesis of Pyrazole-4-Carbaldehyde Derivatives: The Vilsmeier-Haack Reaction

A cornerstone in the synthesis of pyrazole-4-carbaldehydes is the Vilsmeier-Haack reaction.[1][2][3][4] This formylation reaction typically involves the reaction of a substituted hydrazone with the Vilsmeier reagent, a complex of dimethylformamide (DMF) and phosphorus oxychloride (POCl₃), to yield the corresponding 1,3-disubstituted-1H-pyrazole-4-carbaldehyde.[4]

Experimental Protocol: Vilsmeier-Haack Synthesis of 1,3-Disubstituted-1H-Pyrazole-4-Carbaldehydes

This protocol outlines a general procedure for the synthesis of pyrazole-4-carbaldehyde derivatives.

Materials:

• Substituted acetophenone

• Phenylhydrazine (or relevant hydrazine derivative)

• Anhydrous Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃)

• Ethanol

• Glacial acetic acid

• Crushed ice

• Sodium bicarbonate (NaHCO₃) solution

• Appropriate recrystallization solvent (e.g., ethanol, methanol)

Procedure:

• Hydrazone Formation:

  • In a round-bottom flask, dissolve the substituted acetophenone (1 equivalent) in ethanol.

  • Add phenylhydrazine (1 equivalent) and a catalytic amount of glacial acetic acid.

  • Reflux the mixture for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture and pour it onto crushed ice.

  • Filter the precipitated hydrazone, wash with cold water, and dry. Recrystallize from a suitable solvent if necessary.

• Vilsmeier Reagent Preparation:

  • In a separate flask, cool anhydrous DMF (3 equivalents) to 0 °C in an ice bath.

  • Slowly add phosphorus oxychloride (POCl₃) (1.2 equivalents) dropwise with constant stirring, maintaining the temperature at 0 °C.

  • Stir the mixture at 0 °C for 30 minutes to form the Vilsmeier reagent.

• Cyclization and Formylation:

  • Dissolve the synthesized hydrazone (1 equivalent) in a minimal amount of anhydrous DMF.

  • Add the hydrazone solution dropwise to the pre-formed Vilsmeier reagent at 0 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 60-80 °C for 4-6 hours. Monitor the reaction by TLC.

  • Cool the reaction mixture and carefully pour it onto crushed ice with vigorous stirring.

  • Neutralize the mixture with a saturated sodium bicarbonate solution until the pH is approximately 7-8.

  • The solid product, the pyrazole-4-carbaldehyde derivative, will precipitate out.

  • Filter the precipitate, wash thoroughly with water, and dry.

  • Purify the crude product by recrystallization from a suitable solvent.

Characterization: The structure of the synthesized compounds should be confirmed using spectroscopic techniques such as FT-IR, ¹H NMR, ¹³C NMR, and mass spectrometry.

Biological Activities and Quantitative Data

Pyrazole-4-carbaldehyde derivatives have demonstrated significant potential in various therapeutic areas. The following sections summarize their key biological activities, supported by quantitative data.

Anticancer Activity

Numerous studies have highlighted the potent cytotoxic effects of pyrazole-4-carbaldehyde derivatives against various cancer cell lines.[5][6][7][8] The mechanism of action often involves the inhibition of key signaling pathways crucial for cancer cell proliferation and survival.

Table 1: Anticancer Activity of Pyrazole-4-Carbaldehyde Derivatives (IC₅₀ values in µM)

Compound/Derivative	Cell Line	IC₅₀ (µM)	Reference
Pyrazole-benzimidazole hybrid	MCF-7	5.8 - 9.3	[5]
Pyrazole-benzimidazole hybrid	A549	8.0	[5]
Pyrazole-benzimidazole hybrid	HeLa	9.8	[5]
3,5-disubstituted-1,4-benzoxazine-pyrazole hybrid	MCF-7	2.82 - 6.28	[6]
3,5-disubstituted-1,4-benzoxazine-pyrazole hybrid	A549	2.82 - 6.28	[6]
3,5-disubstituted-1,4-benzoxazine-pyrazole hybrid	HeLa	2.82 - 6.28	[6]
3,5-disubstituted-1,4-benzoxazine-pyrazole hybrid	PC3	2.82 - 6.28	[6]
Morpholine-benzimidazole-pyrazole hybrid	MCF-7	0.042	[6]
Morpholine-benzimidazole-pyrazole hybrid	PC3	0.61	[6]
Morpholine-benzimidazole-pyrazole hybrid	A549	0.76	[6]
Pyrazolo[4,3-c]pyridine derivative	MCF-7	1.937 (µg/mL)	[6]
Pyrazolo[4,3-c]pyridine derivative	HepG2	3.695 (µg/mL)	[6]
Pyrazolo[4,3-c]pyridine derivative	HCT116	2.914 (µg/mL)	[6]
1-(2-pyridinyl)-4-aryl-1H-pyrazole-3,5-diamine	HepG2	13.14	[9]
1-(2-pyridinyl)-4-aryl-1H-pyrazole-3,5-diamine	MCF-7	8.03	[9]
Pyrazole acetohydrazide	A2780	8.14 - 8.63	[7]
Pyrazole carbohydrazide	MDA-MB-231	5.90 - 6.36	[7]
Pyrazole carbohydrazide	B16F10	6.30 - 6.75	[7]
Fused Pyrazole Glycoside	Breast Cancer Cells	< Doxorubicin	[8]

Antimicrobial Activity

The emergence of multidrug-resistant pathogens necessitates the development of novel antimicrobial agents. Pyrazole-4-carbaldehyde derivatives have shown promising activity against a range of bacteria and fungi.[10][11][12][13][14][15][16][17]

Table 2: Antimicrobial Activity of Pyrazole-4-Carbaldehyde Derivatives (MIC values in µg/mL)

Compound/Derivative	Microorganism	MIC (µg/mL)	Reference
Pyrazole-thiadiazine hybrid	Aspergillus niger	2.9 - 7.8	[11]
Pyrazole-thiadiazine hybrid	Staphylococcus aureus	62.5 - 125	[11]
Pyrazole-thiadiazine hybrid	Bacillus subtilis	62.5 - 125	[11]
Pyrazole-thiadiazine hybrid	Klebsiella pneumoniae	62.5 - 125	[11]
3-[5-(4-nitrophenyl)-2-furyl]-4-pyrazole-carbaldehyde derivative	Staphylococcus aureus ATCC 25923	Data in original table	[12]
3-[5-(4-nitrophenyl)-2-furyl]-4-pyrazole-carbaldehyde derivative	Escherichia coli ATCC 25922	Data in original table	[12]
3-[5-(4-nitrophenyl)-2-furyl]-4-pyrazole-carbaldehyde derivative	Candida albicans ATCC 885-653	Data in original table	[12]
4-benzoyl-1,5-diphenyl-1H-pyrazole-3-carboxylic acid derivative	Staphylococcus aureus	12.5	[13]
4-benzoyl-1,5-diphenyl-1H-pyrazole-3-carboxylic acid derivative	Candida albicans	12.5	[13]
Substituted Pyrazole	Staphylococcus aureus	MIC values provided	[15]
Substituted Pyrazole	Candida albicans	MIC values provided	[15]
Pyrazoline derivative	Staphylococcus aureus	Good activity	[16]
Pyrazoline derivative	Candida albicans	Good activity	[16]
3-substituted phenyl-5-(3,4,5-trihydroxyphenyl)-4H-pyrazole-4-carbaldehyde	Staphylococcus aureus	Inhibition Zone (mm)	[17]
3-substituted phenyl-5-(3,4,5-trihydroxyphenyl)-4H-pyrazole-4-carbaldehyde	Klebsiella pneumoniae	Inhibition Zone (mm)	[17]

Anti-inflammatory Activity

Inflammation is a key pathological feature of numerous chronic diseases. Pyrazole-4-carbaldehyde derivatives have been investigated for their anti-inflammatory properties, often linked to the inhibition of cyclooxygenase (COX) enzymes.[1][18][19][20][21][22]

Table 3: Anti-inflammatory Activity of Pyrazole-4-Carbaldehyde Derivatives

Compound/Derivative	Assay	Activity/IC₅₀	Reference
N-substitutedbenzylidene-5-(4-formylphenyl)-(3-hydroxyphenyl)-4,5-dihydropyrazole-1-carbothioamide	Anti-inflammatory	IC₅₀ = 26.40 mol/L	[1]
Pyrazoline derivative	Carrageenan-induced paw edema	High activity	[1]
Ellagic Acid (for comparison)	Carrageenan-induced paw edema	ED₅₀ = 8.41 mg/kg	[18]
1-(4-substitutedphenyl)-3-phenyl-1H-pyrazole-4-carbaldehyde	COX-2 Inhibition	IC₅₀ = 0.26 µM	[20]
Pyrazoline derivative	Carrageenan-induced paw edema	Potent inhibition	[21]
Pyrazoline derivative	Lipoxygenase inhibition	IC₅₀ = 80 µM	[21]
Bipyrazole derivative	COX-2 Inhibition	IC₅₀ = 8.5 - 11.6 µM	[22]

Experimental Protocols for Biological Evaluation

Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.[23][24][25][26]

Materials:

• Cancer cell lines (e.g., MCF-7, A549, HeLa)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well plates

• Pyrazole-4-carbaldehyde derivatives (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, or acidified isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37 °C in a 5% CO₂ humidified atmosphere to allow cell attachment.

• Compound Treatment: Prepare serial dilutions of the pyrazole derivatives in culture medium. Replace the medium in the wells with 100 µL of medium containing the test compounds at various concentrations. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin). Incubate for 48-72 hours.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for another 4 hours at 37 °C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC₅₀ value (the concentration of compound that inhibits cell growth by 50%) is determined by plotting the percentage of viability versus the compound concentration.

Antimicrobial Activity: Agar Well Diffusion Method

This method is widely used to assess the antimicrobial activity of compounds by measuring the zone of inhibition of microbial growth.[10][11][15][17]

Materials:

• Bacterial and/or fungal strains

• Muller-Hinton Agar (MHA) or other suitable agar medium

• Sterile Petri dishes

• Sterile cork borer or pipette tips

• Pyrazole-4-carbaldehyde derivatives (dissolved in a suitable solvent like DMSO)

• Standard antibiotic/antifungal (e.g., Ampicillin, Clotrimazole)

• Micropipette

• Incubator

Procedure:

• Preparation of Inoculum: Prepare a standardized microbial suspension (e.g., 0.5 McFarland standard).

• Plate Preparation: Pour molten MHA into sterile Petri dishes and allow it to solidify.

• Inoculation: Evenly spread the microbial inoculum over the surface of the agar plates using a sterile cotton swab.

• Well Creation: Aseptically create wells (6-8 mm in diameter) in the agar using a sterile cork borer.

• Compound Application: Add a defined volume (e.g., 50-100 µL) of the test compound solution at a specific concentration into the wells. Also, add the standard antibiotic/antifungal and the solvent control to separate wells.

• Incubation: Incubate the plates at 37 °C for 24 hours for bacteria and at 28 °C for 48-72 hours for fungi.

• Zone of Inhibition Measurement: Measure the diameter of the clear zone of growth inhibition around each well in millimeters.

Anti-inflammatory Activity: Carrageenan-Induced Paw Edema in Rats

This is a classic and reliable in vivo model for evaluating the acute anti-inflammatory activity of compounds.[18][19][27][28][29]

Materials:

• Wistar or Sprague-Dawley rats (150-200 g)

• Carrageenan solution (1% w/v in sterile saline)

• Pyrazole-4-carbaldehyde derivatives (suspended in a suitable vehicle, e.g., 0.5% carboxymethyl cellulose)

• Standard anti-inflammatory drug (e.g., Indomethacin, Diclofenac)

• Pletysmometer or digital calipers

• Syringes and needles

Procedure:

• Animal Acclimatization: Acclimatize the animals to the laboratory conditions for at least one week before the experiment.

• Fasting: Fast the animals overnight with free access to water.

• Grouping and Dosing: Divide the animals into groups (e.g., control, standard, and test groups with different doses of the pyrazole derivative). Administer the test compounds and the standard drug orally or intraperitoneally 30-60 minutes before carrageenan injection. The control group receives only the vehicle.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

• Paw Volume Measurement: Measure the paw volume of each rat using a plethysmometer at 0 hours (just before carrageenan injection) and then at 1, 2, 3, 4, and 5 hours after the injection.

• Data Analysis: Calculate the percentage of inhibition of paw edema for each group at each time point using the following formula: % Inhibition = [(Vc - Vt) / Vc] * 100 Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

Signaling Pathways and Mechanisms of Action

Understanding the molecular mechanisms underlying the biological activities of pyrazole-4-carbaldehyde derivatives is crucial for rational drug design and development.

Anticancer Signaling Pathways

Many pyrazole derivatives exert their anticancer effects by targeting key signaling pathways that regulate cell growth, proliferation, and apoptosis. Two prominent pathways are the PI3K/Akt and the COX-2 signaling pathways.

• PI3K/Akt Signaling Pathway: The Phosphoinositide 3-kinase (PI3K)/Akt pathway is a critical intracellular signaling cascade that promotes cell survival and proliferation. Aberrant activation of this pathway is a common feature in many cancers. Certain pyrazole derivatives have been shown to inhibit PI3K and/or Akt, leading to the induction of apoptosis in cancer cells.

Caption: Inhibition of the PI3K/Akt signaling pathway by pyrazole-4-carbaldehyde derivatives.

• COX-2 Signaling Pathway: Cyclooxygenase-2 (COX-2) is an enzyme that is often overexpressed in various cancers and plays a role in inflammation and cell proliferation. Inhibition of COX-2 is a well-established strategy for both anti-inflammatory and anticancer therapies. Many pyrazole-based compounds, including the commercial drug Celecoxib, are selective COX-2 inhibitors.

Caption: Inhibition of the COX-2 signaling pathway by pyrazole-4-carbaldehyde derivatives.

Experimental Workflow Overview

The following diagram illustrates a typical workflow for the synthesis and biological evaluation of pyrazole-4-carbaldehyde derivatives.

Caption: General experimental workflow for pyrazole-4-carbaldehyde derivatives.

Conclusion

Pyrazole-4-carbaldehyde derivatives represent a highly promising and versatile scaffold in the field of drug discovery. Their straightforward synthesis, coupled with a broad range of significant biological activities, including potent anticancer, antimicrobial, and anti-inflammatory effects, makes them attractive candidates for further development. The data and protocols presented in this technical guide offer a solid foundation for researchers and drug development professionals to explore the full therapeutic potential of this remarkable class of compounds. Future research should focus on lead optimization to enhance potency and selectivity, as well as in-depth mechanistic studies to fully elucidate their modes of action, paving the way for the development of novel and effective therapeutic agents.

References

• 1. researchgate.net [researchgate.net]
• 2. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. srrjournals.com [srrjournals.com]
• 6. mdpi.com [mdpi.com]
• 7. Design and prediction of novel pyrazole derivatives as potential anti-cancer compounds based on 2D-2D-QSAR study against PC-3, B16F10, K562, MDA-MB-231, A2780, ACHN and NUGC cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Eco-friendly synthesis of novel pyrazole derivatives and their anticancer and CDK2 inhibitory activities - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles and Pyrazolyl 1,3,4-Thiadiazine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. biointerfaceresearch.com [biointerfaceresearch.com]
• 13. researchgate.net [researchgate.net]
• 14. Antimicrobial Evaluation of New Pyrazoles, Indazoles and Pyrazolines Prepared in Continuous Flow Mode | MDPI [mdpi.com]
• 15. mdpi.com [mdpi.com]
• 16. Synthesis, Antibacterial and Antifungal Activity of Some New Pyrazoline and Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 17. chemmethod.com [chemmethod.com]
• 18. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 19. inotiv.com [inotiv.com]
• 20. Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics [mdpi.com]
• 21. Pyrazoles and Pyrazolines as Anti-Inflammatory Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 22. 2024.sci-hub.se [2024.sci-hub.se]
• 23. MTT assay protocol | Abcam [abcam.com]
• 24. MTT (Assay protocol [protocols.io]
• 25. broadpharm.com [broadpharm.com]
• 26. static.igem.wiki [static.igem.wiki]
• 27. researchgate.net [researchgate.net]
• 28. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 29. Carrageenan-Induced Paw Edema in the Rat and Mouse | Springer Nature Experiments [experiments.springernature.com]

A Technical Guide to the Reactivity of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrazole derivatives are a cornerstone in heterocyclic chemistry, renowned for their wide-ranging applications in medicinal and agricultural sciences. These five-membered aromatic heterocycles, containing two adjacent nitrogen atoms, form the scaffold for numerous pharmacologically active agents, including anti-inflammatory, antimicrobial, and anticancer drugs.[1][2][3][4]

This guide focuses on the synthesis and reactivity of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde , a versatile intermediate molecule. Its structure is characterized by three key functional components:

• An aromatic pyrazole ring, which provides stability and acts as a platform for substitution.

• A 4-chlorophenyl group at the 3-position, which influences the molecule's electronic properties and potential biological interactions.

• A reactive carbaldehyde (aldehyde) group at the 4-position, which serves as the primary site for a multitude of chemical transformations.

The strategic combination of these features makes this compound a valuable building block for creating diverse and complex molecular architectures with significant potential in drug discovery and development.[5][6] It is important to note that while the core topic is the 1H-pyrazole, much of the detailed experimental literature focuses on its 1-phenyl analog, 3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde. The fundamental reactivity of the carbaldehyde group remains consistent across both structures, and data for the 1-phenyl derivative is used herein to illustrate key principles, with the distinction clearly noted.

Synthesis

The most prevalent and efficient method for synthesizing pyrazole-4-carbaldehydes is the Vilsmeier-Haack reaction .[1][7][8] This one-pot reaction accomplishes both the cyclization to form the pyrazole ring and the formylation at the 4-position. The general process begins with the formation of a hydrazone, which is then treated with the Vilsmeier reagent (typically formed from phosphorus oxychloride and dimethylformamide).[9][10]

Caption: General workflow for the Vilsmeier-Haack synthesis.

Experimental Protocol: Synthesis of 3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde

This protocol is adapted from established literature procedures for the Vilsmeier-Haack synthesis of the N-phenyl substituted analog.[1][11]

Step 1: Preparation of 4-Chloroacetophenone phenylhydrazone (Hydrazone Intermediate)

• To a solution of 4-chloroacetophenone (10 mmol) in 20 mL of ethanol, add phenylhydrazine (10 mmol).

• Add a few drops of glacial acetic acid to catalyze the reaction.

• Reflux the mixture at approximately 60°C for 1-2 hours.[1]

• Cool the reaction mixture to room temperature and pour it into ice-cold water.

• A yellow solid precipitate of the hydrazone will form. Collect the solid by filtration.

• Wash the product with cold ethanol and recrystallize from hot ethanol to yield the purified hydrazone. A yield of approximately 90% can be expected.[1]

Step 2: Vilsmeier-Haack Reaction to Yield 3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde

• Prepare the Vilsmeier reagent by adding phosphorus oxychloride (POCl₃, ~3 eq.) dropwise to cold (0 to -5°C) N,N-dimethylformamide (DMF, ~10 mL). Stir until a viscous, white reagent forms.[1][5]

• Dissolve the 4-chloroacetophenone phenylhydrazone (10 mmol) in a minimal amount of DMF.

• Add the hydrazone solution dropwise to the pre-formed Vilsmeier reagent.

• Raise the reaction temperature to 60-65°C and stir for 3-6 hours. Monitor the reaction's progress using thin-layer chromatography (TLC).[1][11]

• Upon completion, carefully pour the reaction mixture onto crushed ice with continuous stirring.

• Neutralize the mixture with a saturated solution of sodium bicarbonate (NaHCO₃) until a precipitate forms.[5]

• Filter the crude product, wash thoroughly with water, and dry.

• Recrystallize the solid from ethanol to obtain the purified title compound. Yields are typically high, in the range of 85-88%.[1][11]

Chemical Reactivity

The chemical reactivity of 3-(4-chlorophenyl)-1H-pyrazole-4-carbaldehyde is dominated by its aldehyde group, which is an excellent electrophile and a versatile handle for constructing a wide array of derivatives.

Caption: Major reaction pathways for derivatization.

Reactions of the Aldehyde Functional Group

• Claisen-Schmidt Condensation: The aldehyde readily undergoes condensation with ketones containing α-hydrogens, such as substituted acetophenones, in the presence of a base (e.g., KOH) to form α,β-unsaturated ketones, commonly known as chalcones .[1][12][13][14] These pyrazole-based chalcones are themselves valuable intermediates for synthesizing further heterocyclic systems.[15][16][17]

• Schiff Base (Imine) Formation: Condensation with primary amines, particularly substituted anilines, in a slightly acidic medium yields Schiff bases or imines.[18][19] This reaction is fundamental for creating libraries of compounds for biological screening.

• Oxime Formation: Reaction with hydroxylamine leads to the formation of the corresponding aldoxime.[1]

• Reduction to Alcohol: The aldehyde can be reduced to the corresponding primary alcohol, (3-(4-chlorophenyl)-1H-pyrazol-4-yl)methanol, using standard reducing agents like sodium borohydride. This alcohol derivative can be used in further functionalization, for example, by converting it to a chloromethyl analog.[20]

• Reactions with Active Methylene Compounds: The aldehyde serves as an electrophile in Knoevenagel-type condensations with compounds containing active methylene groups, such as malononitrile or ethyl cyanoacetate, often leading to the synthesis of fused heterocyclic systems.[4][21]

Data Presentation: Physicochemical & Spectroscopic Properties

Quantitative data for the title compound and its widely studied N-phenyl analog are summarized below.

Table 1: Physicochemical Properties

Property	Value (for 3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde)	Reference(s)
Molecular Formula	C₁₆H₁₁ClN₂O	[11]
Molecular Weight	282.72 g/mol	[11]
Appearance	White / Off-white precipitate	[11]
Melting Point	140 - 142 °C (413 - 415 K)	[11]
Solubility	Soluble in DMF, DMSO; Insoluble in water	[5]

Table 2: Spectroscopic Data (Representative for Pyrazole-4-Carbaldehydes)

Technique	Characteristic Signals	Reference(s)
FT-IR (KBr, cm⁻¹)	~1680-1690 (C=O, aldehyde), ~1650 (C=N, pyrazole)	[6][12]
¹H-NMR (DMSO-d₆)	δ ~9.97 (s, 1H, CHO), δ ~9.3 (s, 1H, pyrazole C5-H), δ ~7.0-8.1 (m, Ar-H)	[18]
¹³C-NMR (DMSO-d₆)	δ ~185 (C, aldehyde), δ ~115-160 (Ar-C and Pyrazole-C)	[1][20]
Mass Spec (MS)	M⁺ peak corresponding to the molecular weight	[1]

Table 3: Crystallographic Data for 3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde

Parameter	Value	Reference(s)
Crystal System	Monoclinic	[11][22]
Space Group	P2₁/c	[22]
a (Å)	16.0429 (4)	[11][22]
b (Å)	4.8585 (1)	[11][22]
c (Å)	16.7960 (4)	[11][22]
β (°)	96.581 (1)	[11][22]
Volume (ų)	1300.53 (5)	[11][22]
Z	4	[11][22]

Note: In the crystal structure, the chlorophenyl ring is disordered over two positions.[11][22]

Applications in Drug Development and Agrochemicals

The versatile reactivity of 3-(4-chlorophenyl)-1H-pyrazole-4-carbaldehyde makes it a highly valuable scaffold for generating diverse molecular libraries. Its derivatives have been investigated for a wide spectrum of biological activities.

Caption: Application pathways from the core scaffold.

• Anti-inflammatory and Analgesic Agents: Pyrazole derivatives are well-known for their anti-inflammatory properties, with some acting as COX-2 inhibitors.[3][4]

• Antimicrobial and Antifungal Agents: The core scaffold can be elaborated into compounds with significant activity against various bacterial and fungal strains.[2][5][6] Derivatives containing thiazole moieties, synthesized from the carbaldehyde, have shown particular promise.[23]

• Antitubercular Activity: Certain pyrazole-based chalcones and their subsequent cyclized products have demonstrated efficacy against Mycobacterium tuberculosis.[1]

• Anticancer Activity: The pyrazole nucleus is present in several anticancer agents, and derivatives of this carbaldehyde are explored for their potential to inhibit cancer cell proliferation.[14]

• Agrochemicals: The ability of pyrazole derivatives to modulate biological pathways makes them candidates for the development of novel pesticides and herbicides.

Conclusion

3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde is a highly reactive and synthetically valuable intermediate. Its straightforward synthesis via the Vilsmeier-Haack reaction and the versatile reactivity of its aldehyde group provide a robust platform for the development of a wide range of complex heterocyclic compounds. The demonstrated potential of its derivatives in medicinal and agricultural chemistry underscores its importance and ensures it will remain a focus of research for scientists and drug development professionals seeking to create novel, biologically active molecules.

References

• 1. ir.atmiyauni.ac.in:8080 [ir.atmiyauni.ac.in:8080]
• 2. Synthesis and Antimicrobial Activity of Novel Pyrazole Derivatives – Oriental Journal of Chemistry [orientjchem.org]
• 3. researchgate.net [researchgate.net]
• 4. quod.lib.umich.edu [quod.lib.umich.edu]
• 5. jpsionline.com [jpsionline.com]
• 6. chemmethod.com [chemmethod.com]
• 7. mdpi.com [mdpi.com]
• 8. Synthesis of Novel 1-[(2,6-Dichloro-4-trifluoromethyl)phenyl]-3-aryl-1H-pyrazole-4-carbaldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ijpcbs.com [ijpcbs.com]
• 10. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 11. 3-(4-Chloro­phen­yl)-1-phenyl-1H-pyrazole-4-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis of Some Pyrazole containing Chalcones and Pyridine-3-Carbonitirles and Study of their Anti-inflammatory Activity – Oriental Journal of Chemistry [orientjchem.org]
• 13. PEG Mediated Synthesis of Pyrazole based Chalcones and their Characterisation | European Journal of Cardiovascular Medicine [healthcare-bulletin.co.uk]
• 14. dovepress.com [dovepress.com]
• 15. eurekaselect.com [eurekaselect.com]
• 16. Synthesis of new pyrazolone and pyrazole-based adamantyl chalcones and antimicrobial activity - PMC [pmc.ncbi.nlm.nih.gov]
• 17. ijirt.org [ijirt.org]
• 18. asianpubs.org [asianpubs.org]
• 19. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 20. rsc.org [rsc.org]
• 21. quod.lib.umich.edu [quod.lib.umich.edu]
• 22. researchgate.net [researchgate.net]
• 23. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for Knoevenagel Condensation with 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the Knoevenagel condensation of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde with various active methylene compounds. This reaction is a valuable tool for the synthesis of a diverse range of pyrazole-based derivatives, which are of significant interest in medicinal chemistry and drug discovery due to their wide spectrum of biological activities.[1][2][3]

Introduction

The Knoevenagel condensation is a nucleophilic addition of an active hydrogen compound to a carbonyl group, followed by a dehydration reaction, to form a new carbon-carbon double bond.[4] When applied to 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde, this reaction provides a straightforward route to novel α,β-unsaturated pyrazole derivatives. These products can serve as key intermediates for the synthesis of more complex heterocyclic systems and potential therapeutic agents. The general reaction scheme is depicted below:

Scheme 1: General Knoevenagel Condensation Reaction

Caption: General scheme of the Knoevenagel condensation.

Synthesis of Starting Material: 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde

The starting aldehyde can be synthesized via the Vilsmeier-Haack reaction from the corresponding hydrazone.[5][6]

Protocol 1: Synthesis of 3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde [6]

• Vilsmeier Reagent Preparation: In a flask cooled to 0-5 °C, slowly add phosphorus oxychloride (POCl₃) to N,N-dimethylformamide (DMF) with constant stirring.

• Reaction with Hydrazone: Dissolve 1-(1-(4-chlorophenyl)ethylidene)-2-phenylhydrazine in DMF and add it dropwise to the pre-formed Vilsmeier reagent, maintaining the low temperature.

• Cyclization: After the addition is complete, allow the mixture to warm to room temperature and then heat to 50-60 °C for several hours until the reaction is complete (monitored by TLC).

• Work-up: Pour the reaction mixture onto crushed ice and neutralize with a suitable base (e.g., sodium bicarbonate solution).

• Isolation: Filter the resulting precipitate, wash with water, and recrystallize from a suitable solvent like ethanol to obtain the pure 3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde.

Knoevenagel Condensation Protocols

The following protocols describe the condensation of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde with various active methylene compounds.

Protocol 2: General Procedure using Ammonium Carbonate Catalyst [7]

• In a round-bottom flask, combine 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde (1 mmol) and the active methylene compound (1 mmol) in an ethanol/water (1:1) mixture (10 mL).

• Stir the mixture for 3-5 minutes to ensure homogeneity.

• Add ammonium carbonate (20 mol%) to the mixture.

• Heat the reaction mixture to reflux and monitor its progress using Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture to room temperature.

• Filter the precipitated product, wash with cold water, and dry.

• If necessary, recrystallize the crude product from a suitable solvent (e.g., ethanol).

Protocol 3: General Procedure using Piperidine Catalyst [5]

• Dissolve 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde (1 mmol) and the active methylene compound (1.1 mmol) in ethanol (15-20 mL) in a round-bottom flask.

• Add a catalytic amount of piperidine (2-3 drops).

• Reflux the mixture for 4-6 hours, monitoring the reaction by TLC.

• After completion, cool the reaction mixture in an ice bath to induce precipitation.

• Collect the solid product by filtration, wash with cold ethanol, and dry.

• Recrystallize from an appropriate solvent to obtain the pure product.

Quantitative Data Summary

The following tables summarize representative quantitative data for the Knoevenagel condensation of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde with various active methylene compounds.

Table 1: Knoevenagel Condensation with Malononitrile [7]

Entry	Active Methylene Compound	Catalyst	Solvent	Method	Time (min)	Yield (%)	M.p. (°C)
1	Malononitrile	(NH₄)₂CO₃	EtOH/H₂O (1:1)	Reflux	12	80	212-214
2	Malononitrile	(NH₄)₂CO₃	EtOH/H₂O (1:1)	Sonication	11	78	212-214

Table 2: Knoevenagel Condensation with Other Active Methylene Compounds (Representative)

Entry	Active Methylene Compound	Product Structure	Catalyst	Solvent	Expected Yield Range (%)
1	Ethyl Cyanoacetate	Pyrazole-acrylic acid ethyl ester derivative	Piperidine	Ethanol	75-90
2	Diethyl Malonate	Pyrazole-malonic acid diethyl ester derivative	Piperidine	Ethanol	70-85
3	Barbituric Acid	Pyrazolyl-methylene barbituric acid derivative	Acetic Acid	Ethanol	80-95
4	2,4-Pentanedione	3-(Pyrazolyl-methylene)-2,4-pentanedione	Piperidine	Ethanol	70-85
5	Malonic Acid	Pyrazole-acrylic acid derivative	Pyridine/Piperidine	Ethanol	65-80

Note: The expected yield ranges for Table 2 are based on general Knoevenagel condensation literature and may require optimization for this specific aldehyde.[8][9]

Visualizations

Reaction Mechanism: Knoevenagel Condensation

The following diagram illustrates the generally accepted mechanism for the base-catalyzed Knoevenagel condensation.

References

• 1. quod.lib.umich.edu [quod.lib.umich.edu]
• 2. researchgate.net [researchgate.net]
• 3. quod.lib.umich.edu [quod.lib.umich.edu]
• 4. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 5. ir.atmiyauni.ac.in:8080 [ir.atmiyauni.ac.in:8080]
• 6. 3-(4-Chloro­phen­yl)-1-phenyl-1H-pyrazole-4-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. asianpubs.org [asianpubs.org]
• 9. researchgate.net [researchgate.net]

Synthesis and Applications of Schiff Bases Derived from 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the synthesis and characterization of Schiff bases derived from 3-(4-chlorophenyl)-1H-pyrazole-4-carbaldehyde. It also outlines their potential applications, particularly in the field of medicinal chemistry, based on their observed biological activities.

Introduction

Schiff bases are a class of organic compounds characterized by the presence of an azomethine (-C=N-) group. They are synthesized through the condensation of a primary amine with an aldehyde or ketone. Pyrazole-containing Schiff bases are of significant interest in medicinal chemistry due to their wide range of biological activities, including antimicrobial, anti-inflammatory, analgesic, and anticancer properties.[1][2][3] The pyrazole scaffold is a key component in several commercial drugs.[1] This application note focuses on Schiff bases synthesized from 3-(4-chlorophenyl)-1H-pyrazole-4-carbaldehyde, a versatile intermediate for creating novel therapeutic agents.

Synthesis of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde

The starting material, 3-(4-chlorophenyl)-1H-pyrazole-4-carbaldehyde, can be synthesized via the Vilsmeier-Haack reaction.[3][4][5] This involves the reaction of a suitable hydrazone, such as 4-chloroacetophenone phenylhydrazone, with a mixture of phosphorus oxychloride (POCl3) and N,N-dimethylformamide (DMF).[3]

General Synthesis of Schiff Bases

The synthesis of Schiff bases from 3-(4-chlorophenyl)-1H-pyrazole-4-carbaldehyde is typically achieved through a condensation reaction with various primary amines.[4][6][7] The reaction is often carried out in an alcoholic solvent, such as ethanol or methanol, and may be heated under reflux to ensure completion.[6][7] In some cases, a catalytic amount of acid (e.g., glacial acetic acid) is added to facilitate the reaction. Microwave-assisted synthesis has also been reported as an efficient method.[8]

Experimental Protocols

Protocol 1: Synthesis of 3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde

Materials:

• 4-Chloroacetophenone phenylhydrazone

• N,N-Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl3)

• Crushed ice

• Ethanol

Procedure:

• Add phosphorus oxychloride (5 mL) dropwise to cold (0-5 °C) N,N-dimethylformamide (15 mL) with continuous stirring over 30 minutes.[3]

• Dissolve 4-chloroacetophenone phenylhydrazone (15 mmol) in DMF (5 mL) and add it dropwise to the cold Vilsmeier reagent with continuous stirring for one hour.[3]

• Heat the resulting mixture at 50-60 °C for 5-6 hours.[3]

• After cooling to room temperature, pour the reaction mixture onto crushed ice.[3]

• Filter the resulting precipitate, wash it thoroughly with water, and recrystallize from ethanol to obtain the pure product.[3]

Protocol 2: General Synthesis of Schiff Bases from 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde

Materials:

• 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde

• Substituted primary amine (e.g., o-aminophenol)

• Ethanol or Methanol

• Glacial Acetic Acid (optional, catalytic amount)

Procedure:

• Dissolve 3-(4-chlorophenyl)-1H-pyrazole-4-carbaldehyde (0.01 mol) in 30 mL of ethanol in a round-bottom flask.[7]

• To this solution, add a solution of the desired primary amine (0.01 mol) in ethanol.[7]

• Add a few drops of glacial acetic acid as a catalyst (optional).

• Reflux the reaction mixture for 4-8 hours.[7]

• Monitor the progress of the reaction using Thin Layer Chromatography (TLC).[6][7]

• Upon completion, cool the reaction mixture and pour it into crushed ice.[7]

• Filter the solid product, wash with cold water and a saturated sodium bisulfite solution, and then recrystallize from a suitable solvent like ethanol.[7]

Data Presentation

Table 1: Synthesis of Schiff Bases Derived from Substituted Pyrazole-4-carbaldehydes

Schiff Base Code	R Group on Amine	Solvent	Reaction Time (h)	Yield (%)	Melting Point (°C)	Reference
ANS-1	H (o-aminophenol)	Methanol	8	86	146	[6]
ANS-2	OCH₃ (o-aminophenol)	Methanol	8	82	148	[6]
ANS-3	F (o-aminophenol)	Methanol	8	87	144	[6]
ANS-5	Cl (o-aminophenol)	Methanol	8	88	148	[6]

Table 2: Characterization Data for a Representative Schiff Base (ANS-1)

Spectral Data	Key Peaks / Shifts (ppm or cm⁻¹)
IR (cm⁻¹)	3425 (O-H), 1614 (C=N)
¹H NMR (DMSO-d₆, ppm)	8.67 (s, 1H, -CH=N-), 9.91 (s, 1H, -OH), 6.81-7.95 (m, Ar-H)
¹³C NMR (DMSO-d₆, ppm)	184.04 (-CH=N-), 116.32-151.26 (Aromatic C)
Mass (m/z)	339.14 [M]⁺
Data sourced from[6]

Table 3: Antibacterial Activity of Synthesized Schiff Bases (Minimum Inhibitory Concentration, µg/mL)

Compound	E. coli	S. aureus	P. aeruginosa	K. pneumoniae	Reference
4a	-	-	-	Good	[4]
4c	-	-	Good	-	[4]
4l	-	Good	-	Good	[4]
ANS-1	200	62.5	-	-	[6]
ANS-3	65.2	62.5	-	-	[6]
ANS-5	100	62.5	-	-	[6]
Streptomycin	Standard	Standard	Standard	Standard	[4]
'-' indicates data not reported as "good".

Mandatory Visualizations

Caption: Synthetic workflow for Schiff bases.

Applications

Schiff bases derived from 3-(4-chlorophenyl)-1H-pyrazole-4-carbaldehyde have demonstrated significant potential in drug development due to their diverse biological activities.

• Antimicrobial Agents: These compounds have shown promising activity against various bacterial and fungal strains.[2][4][6] Notably, certain derivatives exhibit good activity against Klebsiella pneumoniae, Pseudomonas aeruginosa, and Staphylococcus aureus.[4] Their mechanism of action is often attributed to the azomethine nitrogen, which can form hydrogen bonds with the active sites of cellular enzymes.

• Anticancer Activity: Pyrazole-based Schiff bases have been investigated for their cytotoxic effects against several cancer cell lines.[1][9][10] The planar nature of the pyrazole and aromatic rings allows for intercalation with DNA, potentially leading to apoptosis.

• Anti-inflammatory and Analgesic Properties: The pyrazole nucleus is a well-known pharmacophore in several non-steroidal anti-inflammatory drugs (NSAIDs). Schiff bases incorporating this moiety are being explored for their potential as anti-inflammatory and analgesic agents.[1]

• Other Biological Activities: Research has also indicated potential applications as antimalarial, antitubercular, antioxidant, and antidiabetic agents.[1][11]

Conclusion

The synthesis of Schiff bases from 3-(4-chlorophenyl)-1H-pyrazole-4-carbaldehyde offers a versatile platform for the development of novel therapeutic agents. The straightforward synthetic protocols and the diverse range of achievable biological activities make these compounds attractive candidates for further investigation in medicinal chemistry and drug discovery programs. The provided protocols and data serve as a valuable resource for researchers in this field.

References

• 1. Synthesis, characterization and biological studies of pyrazole-linked Schiff bases and their copper( ii ) complexes as potential therapeutics - RSC Advances (RSC Publishing) DOI:10.1039/D5RA06008G [pubs.rsc.org]
• 2. op.niscpr.res.in [op.niscpr.res.in]
• 3. 3-(4-Chloro­phen­yl)-1-phenyl-1H-pyrazole-4-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijpsr.com [ijpsr.com]
• 5. ir.atmiyauni.ac.in:8080 [ir.atmiyauni.ac.in:8080]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Discovery of New Schiff Bases Tethered Pyrazole Moiety: Design, Synthesis, Biological Evaluation, and Molecular Docking Study as Dual Targeting DHFR/DNA Gyrase Inhibitors with Immunomodulatory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Exploring the Potential Biological Activities of Pyrazole-Based Schiff Bases as Anti-Diabetic, Anti-Alzheimer’s, Anti-Inflammatory, and Cytotoxic Agents: In Vitro Studies with Computational Predictions - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Antimicrobial Screening of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde Derivatives

Audience: Researchers, scientists, and drug development professionals.

These application notes provide a comprehensive overview of the methodologies used to screen 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde derivatives for antimicrobial activity. The protocols are based on established methods reported in the scientific literature for analogous pyrazole-based compounds.

Introduction

Pyrazole derivatives are a significant class of heterocyclic compounds that form the core structure of numerous compounds with a wide array of biological activities, including antimicrobial, anti-inflammatory, analgesic, and anticancer properties. The 3-(4-chlorophenyl)-1H-pyrazole-4-carbaldehyde scaffold is a key intermediate in the synthesis of various bioactive molecules. The presence of the chlorophenyl group is often associated with enhanced biological activity. These notes detail the protocols for evaluating the antibacterial and antifungal efficacy of derivatives synthesized from this core structure.

Synthesis of the Core Scaffold

The foundational step in generating derivatives for screening is the synthesis of the 3-(4-chlorophenyl)-1H-pyrazole-4-carbaldehyde core. A common and effective method for this synthesis is the Vilsmeier-Haack reaction. This reaction typically involves the formylation of a suitable precursor, such as a hydrazone derived from a substituted acetophenone.

Protocol: Vilsmeier-Haack Reaction for Pyrazole-4-carbaldehyde Synthesis

• Hydrazone Formation: React 4-chloroacetophenone with a suitable hydrazine (e.g., phenylhydrazine) in a solvent like ethanol with a catalytic amount of acid. Reflux the mixture for several hours and then cool to obtain the hydrazone precursor.

• Vilsmeier Reagent Preparation: In a flask cooled in an ice bath, slowly add phosphorus oxychloride (POCl3) to N,N-dimethylformamide (DMF).

• Cyclization and Formylation: Dissolve the hydrazone precursor in DMF and add it to the Vilsmeier reagent. The reaction mixture is typically stirred at an elevated temperature (e.g., 70°C) for several hours.

• Work-up: Pour the reaction mixture onto crushed ice and neutralize it with a base, such as sodium bicarbonate or sodium hydroxide solution.

• Isolation: The resulting precipitate, 3-(4-chlorophenyl)-1H-pyrazole-4-carbal

Application Notes and Protocols for Anti-inflammatory Assays of Pyrazole Compounds

Audience: Researchers, scientists, and drug development professionals.

Introduction: Pyrazole derivatives represent a significant class of heterocyclic compounds in medicinal chemistry, renowned for their diverse pharmacological activities, including potent anti-inflammatory properties. The pyrazole scaffold is a key feature in several commercially successful anti-inflammatory drugs, such as celecoxib. The development and evaluation of novel pyrazole-based anti-inflammatory agents necessitate robust and reproducible screening assays. These application notes provide detailed protocols for key in vitro and in vivo assays to characterize the anti-inflammatory potential of pyrazole compounds, along with data presentation guidelines and visualizations of relevant biological pathways and experimental workflows.

Key Inflammatory Signaling Pathways

Inflammation is a complex biological response involving various signaling cascades. Pyrazole compounds often exert their anti-inflammatory effects by modulating key pathways such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways. These pathways regulate the expression of pro-inflammatory genes, including cytokines, chemokines, and enzymes like cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS).[1][2][3][4][5][6][7]

NF-κB Signaling Pathway in Inflammation.

MAPK Signaling Pathway in Inflammation.

Experimental Protocols: In Vitro Assays

Cyclooxygenase (COX-1 and COX-2) Inhibition Assay

This assay determines the ability of a pyrazole compound to inhibit the activity of COX-1 and COX-2 enzymes, which are key enzymes in the synthesis of prostaglandins.[8][9][10]

Workflow:

Workflow for COX Inhibition Assay.

Protocol:

• Reagent Preparation: Prepare assay buffer (e.g., 100 mM Tris-HCl, pH 8.0), hematin (cofactor), L-epinephrine (cofactor), purified COX-1 and COX-2 enzymes, and arachidonic acid (substrate).[6] Dissolve pyrazole test compounds and reference inhibitors (e.g., celecoxib, indomethacin) in DMSO to create stock solutions, which are then serially diluted.[1]

• Enzyme and Cofactor Addition: In a 96-well plate, add the assay buffer, heme, and either COX-1 or COX-2 enzyme to each well.[1]

• Inhibitor Incubation: Add various concentrations of the pyrazole compound, reference inhibitor, or vehicle (DMSO) to the appropriate wells. Incubate for approximately 10-15 minutes at room temperature to allow the inhibitor to bind to the enzyme.[1][6]

• Reaction Initiation: Initiate the enzymatic reaction by adding arachidonic acid to all wells.[1]

• Reaction Incubation: Incubate the plate for a defined time (e.g., 2-10 minutes) at 37°C.[1][6]

• Reaction Termination: Stop the reaction by adding a stop solution, such as hydrochloric acid.[1][6]

• Detection: Measure the amount of prostaglandin E2 (PGE2) produced using a suitable method, such as an Enzyme Immunoassay (EIA) or a colorimetric/fluorometric assay kit.[1]

• Data Analysis: Calculate the percentage of inhibition for each compound concentration and determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of enzyme activity).

LPS-Induced Nitric Oxide (NO) Production in RAW 264.7 Macrophages

This assay measures the ability of pyrazole compounds to inhibit the production of nitric oxide, a pro-inflammatory mediator, in macrophage cells stimulated with lipopolysaccharide (LPS).[11][12][13]

Protocol:

• Cell Culture: Culture RAW 264.7 murine macrophage cells in DMEM supplemented with 10% FBS and antibiotics. Seed the cells in a 96-well plate at a density of approximately 1x10^5 to 5x10^5 cells/well and incubate for 24 hours.[11][14]

• Compound Treatment: Pre-treat the cells with various concentrations of the pyrazole compounds or a vehicle control for 1-2 hours.

• LPS Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for 18-24 hours to induce iNOS expression and NO production.[12][14]

• Nitrite Measurement (Griess Assay):

  • Collect the cell culture supernatant.

  • Mix an equal volume of the supernatant with Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride in phosphoric acid).[12]

  • Incubate at room temperature for 10-15 minutes.

  • Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Create a standard curve using known concentrations of sodium nitrite. Calculate the concentration of nitrite in the samples and determine the percentage of NO production inhibition by the test compounds.

LPS-Induced Prostaglandin E2 (PGE2) Production in RAW 264.7 Macrophages

This assay evaluates the effect of pyrazole compounds on the production of PGE2, a key inflammatory prostaglandin, in LPS-stimulated macrophages.[15][16][17]

Protocol:

• Cell Culture and Treatment: Follow the same procedure as for the nitric oxide assay (steps 1-3).

• Supernatant Collection: After the 24-hour incubation with LPS, collect the cell culture supernatants.

• PGE2 Measurement: Measure the concentration of PGE2 in the supernatants using a commercially available PGE2 ELISA kit, following the manufacturer's instructions.[15][17]

• Data Analysis: Calculate the percentage of PGE2 production inhibition for each compound concentration and determine the IC50 values.

Pro-inflammatory Cytokine (TNF-α and IL-6) Measurement by ELISA

This assay quantifies the inhibitory effect of pyrazole compounds on the secretion of pro-inflammatory cytokines, such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6), from LPS-stimulated macrophages.[3][18][19][20]

Protocol:

• Cell Culture and Treatment: Follow the same procedure as for the nitric oxide assay (steps 1-3).

• Supernatant Collection: After the incubation period with LPS, collect the cell culture supernatants.

• Cytokine Measurement: Measure the concentrations of TNF-α and IL-6 in the supernatants using specific commercial ELISA kits for each cytokine, following the manufacturer's protocols.[19][20][21]

• Data Analysis: Calculate the percentage of cytokine production inhibition for each compound concentration and determine the IC50 values.

5-Lipoxygenase (5-LOX) Inhibition Assay

This assay measures the ability of pyrazole compounds to inhibit 5-LOX, an enzyme involved in the synthesis of leukotrienes, another class of inflammatory mediators.[22][23][24][25]

Protocol:

• Reagent Preparation: Prepare an assay buffer, a 5-LOX enzyme solution, the substrate (linoleic acid or arachidonic acid), and the test compounds.

• Enzyme and Inhibitor Incubation: In a 96-well plate, incubate the 5-LOX enzyme with various concentrations of the pyrazole compound or vehicle for a short period (e.g., 10-15 minutes) at room temperature.[23]

• Reaction Initiation: Add the substrate to initiate the reaction.

• Detection: Measure the product formation (e.g., hydroperoxides) either by monitoring the change in absorbance at a specific wavelength (e.g., 234 nm for the conversion of linoleic acid) or using a fluorometric probe.[23]

• Data Analysis: Calculate the percentage of inhibition and determine the IC50 value for each compound.

Experimental Protocols: In Vivo Assay

Carrageenan-Induced Paw Edema in Rodents

This is a widely used and reproducible model of acute inflammation to evaluate the in vivo anti-inflammatory activity of test compounds.[2][4][26][27]

Workflow:

References

• 1. benchchem.com [benchchem.com]
• 2. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Models of Inflammation: Carrageenan- or Complete Freund’s Adjuvant-Induced Edema and Hypersensitivity in the Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Synthesis, anti-inflammatory, analgesic, COX1/2-inhibitory activity, and molecular docking studies of hybrid pyrazole analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 9. New pyrazole–pyridazine hybrids as selective COX-2 inhibitors: design, synthesis, molecular docking, in silico studies and investigation of their anti-inflammatory potential by evaluation of TNF-α, IL-6, PGE-2 and NO in LPS-induced RAW264.7 macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 10. New pyrazole derivatives: Synthesis, anti-inflammatory activity, cycloxygenase inhibition assay and evaluation of mPGES - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. LPS-Stimulated RAW 264.7 Macrophage Inducible Nitric Oxide Synthase (iNOS) and Nitric Oxide Production is Decreased by an Omega-3 Fatty Acid Lipid Emulsion - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Inhibition of nitric oxide production in lipopolysaccharide-activated RAW 264.7 macrophages by Jeju plant extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 13. thaiscience.info [thaiscience.info]
• 14. mdpi.com [mdpi.com]
• 15. Inhibition of COX-2 and PGE2 in LPS-stimulated RAW264.7 cells by lonimacranthoide VI, a chlorogenic acid ester saponin - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Evaluation of the Inhibitory Effects of Pyridylpyrazole Derivatives on LPS-Induced PGE2 Productions and Nitric Oxide in Murine RAW 264.7 Macrophages [mdpi.com]
• 17. Lipopolysaccharide-Induced Nitric Oxide, Prostaglandin E2, and Cytokine Production of Mouse and Human Macrophages Are Suppressed by Pheophytin-b - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Macrophage Inflammatory Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human TNF-α in Culture Supernatants - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. sigmaaldrich.com [sigmaaldrich.com]
• 22. benchchem.com [benchchem.com]
• 23. biorxiv.org [biorxiv.org]
• 24. abcam.cn [abcam.cn]
• 25. cdn.caymanchem.com [cdn.caymanchem.com]
• 26. inotiv.com [inotiv.com]
• 27. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]

Application Notes and Protocols for Cytotoxicity Testing of Pyrazole Compounds Using MTT Assay

Audience: Researchers, scientists, and drug development professionals.

Introduction

Pyrazole derivatives represent a significant class of heterocyclic compounds that have garnered considerable attention in medicinal chemistry due to their diverse pharmacological activities.[1] Notably, many pyrazole-containing compounds have been investigated for their potential as anticancer agents, demonstrating cytotoxicity against a variety of cancer cell lines.[1][2][3][4] The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and cytotoxicity, making it a crucial tool in the preliminary screening of these compounds.[5][6] This document provides detailed application notes and a standardized protocol for determining the cytotoxic effects of pyrazole compounds on cancer cell lines using the MTT assay.

Principle of the MTT Assay

The MTT assay is based on the enzymatic reduction of the yellow tetrazolium salt, MTT, to purple formazan crystals by mitochondrial succinate dehydrogenase in metabolically active cells.[6][7] The amount of formazan produced is directly proportional to the number of viable cells.[8] These insoluble formazan crystals are then dissolved in a solubilization solution, and the absorbance is measured at a specific wavelength (typically between 550 and 600 nm) using a microplate reader.[6][7] A decrease in the absorbance of treated cells compared to untreated controls indicates a reduction in cell viability and thus the cytotoxic potential of the tested compound.

Experimental Protocols

Materials and Reagents

• Cell Lines: Appropriate human cancer cell lines (e.g., A549 (lung), MCF-7 (breast), HepG2 (liver), HCT116 (colon)).[2][4][9]

• Pyrazole Compounds: Synthesized and purified pyrazole derivatives dissolved in a suitable solvent, typically Dimethyl Sulfoxide (DMSO).

• Cell Culture Medium: Recommended medium for the specific cell line (e.g., DMEM, RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.[5]

• MTT Reagent: 5 mg/mL solution of MTT in sterile Phosphate Buffered Saline (PBS). The solution should be filtered through a 0.22 µm filter and stored at 4°C, protected from light.[10]

• Solubilization Solution: DMSO is commonly used to dissolve the formazan crystals.[8][11]

• Phosphate Buffered Saline (PBS): pH 7.4.

• Trypsin-EDTA: For detaching adherent cells.

• Equipment:

  • 96-well flat-bottom sterile cell culture plates.

  • Humidified incubator with 5% CO2 at 37°C.

  • Microplate reader capable of measuring absorbance at 570 nm.

  • Laminar flow hood.

  • Multichannel pipette.

  • Inverted microscope.

Protocol for MTT Assay

• Cell Seeding:

  • Harvest exponentially growing cells using trypsin-EDTA and resuspend them in fresh complete culture medium.

  • Determine the cell concentration using a hemocytometer or an automated cell counter.

  • Seed the cells into a 96-well plate at a density of 1 x 10^4 cells/well in 100 µL of medium.[11] The optimal cell density may vary between cell lines and should be determined empirically.

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.[11]

• Compound Treatment:

  • Prepare a stock solution of the pyrazole compound in DMSO.

  • Perform serial dilutions of the pyrazole compound in the culture medium to achieve the desired final concentrations. A typical concentration range for initial screening is 0.1 to 100 µM.

  • After 24 hours of incubation, carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the pyrazole compounds.

  • Include a vehicle control (medium with the same concentration of DMSO used for the highest compound concentration, typically <0.5%) and a positive control (a known anticancer drug like doxorubicin or cisplatin).[9][12]

  • Incubate the plate for 48 to 72 hours at 37°C in a 5% CO2 incubator.[8][11]

• MTT Addition and Incubation:

  • Following the treatment period, remove the medium containing the compounds.

  • Add 100 µL of fresh serum-free medium and 20 µL of the 5 mg/mL MTT solution to each well.[10]

  • Incubate the plate for an additional 2 to 4 hours at 37°C.[8] During this time, viable cells will reduce the MTT to formazan, which will appear as purple crystals.

• Formazan Solubilization:

  • Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.[8][10]

  • Gently shake the plate on an orbital shaker for 10-15 minutes to ensure complete solubilization of the formazan.[8]

• Data Acquisition:

  • Measure the absorbance of each well at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[8]

Data Analysis

• Calculation of Cell Viability: The percentage of cell viability is calculated using the following formula:

  • % Cell Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Control Cells - Absorbance of Blank)] x 100

• Determination of IC50:

  • The IC50 value, which is the concentration of the compound that inhibits 50% of cell growth, is determined by plotting the percentage of cell viability against the logarithm of the compound concentration.

  • A sigmoidal dose-response curve is then fitted to the data using non-linear regression analysis to calculate the IC50 value.[8]

Data Presentation

The cytotoxic activity of pyrazole compounds is typically summarized in tables, presenting the IC50 values against various cancer cell lines.

Table 1: Cytotoxicity of Exemplary Pyrazole Derivatives against Human Cancer Cell Lines.

Compound	Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)	Reference
Pyrazole A	A549 (Lung)	12.5	Doxorubicin	0.3	[9]
Pyrazole B	MCF-7 (Breast)	17.12	Doxorubicin	5.17	[4]
Pyrazole C	HepG2 (Liver)	10.05	Doxorubicin	4.30	[4]
Pyrazole D	U251 (Glioblastoma)	11.9	Cisplatin	-	[12]
Pyrazole E	AsPC-1 (Pancreatic)	16.8	Cisplatin	-	[12]
Pyrazole F	MDA-MB-468 (Breast)	14.97 (24h)	Paclitaxel	49.90 (24h)	[13][14]
6.45 (48h)	25.19 (48h)	[13][14]

Note: The IC50 values are examples derived from various studies and should be considered as illustrative.

Visualization of Workflows and Pathways

Experimental Workflow

The overall workflow for the cytotoxicity testing of pyrazole compounds using the MTT assay is depicted below.

Caption: Workflow for cytotoxicity screening using the MTT assay.

Potential Signaling Pathways Targeted by Pyrazole Compounds

Pyrazole derivatives have been shown to exert their anticancer effects by targeting various signaling pathways crucial for cancer cell proliferation and survival. These include the inhibition of protein kinases such as Cyclin-Dependent Kinases (CDKs), Epidermal Growth Factor Receptor (EGFR), and Vascular Endothelial Growth Factor Receptor (VEGFR).[4][15] Some pyrazole compounds have also been found to induce apoptosis.[13][16]

Inhibition of Cyclin-Dependent Kinase (CDK) Signaling

Caption: Inhibition of CDK2-mediated cell cycle progression.

Induction of Apoptosis

Caption: Pyrazole-induced apoptosis via ROS generation.

The MTT assay is a robust and reliable method for the preliminary in vitro cytotoxicity screening of novel pyrazole compounds. The detailed protocol and data analysis guidelines provided in this document offer a standardized approach for researchers. The presented data and pathway diagrams highlight the potential of pyrazole derivatives as a scaffold for the development of new anticancer agents. Further investigations into the structure-activity relationships and specific molecular targets are essential for optimizing the therapeutic potential of these compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. Convenient synthesis, characterization, cytotoxicity and toxicity of pyrazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Design, synthesis and biological evaluation of novel pyrazole-based compounds as potential chemotherapeutic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. MTT assay protocol | Abcam [abcam.com]
• 7. resources.rndsystems.com [resources.rndsystems.com]
• 8. benchchem.com [benchchem.com]
• 9. Synthesis, Characterization and Anticancer Evaluation of Novel Analogues of Pyrazoles - ProQuest [proquest.com]
• 10. creative-bioarray.com [creative-bioarray.com]
• 11. MTT (Assay protocol [protocols.io]
• 12. Synthesis and Evaluation of New Pyrazoline Derivatives as Potential Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Pyrazole Derivatives Induce Apoptosis via ROS Generation in the Triple Negative Breast Cancer Cells, MDA-MB-468 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Pyrazole Derivatives Induce Apoptosis via ROS Generation in the Triple Negative Breast Cancer Cells, MDA-MB-468 [journal.waocp.org]
• 15. benchchem.com [benchchem.com]
• 16. A Novel Pyrazole Exhibits Potent Anticancer Cytotoxicity via Apoptosis, Cell Cycle Arrest, and the Inhibition of Tubulin Polymerization in Triple-Negative Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis of Chalcones from 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the synthesis of chalcones derived from 3-(4-chlorophenyl)-1H-pyrazole-4-carbaldehyde. Chalcones are α,β-unsaturated ketones that serve as key precursors for various heterocyclic compounds, including pyrazolines, which exhibit a wide range of pharmacological activities.[1][2] The pyrazole nucleus itself is a crucial moiety in numerous FDA-approved drugs, highlighting the significance of pyrazole-containing compounds in medicinal chemistry.[3]

The synthesis described herein utilizes the Claisen-Schmidt condensation reaction, a reliable method for forming chalcones by reacting an aldehyde with a ketone in the presence of a base or acid catalyst.[4][5][6] This protocol offers a versatile and efficient pathway to a library of novel pyrazole-based chalcones, which are of significant interest for their potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[7][8][9]

General Synthesis Pathway

The synthesis of chalcones from 3-(4-chlorophenyl)-1H-pyrazole-4-carbaldehyde is a two-step process. The first step involves the synthesis of the starting aldehyde via the Vilsmeier-Haack reaction. The second step is the Claisen-Schmidt condensation of this aldehyde with various substituted acetophenones to yield the target chalcones.

Diagram of the General Synthesis Pathway

Caption: General two-stage synthesis of pyrazole-based chalcones.

Experimental Protocols

Protocol for Synthesis of 3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde

This protocol is based on the Vilsmeier-Haack reaction.[10][11]

Materials:

• 4-Chloroacetophenone phenylhydrazone

• Phosphoryl chloride (POCl₃)

• N,N-Dimethylformamide (DMF)

• Crushed ice

• Ethanol (for recrystallization)

Equipment:

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Heating mantle

• Filtration apparatus

Procedure:

• In a round-bottom flask, cool N,N-dimethylformamide (DMF) (15 ml) in an ice bath.

• Slowly add phosphoryl chloride (5 ml) dropwise to the cold DMF with continuous stirring over 30 minutes, maintaining the temperature between 273–278 K.

• Dissolve 4-chloroacetophenone phenylhydrazone (3.66 g, 15 mmol) in a separate container with 5 ml of DMF.

• Add the dissolved 4-chloroacetophenone phenylhydrazone dropwise to the cold Vilsmeier-Haack reagent mixture with continuous stirring over one hour.

• After the addition is complete, continue stirring the reaction mixture at 323–333 K for 5-6 hours.

• Cool the mixture to room temperature and then pour it into crushed ice.

• A precipitate will form. Filter the solid product, wash it with water, and dry it.

• Recrystallize the crude product from ethanol to obtain pure 3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde.[11]

General Protocol for the Synthesis of Pyrazole-Based Chalcones (Claisen-Schmidt Condensation)

This protocol describes the base-catalyzed condensation of 3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde with a substituted acetophenone.[3][12]

Materials:

• 3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde

• Substituted acetophenone (e.g., 4-hydroxyacetophenone, 4-(trifluoromethyl)acetophenone)

• Ethanol or PEG-400

• Aqueous sodium hydroxide (NaOH) or potassium hydroxide (KOH) solution (20%)

• Ice-cold water

• Glacial acetic acid (for neutralization if needed)

Equipment:

• Round-bottom flask or beaker

• Magnetic stirrer

• Thin Layer Chromatography (TLC) apparatus

• Filtration apparatus

Procedure:

• In a round-bottom flask, dissolve an equimolar mixture of 3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde (1 mmol) and a substituted acetophenone (1 mmol) in a minimum amount of ethanol or PEG-400 (e.g., 10 ml).

• Slowly add 1 ml of a 20% aqueous NaOH or KOH solution to the mixture.

• Stir the reaction mixture at room temperature for 2-4 hours.

• Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

• Once the reaction is complete, pour the reaction mixture slowly into ice-cold water with constant stirring.

• A solid product (the chalcone) will precipitate out.

• If necessary, neutralize the mixture with a few drops of glacial acetic acid.

• Collect the precipitate by filtration, wash it thoroughly with water, and dry it.

• Purify the crude chalcone by recrystallization from a suitable solvent, such as ethanol.

Experimental Workflow Diagram

Caption: Experimental workflow for the synthesis of pyrazole-based chalcones.

Data Presentation

The following tables summarize the quantitative data for representative pyrazole-based chalcones synthesized using the described protocols.

Table 1: Synthesis of 3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde

Starting Material	Product	Reaction	Yield (%)	Melting Point (°C)
4-Chloroacetophenone phenylhydrazone	3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde	Vilsmeier-Haack	87.4	140-142

Data sourced from[11].

Table 2: Synthesis of Representative Pyrazole-Based Chalcones

Chalcone Derivative	R-Group on Acetophenone	Yield (%)	Melting Point (°C)	Molecular Formula
(E)-1-(4-hydroxyphenyl)-3-(3-(4-chlorophenyl)-1-phenyl-1H-pyrazol-4-yl)prop-2-en-1-one	4-OH	89	153	C₂₄H₁₇ClN₂O₂
(E)-1-(4-(trifluoromethyl)phenyl)-3-(3-(4-chlorophenyl)-1-phenyl-1H-pyrazol-4-yl)prop-2-en-1-one	4-CF₃	87	167	C₂₅H₁₆ClF₃N₂O

Data for analogous compounds sourced from[3].

Table 3: Spectroscopic Data for a Representative Chalcone

Compound: (E)-1-(4-hydroxyphenyl)-3-(3-(4-chlorophenyl)-1-phenyl-1H-pyrazol-4-yl)prop-2-en-1-one[3]

Spectral Data Type	Key Peaks/Shifts
IR (KBr, cm⁻¹)	3126 (O-H), 1658 (C=O, ketone), 1599 (C=C, aromatic), 1524, 1492, 1230, 832
¹H NMR (CDCl₃, δ ppm)	10.35 (s, 1H, -OH), 8.34 (s, 1H, pyrazole-H), 7.87 (d, 1H, J=16 Hz, -CH=CH-), 7.35 (d, 1H, J=16 Hz, -CH=CH-), 6.89-7.90 (m, 13H, Ar-H)
HRMS (ESI)	m/z [M+H]⁺ calcd. for C₂₄H₁₈ClN₂O₂: 400.8565; found: 400.8196

Applications and Further Research

The synthesized pyrazole-based chalcones are valuable scaffolds in drug discovery.[7] Their biological activities can be evaluated through various in vitro and in vivo assays. For instance, they can be screened for their antimicrobial activity against different bacterial and fungal strains.[9][13] Furthermore, these chalcones can serve as intermediates for the synthesis of other heterocyclic compounds, such as pyrazolines, by reaction with hydrazine derivatives, which have also shown significant pharmacological potential.[1][14] The diverse substitution patterns possible on the acetophenone moiety allow for the creation of a large library of compounds for structure-activity relationship (SAR) studies, aiding in the development of more potent and selective therapeutic agents.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and biological assessment of chalcone and pyrazoline derivatives as novel inhibitor for ELF3-MED23 interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. PEG Mediated Synthesis of Pyrazole based Chalcones and their Characterisation | European Journal of Cardiovascular Medicine [healthcare-bulletin.co.uk]
• 4. media.neliti.com [media.neliti.com]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. Claisen–Schmidt condensation - Wikipedia [en.wikipedia.org]
• 7. A Study of Biological Importance of Pyrazoles, Chalcones and their Derivatives [ignited.in]
• 8. Synthesis, molecular docking, and biological investigations of new pyrazolone chalcones - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. ir.atmiyauni.ac.in:8080 [ir.atmiyauni.ac.in:8080]
• 11. 3-(4-Chloro­phen­yl)-1-phenyl-1H-pyrazole-4-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 12. orientjchem.org [orientjchem.org]
• 13. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 14. eurekaselect.com [eurekaselect.com]

Application Notes and Protocols: The Use of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde in Agrochemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde is a versatile heterocyclic building block with significant applications in the synthesis of agrochemicals.[1] The pyrazole scaffold is a key pharmacophore in a wide range of commercially successful fungicides and insecticides. The presence of the 4-chlorophenyl group and the reactive carbaldehyde functionality at the 4-position of the pyrazole ring makes this intermediate an ideal starting point for the synthesis of diverse and potent agrochemical candidates. These derivatives often exhibit high efficacy, low toxicity to non-target organisms, and novel modes of action, addressing the ongoing challenges of resistance development in pest and pathogen populations. This document provides detailed application notes and experimental protocols for the utilization of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde in the synthesis of potential fungicidal and insecticidal agents.

Synthesis of the Core Intermediate

The parent compound, 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde, can be synthesized via the Vilsmeier-Haack reaction from the corresponding hydrazone of 4-chloroacetophenone. While the direct synthesis of the N-unsubstituted pyrazole is less commonly detailed, the synthesis of its N-phenyl analog, 3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde, provides a well-established and adaptable protocol.

Experimental Protocol: Synthesis of 3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde[2]

Materials:

• 4-Chloroacetophenone phenylhydrazone

• N,N-Dimethylformamide (DMF)

• Phosphoryl chloride (POCl₃)

• Crushed ice

• Ethanol

Procedure:

• In a flask equipped with a dropping funnel and a stirrer, cool 15 ml of N,N-dimethylformamide (DMF) to 0-5 °C.

• Slowly add 5 ml of phosphoryl chloride (POCl₃) dropwise to the cold DMF with continuous stirring over a period of 30 minutes, maintaining the temperature between 0-5 °C. This forms the Vilsmeier reagent.

• Dissolve 3.66 g (15 mmol) of 4-chloroacetophenone phenylhydrazone in 5 ml of DMF.

• Add the phenylhydrazone solution dropwise to the cold Vilsmeier reagent over one hour, ensuring the temperature remains between 0-5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 50-60 °C for 5-6 hours.

• Cool the reaction mixture to room temperature and pour it onto crushed ice.

• A white precipitate of 3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde will form.

• Filter the precipitate, wash thoroughly with water, and recrystallize from ethanol.

Expected Yield: 3.7 g (87.4%)

Application in Fungicide Synthesis

Pyrazole-based compounds are prominent in the development of fungicides, particularly those targeting the succinate dehydrogenase (SDH) enzyme in the mitochondrial respiratory chain. The aldehyde group of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde is a key functional handle for elaboration into structures that can effectively inhibit SDH. A common synthetic strategy involves the conversion of the aldehyde to a hydrazide, which can then be cyclized to form various heterocyclic systems, such as 1,3,4-oxadiazoles.

Experimental Protocol: Synthesis of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbohydrazide

Materials:

• 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde

• Hydrazine hydrate

• Ethanol

Procedure:

• Dissolve 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde in ethanol.

• Add an excess of hydrazine hydrate to the solution.

• Reflux the mixture for 4-6 hours.

• Cool the reaction mixture to room temperature.

• The resulting precipitate of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbohydrazide is collected by filtration, washed with cold ethanol, and dried.

Experimental Protocol: Synthesis of 2-(5-(3-(4-Chlorophenyl)-1H-pyrazol-4-yl)-1,3,4-oxadiazol-2-yl)phenol

This protocol is adapted from the synthesis of similar 1,3,4-oxadiazole derivatives.

Materials:

• 3-(4-Chlorophenyl)-1H-pyrazole-4-carbohydrazide

• Salicylaldehyde

• Ethanol

• Catalytic amount of acetic acid

Procedure:

• A mixture of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbohydrazide and salicylaldehyde in ethanol is refluxed in the presence of a catalytic amount of acetic acid to form the corresponding hydrazone.

• The intermediate hydrazone is then subjected to oxidative cyclization using a suitable reagent such as chloramine-T or iodine in the presence of a base to yield the 1,3,4-oxadiazole ring.

Quantitative Data: Antifungal Activity of Pyrazole Derivatives

The following table summarizes the in vitro antifungal activity (Minimum Inhibitory Concentration - MIC in µg/mL) of synthesized 3-(4-chlorophenyl)-pyrazole derivatives against various fungal pathogens.[2]

Compound ID	Derivative Type	Aspergillus niger	Aspergillus flavus	Candida albicans
1	2-thioxothiazolidin-4-one	>1000	>1000	>1000
2c	pyrazole-methylene-2-thioxothiazolidin-4-one	500	250	500
3c	3-(4-chlorophenyl)-5-((3-(4-hydroxyphenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)-2-thioxothiazolidin-4-one	250	125	250

Mechanism of Action: Succinate Dehydrogenase Inhibition

Figure 1: Pyrazole-based fungicides inhibit Complex II (Succinate Dehydrogenase) of the mitochondrial electron transport chain, blocking ATP production and leading to fungal cell death.

Application in Insecticide Synthesis

The 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde core is also integral to the synthesis of potent insecticides. The mode of action for many pyrazole-based insecticides involves the antagonism of the γ-aminobutyric acid (GABA) receptor in the insect nervous system. The aldehyde functionality allows for the formation of Schiff bases through condensation with various amines, providing a diverse library of potential insecticidal compounds.

Experimental Protocol: Synthesis of Schiff Base Derivatives

Materials:

• 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde

• Substituted aniline (e.g., 4-fluoroaniline)

• Ethanol

• Glacial acetic acid (catalyst)

Procedure:

• Dissolve 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde in hot ethanol.

• Add a few drops of glacial acetic acid as a catalyst.

• Add an equimolar amount of the substituted aniline to the solution.

• Reflux the reaction mixture for 6-8 hours.

• Cool the mixture to room temperature, and the resulting precipitate of the Schiff base is collected by filtration.

• The crude product can be recrystallized from a suitable solvent like ethanol.

Quantitative Data: Insecticidal Activity of Pyridine Derivatives

The following table presents the insecticidal activity (LC₅₀ in ppm) of synthesized pyridine compounds against cowpea aphid nymphs and adults.[3]

Compound ID	Time	LC₅₀ (ppm) - Nymphs	LC₅₀ (ppm) - Adults
2	24 h	0.029	0.149
3	24 h	0.040	0.183
Acetamiprid (Control)	24 h	0.045	0.225
2	48 h	0.006	0.017
3	48 h	0.007	0.022
Acetamiprid (Control)	48 h	0.006	0.023

Mechanism of Action: GABA Receptor Antagonism

Figure 2: Pyrazole insecticides block the GABA-gated chloride channel in the insect's nervous system, preventing hyperpolarization and leading to continuous neuronal excitation, paralysis, and death.

Experimental Workflow for Agrochemical Discovery

The following diagram illustrates a typical workflow for the discovery of novel agrochemicals starting from 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde.

Figure 3: A generalized workflow for the development of novel agrochemicals from the starting material, involving synthesis, screening, and optimization.

Conclusion

3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde is a highly valuable and versatile starting material for the synthesis of novel agrochemicals. Its utility in constructing both fungicidal and insecticidal compounds, coupled with the well-understood mechanisms of action of pyrazole-based pesticides, makes it a key target for research and development in the agrochemical industry. The protocols and data presented here provide a foundation for researchers to explore the rich chemical space accessible from this important intermediate.

References

• 1. chemimpex.com [chemimpex.com]
• 2. researchgate.net [researchgate.net]
• 3. b.aun.edu.eg [b.aun.edu.eg]

Application Notes: 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde as a Key Intermediate in Pharmaceutical Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction: 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde is a versatile heterocyclic building block crucial in medicinal chemistry and drug discovery.[1] Its pyrazole core is a "privileged scaffold," appearing in numerous approved drugs due to its favorable drug-like properties and synthetic accessibility.[2][3] The presence of a reactive carbaldehyde group and a chlorophenyl moiety allows for extensive functionalization, making it a valuable starting point for synthesizing a diverse range of bioactive molecules.[1] This intermediate is particularly significant in the development of anti-inflammatory, analgesic, anticancer, and antimicrobial agents.[1][4][5][6]

These notes provide detailed protocols for the synthesis of the title compound and its subsequent derivatization into pharmaceutically relevant scaffolds, summarize key quantitative data, and illustrate relevant biological pathways.

Synthesis of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde

The most common and efficient method for synthesizing pyrazole-4-carbaldehydes is the Vilsmeier-Haack reaction.[7][8] This reaction introduces a formyl group (-CHO) onto an electron-rich heterocyclic ring using a Vilsmeier reagent, which is typically formed in situ from N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃).[9]

Experimental Protocol: Vilsmeier-Haack Formylation

This protocol describes the synthesis of 3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde from the corresponding hydrazone, a common precursor.

Materials:

• 4-Chloroacetophenone phenylhydrazone

• N,N-Dimethylformamide (DMF), anhydrous

• Phosphorus oxychloride (POCl₃)

• Crushed ice

• Sodium bicarbonate (NaHCO₃) solution, saturated

• Ethanol for recrystallization

Procedure:

• Vilsmeier Reagent Preparation: In a three-necked flask equipped with a dropping funnel and a calcium chloride guard tube, place anhydrous DMF (5 mL). Cool the flask in an ice-salt bath to 0-5 °C.[4]

• Slowly add POCl₃ (2 mL) dropwise to the cold DMF with continuous stirring, ensuring the temperature does not exceed 10 °C. Stir the mixture for 30 minutes at this temperature to form the Vilsmeier reagent (a chloroiminium salt).[4][9]

• Formylation Reaction: Dissolve 4-Chloroacetophenone phenylhydrazone (15 mmol) in a minimal amount of DMF (5 mL) and add this solution dropwise to the prepared Vilsmeier reagent over one hour, maintaining the temperature between 0-5 °C.[4]

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and then heat it on a water bath at 60-70 °C for 5-6 hours.[4]

• Monitor the reaction progress using Thin-Layer Chromatography (TLC) until the starting material is consumed.[9]

• Work-up and Purification: Carefully pour the cooled reaction mixture onto a vigorously stirred beaker of crushed ice.[4][9]

• Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.[10][11]

• A solid precipitate will form. Filter the crude product, wash thoroughly with cold water, and dry it.[4]

• Recrystallize the crude solid from ethanol to obtain the pure 3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde.[4]

Safety Precautions: The Vilsmeier-Haack reaction is exothermic and involves hazardous reagents. POCl₃ is highly corrosive and reacts violently with water. The reaction should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE).[9]

Synthesis Workflow Diagram

Caption: Workflow for Vilsmeier-Haack synthesis.

Applications in Pharmaceutical Synthesis

The aldehyde functional group is a versatile handle for constructing more complex molecules. It can readily undergo reactions like condensation, oxidation, reduction, and Wittig reactions to build diverse pharmaceutical scaffolds.

Logical Flow of Derivatization

Caption: Derivatization pathways from the core intermediate.

Application 1: Synthesis of Kinase Inhibitors

The pyrazole scaffold is a key structural component in numerous protein kinase inhibitors used in oncology.[2][3] Eight FDA-approved small molecule kinase inhibitors contain a pyrazole ring.[2][3] These drugs often target pathways like JAK-STAT, which are implicated in cancers and autoimmune diseases.[12] The carbaldehyde intermediate can be used to synthesize derivatives that interact with the ATP-binding site of kinases.

Protocol: Synthesis of a Pyrazolyl-Thiazole Derivative This protocol outlines the synthesis of a thiazole derivative, a common heterocyclic motif in kinase inhibitors, starting from the carbaldehyde.[13]

• Thiosemicarbazone Formation: To a solution of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde (10 mmol) in ethanol, add thiosemicarbazide (11 mmol) and a catalytic amount of acetic acid.[13]

• Reflux the mixture for 1-2 hours. The formation of the thiosemicarbazone intermediate can be monitored by TLC.

• Cool the reaction mixture. The solid product that precipitates is filtered, washed with cold ethanol, and dried.[13]

• Cyclization to Thiazole: Suspend the dried thiosemicarbazone intermediate in ethanol. Add an α-haloketone (e.g., ethyl bromoacetate) and reflux for 4-6 hours.

• After cooling, neutralize the mixture with a base (e.g., sodium acetate) to precipitate the pyrazolyl-thiazole product.

• Filter the solid, wash with water, and purify by recrystallization or column chromatography.

Signaling Pathway: JAK-STAT Inhibition

Caption: Inhibition of the JAK-STAT signaling pathway.

Quantitative Data Summary

The following tables summarize key data related to the synthesis and biological activity of derivatives.

Table 1: Vilsmeier-Haack Reaction Conditions and Yields

This table, adapted from studies on substituted pyrazoles, illustrates how reaction parameters can be optimized.

Entry	Substrate	Reagent Ratio (Substrate:DMF:POCl₃)	Temp (°C)	Time (h)	Yield (%)	Reference
1	5-Chloro-1,3-dialkylpyrazole	1 : 2 : 2	70	2	20	[10]
2	5-Chloro-1,3-dialkylpyrazole	1 : 6 : 4	120	2	75	[10]
3	4-Chloroacetophenone phenylhydrazone	Excess Vilsmeier Reagent	60-70	5-6	87.4	[4]
4	Hydrazone Derivative	Excess Vilsmeier Reagent	RT	8-10	Good	[11]

Note: Yields are highly dependent on the specific substrate and purification method.

Table 2: Biological Activity of Pyrazole-Based Pharmaceutical Derivatives

This table presents the inhibitory concentrations (IC₅₀) or other activity metrics for various compounds derived from pyrazole scaffolds, demonstrating their therapeutic potential.

Compound Class	Derivative Structure	Target / Assay	Activity (IC₅₀ / % Inhibition)	Reference
Anticancer	1-(Aroxypropyl)-3-(4-chlorophenyl)-pyrazole-5-carbohydrazide	NCI-H460 Cancer Cell Line	IC₅₀ = 32 µM	[14]
Anticancer	N,4-di(1H-pyrazol-4-yl)pyrimidin-2-amine	CDK2 Kinase	Kᵢ = 0.005 µM	[15]
Anti-inflammatory	1-(4-chlorobenzoyl)-3-(4-substituted phenyl)-1H-pyrazole-4-carbaldehyde	Analgesic Activity	Significant	[5]
Anti-inflammatory	1,3-diphenyl-1H-pyrazole-4-carbaldehyde derivative	IL-6 Inhibition	Promising	[6]
Antimicrobial	3-(2,4-dichlorophenyl)-1-(substituted phenoxyacetyl)-pyrazole-4-carbaldehyde	S. aureus, E. coli	Moderate to Significant	[11]

Disclaimer: The provided protocols are intended for informational purposes for qualified researchers. All laboratory work should be conducted with appropriate safety measures and adherence to institutional guidelines. Reaction conditions may require optimization for specific substrates and scales.

References

• 1. chemimpex.com [chemimpex.com]
• 2. mdpi.com [mdpi.com]
• 3. The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 3-(4-Chloro­phen­yl)-1-phenyl-1H-pyrazole-4-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sciensage.info [sciensage.info]
• 6. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. jpsionline.com [jpsionline.com]
• 12. benchchem.com [benchchem.com]
• 13. Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole derivatives of thiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]

Application Notes and Protocols for Microwave-Assisted Synthesis of Pyrazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and comparative data for the synthesis of various pyrazole derivatives utilizing microwave-assisted organic synthesis (MAOS). This technology offers significant advantages over conventional heating methods, including drastically reduced reaction times, improved yields, and alignment with the principles of green chemistry.[1][2][3][4]

Introduction

Pyrazoles and their derivatives are a critical class of heterocyclic compounds widely recognized for their diverse pharmacological activities, including anti-inflammatory, analgesic, anticancer, antimicrobial, and antiviral properties.[2][5] Several FDA-approved drugs incorporate the pyrazole scaffold, highlighting its importance in medicinal chemistry.[6] Microwave-assisted synthesis has emerged as a powerful tool to accelerate the discovery and development of novel pyrazole-based therapeutic agents by enabling rapid and efficient library synthesis.[3][6] The methodologies presented herein focus on common and effective synthetic routes amenable to microwave irradiation.

Core Principles of Microwave-Assisted Synthesis

Microwave energy accelerates chemical reactions through a unique heating mechanism involving dielectric heating. Polar molecules in the reaction mixture align with the oscillating electric field of the microwaves, generating heat rapidly and uniformly throughout the sample. This often leads to shorter reaction times, higher yields, and sometimes, different product selectivity compared to conventional heating methods.[3]

Protocol 1: Synthesis of Pyrazoles from α,β-Unsaturated Carbonyls (Chalcones) and Hydrazines

This is one of the most common and versatile methods for pyrazole synthesis. The reaction involves the cyclocondensation of a chalcone (or other α,β-unsaturated ketone) with a hydrazine derivative.

General Reaction Scheme:

Chalcone + Hydrazine Derivative → Pyrazole Derivative

Experimental Protocol:

• Reagent Preparation : In a microwave process vial, combine the chalcone (1.0 mmol), the appropriate hydrazine derivative (e.g., hydrazine hydrate, phenylhydrazine) (1.2 mmol), and a suitable solvent such as ethanol or acetic acid (3-5 mL).

• Catalyst Addition (Optional) : A catalytic amount of glacial acetic acid can be added to facilitate the reaction.[2]

• Microwave Irradiation : Seal the vial and place it in the microwave reactor. Irradiate the mixture at a specified temperature (e.g., 100-120°C) and power (e.g., 150-360 W) for a short duration (e.g., 2-10 minutes).[2][6][7] Reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up : After cooling the reaction vessel to room temperature, the product often precipitates. The solid can be collected by filtration. If no precipitate forms, the solvent can be removed under reduced pressure, and the crude product purified.

• Purification : The resulting solid is washed with a cold solvent (e.g., ethanol) and recrystallized to afford the pure pyrazole derivative.

Comparative Data: Microwave vs. Conventional Heating

Entry	Starting Materials	Product	Method	Time	Yield (%)	Reference
1	Chalcone, Hydrazine Hydrate	3,5-Diphenyl-1H-pyrazole	Microwave (100°C)	5 min	92	[6]
2	Chalcone, Hydrazine Hydrate	3,5-Diphenyl-1H-pyrazole	Conventional	4 h	75	[8]
3	4-Chlorochalcone, Phenylhydrazine	1,3-Di(4-chlorophenyl)-5-phenyl-1H-pyrazole	Microwave (120°C)	7 min	86	[6]
4	4-Chlorochalcone, Phenylhydrazine	1,3-Di(4-chlorophenyl)-5-phenyl-1H-pyrazole	Conventional	6 h	68	[8]

Experimental Workflow Diagram

Caption: Workflow for pyrazole synthesis from chalcones.

Protocol 2: One-Pot, Three-Component Synthesis of Pyrano[2,3-c]pyrazoles

This method exemplifies a green, multi-component reaction (MCR) to synthesize more complex heterocyclic systems under microwave irradiation.

General Reaction Scheme:

Aldehyde + Malononitrile + Pyrazolone → Pyrano[2,3-c]pyrazole

Experimental Protocol:

• Reagent Mixture : In a microwave-safe vessel, mix an aromatic aldehyde (1 mmol), malononitrile (1 mmol), and a pyrazolone derivative (1 mmol) in a green solvent like water or ethanol (5 mL).[9]

• Catalyst Addition : Add a catalyst, such as piperidine or an ionic liquid like [bmim][OH⁻].[9]

• Microwave Irradiation : Subject the mixture to microwave irradiation at a moderate power (e.g., 180-230 W) for a short period (2-8 minutes).[9]

• Product Isolation : Upon cooling, the solid product typically precipitates from the reaction mixture.

• Purification : Collect the solid by filtration, wash with water and cold ethanol, and then dry to obtain the pure pyranopyrazole product.

Comparative Data for Pyrano[2,3-c]pyrazole Synthesis

Entry	Aldehyde	Catalyst	Solvent	Method	Time	Yield (%)	Reference
1	4-Chlorobenzaldehyde	[bmim][OH⁻]	Water	Microwave (230W)	3 min	95	[9]
2	4-Chlorobenzaldehyde	Piperidine	Ethanol	Conventional	3 h	82
3	Benzaldehyde	[bmim][OH⁻]	Water	Microwave (230W)	2 min	98	[9]
4	Benzaldehyde	Piperidine	Ethanol	Conventional	2.5 h	85

Logical Relationship Diagram

Caption: Multi-component synthesis of pyranopyrazoles.

Protocol 3: Synthesis of Pyrazol-5-ols via Microwave-Assisted Multi-Component Reaction

This protocol details a sustainable, microwave-assisted, multi-component reaction for synthesizing pyrazol-5-ol derivatives, which are valuable intermediates in drug discovery.[10]

General Reaction Scheme:

Hydrazine Hydrate + Ethyl Acetoacetate + β-Nitrostyrene → 3-methyl-4-(2-nitro-1-phenylethyl)-1H-pyrazol-5-ol

Experimental Protocol:

• Reagent Combination : In a suitable vessel, combine hydrazine hydrate (1 mmol), ethyl acetoacetate (1 mmol), and a β-nitrostyrene derivative (1 mmol).

• Solvent and Catalyst : Add a polar solvent, with water being the most efficient green option. Graphene oxide (GO) can be used as a recyclable, heterogeneous catalyst (0.05 wt%).[10]

• Microwave Conditions : Irradiate the mixture in a microwave reactor at a power of 180 W for approximately 4 minutes.[10]

• Isolation and Purification : After the reaction is complete, cool the mixture. The product can be isolated via standard extraction and purification techniques, or if it precipitates, by filtration.

Quantitative Data Summary

Entry	Catalyst	Solvent	Method	Time	Yield (%)	Reference
1	Graphene Oxide (0.05%)	Water	Microwave (180W)	4 min	95	[10]
2	None	Water	Microwave (180W)	15 min	85	[10]
3	Graphene Oxide (1%)	Water	Reflux	30 min	92	[10]
4	None	Ethanol	Reflux	2 h	70	[10]

Signaling Pathway Analogy Diagram

Caption: Catalyzed pathway for pyrazol-5-ol synthesis.

Conclusion

Microwave-assisted synthesis provides a rapid, efficient, and environmentally friendly alternative to conventional methods for producing pyrazole derivatives. The protocols and data presented here demonstrate the significant advantages of this technology, enabling researchers and drug development professionals to accelerate their discovery pipelines. The ability to perform one-pot, multi-component reactions further enhances the utility of microwave synthesis in generating molecular diversity for screening and lead optimization.

References

• 1. researchgate.net [researchgate.net]
• 2. thepharmajournal.com [thepharmajournal.com]
• 3. researchgate.net [researchgate.net]
• 4. New “Green” Approaches to the Synthesis of Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Microwave Assisted Synthesis Of Novel 2-Pyrazolines From Furan Based Chalcones and Study their Antimicrobial Activity – Oriental Journal of Chemistry [orientjchem.org]
• 6. Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08866B [pubs.rsc.org]
• 7. dergipark.org.tr [dergipark.org.tr]
• 8. Green microwave synthesis of pyrazole chalcone molecular hybrids efficient route to advanced diabetes therapeutics with DNA intercalative properties - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Green and efficient synthesis of pyranopyrazoles using [bmim][OH−] as an ionic liquid catalyst in water under microwave irradiation and investigation of their antioxidant activity - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. Microwave-assisted multi-component green synthesis of bioactive pyrazol-5-ol and its derivatives using graphene oxide as a recyclable catalyst: a rout ... - RSC Advances (RSC Publishing) DOI:10.1039/D5RA06014A [pubs.rsc.org]

One-Pot Synthesis of Pyrazole Derivatives: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrazoles and their derivatives are a cornerstone in medicinal chemistry and drug discovery, exhibiting a broad spectrum of pharmacological activities, including anti-inflammatory, analgesic, anticancer, antimicrobial, and antiviral properties.[1][2] The pyrazole nucleus is a key pharmacophore in several commercially available drugs. Traditionally, the synthesis of these heterocyclic compounds involves multi-step procedures that can be time-consuming, expensive, and generate significant chemical waste.

One-pot multicomponent reactions (MCRs) have emerged as a powerful and efficient strategy for the synthesis of complex molecules from simple, readily available starting materials in a single reaction vessel.[3] This approach offers numerous advantages, including operational simplicity, reduced reaction times, lower energy consumption, cost-effectiveness, and high product yields, aligning with the principles of green chemistry.[3][4] These application notes provide an overview of various one-pot methodologies for pyrazole synthesis and detailed protocols for selected key reactions.

Advantages of One-Pot Synthesis for Pyrazole Derivatives

• Efficiency: Combines multiple reaction steps into a single operation, saving time and resources.

• Atom Economy: Maximizes the incorporation of starting materials into the final product, minimizing waste.

• Simplicity: Reduces the need for purification of intermediates, simplifying the overall synthetic process.

• Diversity: Allows for the facile generation of diverse libraries of pyrazole derivatives for biological screening.

• Green Chemistry: Often utilizes milder reaction conditions and environmentally benign solvents.[4]

Application Notes: Overview of Methodologies

A variety of one-pot strategies have been developed for the synthesis of pyrazole derivatives, often employing multicomponent reactions. These methods differ in their choice of starting materials, catalysts, and reaction conditions.

Three-Component Synthesis of Pyranopyrazoles

This approach involves the reaction of an aromatic aldehyde, malononitrile, and a pyrazolone derivative. Various catalysts and conditions have been reported to effectively promote this transformation.

• Using Triethanolamine in Aqueous Medium: An efficient and environmentally friendly protocol utilizes triethanolamine as a catalyst in water. This method is noted for its simplicity and good yields.[5]

• Ultrasound-Assisted Synthesis: The use of ultrasound irradiation can significantly accelerate the reaction, leading to high yields in shorter reaction times.[1]

Four-Component Synthesis of Pyrano[2,3-c]pyrazoles

This method expands on the three-component synthesis by incorporating an additional reactant, leading to more complex fused heterocyclic systems.

• Montmorillonite K10 Catalysis: A solvent-free approach using montmorillonite K10 clay as a catalyst has been developed for the five-component synthesis of highly substituted pyrano[2,3-c]pyrazoles, demonstrating high efficiency and good yields.[1]

Synthesis from 1,3-Dicarbonyl Compounds and Hydrazines

The classical approach to pyrazole synthesis involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative. One-pot variations of this method have been developed to improve efficiency.

• In Situ Generation of 1,3-Diketones: A rapid one-pot synthesis has been developed where 1,3-diketones are generated in situ from ketones and acid chlorides, followed by cyclization with hydrazine to yield pyrazoles.[6][7]

Microwave-Assisted One-Pot Synthesis

Microwave irradiation has been successfully employed to accelerate the one-pot synthesis of pyrazolone derivatives, often under solvent-free conditions. This technique significantly reduces reaction times and can lead to improved yields.[8]

Experimental Protocols

Protocol 1: One-Pot, Three-Component Synthesis of 6-Amino-1,4-dihydro-4-phenyl-3-methylpyrano[2,3-c]pyrazole-5-carbonitrile

This protocol is adapted from a method utilizing triethanolamine as a catalyst in an aqueous medium.[5]

Materials:

• Benzaldehyde (2 mmol)

• Malononitrile (2 mmol)

• 3-Methyl-1H-pyrazol-5(4H)-one (2 mmol)

• Triethanolamine (20 mol%)

• Water (10 mL)

• Round-bottomed flask (50 mL)

• Magnetic stirrer and hotplate

• Filtration apparatus

Procedure:

• To a 50 mL round-bottomed flask, add benzaldehyde (2 mmol), malononitrile (2 mmol), and triethanolamine (20 mol%) in 10 mL of water.

• Stir the mixture at room temperature for 5 minutes.

• Add 3-methyl-1H-pyrazol-5(4H)-one (2 mmol) to the reaction mixture.

• Heat the resulting mixture at 90°C with continuous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion of the reaction, cool the mixture to room temperature.

• Collect the precipitated solid product by vacuum filtration.

• Wash the solid with cold water and dry to obtain the pure product.

Characterization Data for a Representative Product (4e): [5]

• Appearance: White solid

• Melting Point: 245-246 °C

• ¹H NMR (400 MHz, DMSO-d6): δ 12.10 (s, 1H), 7.10-7.40 (m, 5H), 6.85 (s, bs, 2H), 4.60 (s, 1H), 1.78 (s, 3H)

• IR (KBr) cm⁻¹: 3410, 3356, 3167, 2990, 1646, 1596, 1399, 1276, 870

• ES-MS m/z: 253 (M + 1)⁺

Protocol 2: Microwave-Assisted, Solvent-Free, One-Pot Synthesis of 4-Arylidenepyrazolones

This protocol is based on a rapid and efficient microwave-assisted method.[8]

Materials:

• β-ketoester (e.g., ethyl acetoacetate)

• Substituted hydrazine (e.g., phenylhydrazine)

• Aromatic aldehyde

• Microwave reactor

Procedure:

• In a microwave-safe reaction vessel, mix the β-ketoester, substituted hydrazine, and aromatic aldehyde in equimolar amounts.

• Place the vessel in the microwave reactor.

• Irradiate the mixture at a power of 420 W for 10 minutes.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Purify the product by recrystallization from a suitable solvent (e.g., ethanol).

Data Presentation

The following tables summarize quantitative data from various one-pot pyrazole synthesis methodologies, allowing for easy comparison of their efficiencies.

Table 1: Three-Component Synthesis of Pyrano[2,3-c]pyrazoles under Different Conditions

Entry	Aldehyde	Catalyst	Solvent	Conditions	Time (h)	Yield (%)	Reference
1	Benzaldehyde	Triethanolamine	Water	90 °C	1.5	92	[5]
2	4-Chlorobenzaldehyde	Triethanolamine	Water	90 °C	1.0	95	[5]
3	4-Nitrobenzaldehyde	Triethanolamine	Water	90 °C	1.0	96	[5]
4	3-Nitrobenzaldehyde	Triethanolamine	Water	90 °C	1.2	94	[5]

Table 2: Five-Component Synthesis of Pyrano[2,3-c]pyrazoles [1]

Entry	Aldehyde	Catalyst	Conditions	Time (h)	Yield (%)
1	4-Chlorobenzaldehyde	Montmorillonite K10	65-70 °C, Solvent-free	5	91
2	4-Methylbenzaldehyde	Montmorillonite K10	65-70 °C, Solvent-free	5	88
3	4-Methoxybenzaldehyde	Montmorillonite K10	65-70 °C, Solvent-free	5	85
4	2,4-Dichlorobenzaldehyde	Montmorillonite K10	65-70 °C, Solvent-free	5	87

Table 3: Microwave-Assisted Synthesis of 4-Arylidenepyrazolones [8]

Entry	Aldehyde	Power (W)	Time (min)	Yield (%)
1	4-Chlorobenzaldehyde	420	10	98
2	4-Methylbenzaldehyde	420	10	95
3	4-Methoxybenzaldehyde	420	10	92
4	Benzaldehyde	420	10	90

Visualizations

Caption: General workflow for a one-pot, three-component synthesis of pyrazole derivatives.

References

• 1. Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives [mdpi.com]
• 2. worldresearchersassociations.com [worldresearchersassociations.com]
• 3. jgu.garmian.edu.krd [jgu.garmian.edu.krd]
• 4. pubs.acs.org [pubs.acs.org]
• 5. vpcollege.org [vpcollege.org]
• 6. mdpi.com [mdpi.com]
• 7. Pyrazoles: ‘one-pot’ synthesis from arenes and carboxylic acids - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. mdpi.com [mdpi.com]

Application Notes and Protocols for the Synthesis of Pyrazolo[3,4-d]pyrimidines

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pyrazolo[3,4-d]pyrimidines are a class of bicyclic heterocyclic compounds that are of significant interest in medicinal chemistry due to their structural similarity to purines. This has led to their investigation as potential inhibitors of a variety of enzymes, including kinases, and as therapeutic agents for cancer and other diseases. While the direct synthesis from pyrazole-4-carbaldehyde is not extensively documented, this application note provides a detailed protocol for a common and reliable method for synthesizing the pyrazolo[3,4-d]pyrimidine core, along with relevant data and workflow visualizations. The presented protocol is based on the widely employed cyclocondensation of a 5-aminopyrazole derivative.

Introduction

The pyrazolo[3,4-d]pyrimidine scaffold is a key pharmacophore in numerous biologically active molecules. Its structural analogy to endogenous purines allows it to interact with a wide range of biological targets. Consequently, the development of efficient synthetic routes to this heterocyclic system is a crucial aspect of drug discovery and development. Although various synthetic strategies exist, most commence from pyrazole precursors bearing amino and cyano or ester functionalities at positions 5 and 4, respectively. This document outlines a well-established protocol for the synthesis of pyrazolo[3,4-d]pyrimidin-4-ones, a common class of this heterocyclic family.

Synthesis of Pyrazolo[3,4-d]pyrimidin-4-ones

A prevalent and efficient method for the synthesis of pyrazolo[3,4-d]pyrimidin-4-ones involves the cyclocondensation of 5-amino-1H-pyrazole-4-carbonitrile with formic acid or formamide. This one-pot reaction proceeds via the formation of an intermediate formimidate, which subsequently undergoes intramolecular cyclization to yield the desired pyrazolo[3,4-d]pyrimidin-4-one.

Reaction Pathway

Caption: General reaction scheme for the synthesis of pyrazolo[3,4-d]pyrimidin-4-one.

Experimental Protocols

Protocol 1: Synthesis of 1-Aryl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

This protocol is adapted from established literature procedures for the synthesis of pyrazolo[3,4-d]pyrimidin-4-ones from 5-amino-1H-pyrazole-4-carbonitrile.

Materials:

• 5-Amino-1-aryl-1H-pyrazole-4-carbonitrile (1.0 eq)

• Formic acid (88%)

• Water

• Ethanol

• Sodium hydroxide (for workup, if necessary)

• Hydrochloric acid (for workup, if necessary)

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Büchner funnel and filter flask

• Standard laboratory glassware

Procedure:

• To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 5-amino-1-aryl-1H-pyrazole-4-carbonitrile (1.0 eq).

• Add an excess of 88% formic acid to the flask (e.g., 10-20 mL per gram of starting material).

• Heat the reaction mixture to reflux (approximately 100-110 °C) and maintain for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Slowly pour the cooled reaction mixture into ice-cold water with stirring.

• A precipitate of the crude product should form. If the solution is acidic, it can be neutralized with a dilute sodium hydroxide solution to facilitate precipitation.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the collected solid with cold water to remove any remaining formic acid.

• Recrystallize the crude product from a suitable solvent, such as ethanol or an ethanol/water mixture, to afford the pure 1-aryl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one.

• Dry the purified product under vacuum.

Hypothetical One-Pot Synthesis from Pyrazole-4-carbaldehyde

While not yet prominently described in the literature, a plausible one-pot synthesis starting from pyrazole-4-carbaldehyde could proceed through the following conceptual steps:

Caption: Conceptual workflow for a hypothetical one-pot synthesis of pyrazolo[3,4-d]pyrimidine from pyrazole-4-carbaldehyde.

Data Presentation

The following table summarizes typical reaction parameters and outcomes for the synthesis of pyrazolo[3,4-d]pyrimidin-4-ones from 5-aminopyrazole precursors, as reported in various studies.

Starting Material	Reagent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
5-Amino-1-phenyl-1H-pyrazole-4-carbonitrile	Formic Acid	Formic Acid	Reflux	3	85	Fictional Example
5-Amino-1-(p-tolyl)-1H-pyrazole-4-carbonitrile	Formamide	Formamide	180	2	90	Fictional Example
Ethyl 5-amino-1-benzyl-1H-pyrazole-4-carboxylate	Formamide	Formamide	190	4	78	Fictional Example
5-Amino-1H-pyrazole-4-carbonitrile	Triethyl orthoformate, then Formamide	N/A	120, then 190	1, then 2	82	Fictional Example

Note: The data in this table are representative examples from hypothetical studies for illustrative purposes.

Conclusion

The synthesis of the pyrazolo[3,4-d]pyrimidine core is a critical step in the development of new therapeutic agents. While a direct and well-documented synthetic route from pyrazole-4-carbaldehyde remains to be broadly established, the protocol provided for the cyclocondensation of 5-amino-1H-pyrazole-4-carbonitrile offers a reliable and high-yielding alternative for accessing the pyrazolo[3,4-d]pyrimidin-4-one scaffold. Further research into one-pot methodologies from readily available starting materials like pyrazole-4-carbaldehyde is warranted and represents an opportunity for methodological advancement in the synthesis of this important heterocyclic system.

Disclaimer: The provided protocols are intended for use by trained professionals in a laboratory setting. Appropriate safety precautions should be taken at all times. The hypothetical synthesis is a conceptual illustration and has not been experimentally validated based on the available literature.

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and detailed protocols for the synthesis of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde. The primary focus is on the widely used Vilsmeier-Haack formylation method.

Frequently Asked Questions (FAQs)

Q1: What is the primary synthetic route to 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde?

The most common and efficient method is the Vilsmeier-Haack reaction. This reaction involves the formylation of an electron-rich heterocyclic precursor, 3-(4-Chlorophenyl)-1H-pyrazole, using the Vilsmeier reagent.

Q2: What are the key starting materials and reagents?

The synthesis is typically a two-step process:

• Precursor Synthesis: 3-(4-Chlorophenyl)-1H-pyrazole is synthesized first. This is often achieved through a condensation reaction between a hydrazine derivative and a 1,3-dicarbonyl compound or its equivalent.

• Formylation: The precursor is then formylated using the Vilsmeier reagent, which is prepared in situ from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF).

Q3: What is the Vilsmeier reagent and how is it prepared?

The Vilsmeier reagent is a chloromethyliminium salt, which acts as the electrophile in the formylation reaction. It is typically generated by the reaction of phosphorus oxychloride (POCl₃) with an excess of N,N-dimethylformamide (DMF), which also serves as the solvent. The preparation is usually done at low temperatures (0-5 °C) before the addition of the pyrazole substrate.

Q4: What are the general reaction conditions for the Vilsmeier-Haack formylation step?

The reaction is typically performed under anhydrous conditions. The Vilsmeier reagent is pre-formed at 0-5 °C, followed by the addition of the 3-(4-Chlorophenyl)-1H-pyrazole substrate. The reaction mixture is then stirred at temperatures ranging from room temperature to 60-80 °C for several hours. Reaction progress should be monitored by Thin Layer Chromatography (TLC).

Q5: What are the critical safety precautions for this reaction?

Phosphorus oxychloride (POCl₃) is highly corrosive and reacts violently with water. All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn. The reaction should be performed under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture from entering the reaction vessel. The quenching step, where the reaction mixture is added to ice water, must be done slowly and carefully.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the Vilsmeier-Haack formylation of 3-(4-Chlorophenyl)-1H-pyrazole.

Problem 1: Low or No Product Yield

Question: My reaction yield is very low, or I have only recovered the starting material. What are the likely causes?

Answer: Low or no yield is a common issue that can stem from several factors:

• Reagent Quality: Phosphorus oxychloride (POCl₃) can degrade over time. Use a fresh, unopened bottle or a properly stored and sealed reagent. Similarly, ensure the N,N-dimethylformamide (DMF) is anhydrous; the presence of water will decompose the Vilsmeier reagent. DMF can also decompose to dimethylamine, which can interfere with the reaction.

• Moisture: The Vilsmeier reagent is extremely sensitive to moisture. Ensure all glassware is oven-dried and the reaction is run under an inert atmosphere.

• Insufficient Reaction Time or Temperature: Formylation of pyrazoles can sometimes be sluggish. If TLC analysis shows significant unreacted starting material, consider increasing the reaction time or temperature (e.g., from room temperature to 60-70 °C).

• Improper Work-up: The intermediate iminium salt must be hydrolyzed to the aldehyde. This is typically achieved by quenching the reaction mixture in a large volume of crushed ice and water, followed by neutralization with a base (e.g., NaHCO₃, NaOH) to precipitate the product.

Problem 2: Formation of Di-formylated Byproduct

Question: My product is contaminated with a significant amount of a di-formylated byproduct. How can I improve selectivity for mono-formylation?

Answer: Over-formylation is a known side reaction, especially with electron-rich substrates. To enhance selectivity for the desired mono-formylated product:

• Control Stoichiometry: Carefully control the molar ratio of the Vilsmeier reagent to the pyrazole substrate. An excess of the reagent significantly increases the likelihood of di-formylation. A ratio of 1.1 to 1.5 equivalents of POCl₃ (relative to the substrate) is a good starting point for optimization.

• Order of Addition: Add the Vilsmeier reagent dropwise to a solution of the substrate, rather than adding the substrate to the pre-formed reagent. This helps avoid localized high concentrations of the formylating agent.

• Temperature Control: Maintain a low reaction temperature (e.g., 0 °C to room temperature) to control the reaction rate and improve selectivity.

• Monitor Reaction Progress: Use TLC or LC-MS to monitor the reaction. Quench the reaction as soon as the starting material has been consumed to prevent the product from reacting further.

Problem 3: Formation of Chlorinated Byproducts

Question: I am observing the formation of chlorinated byproducts alongside my desired aldehyde. What is the cause and how can I prevent it?

Answer: Chlorination is a known side reaction when using POCl₃, as the Vilsmeier reagent itself is a chloroiminium salt and can act as a chlorinating agent.

• Lower Reaction Temperature: Higher temperatures can promote chlorination. Running the reaction at the lowest effective temperature is critical for minimizing this side reaction.

• Alternative Reagents: If chlorination is a persistent issue, consider alternative reagents for generating the Vilsmeier reagent, such as oxalyl chloride or thionyl chloride with DMF, which may be less prone to this side reaction.

• Efficient Work-up: Perform the aqueous work-up promptly to hydrolyze the intermediate and minimize contact time with any remaining reactive chlorine species.

Data Presentation

Table 1: Troubleshooting Summary

Problem	Potential Cause(s)	Recommended Solution(s)
Low/No Yield	Degraded reagents (POCl₃, DMF); Presence of moisture; Insufficient reaction time/temperature.	Use fresh, anhydrous reagents. Ensure oven-dried glassware and inert atmosphere. Increase reaction time or temperature and monitor by TLC.
Di-formylation	Excess Vilsmeier reagent; High reaction temperature; Prolonged reaction time.	Use 1.1-1.5 eq. of POCl₃. Add reagent to substrate. Maintain low temperature (0 °C - RT). Quench reaction upon starting material consumption.
Chlorination	High reaction temperature; Reactivity of POCl₃.	Run reaction at the lowest effective temperature. Consider using oxalyl chloride/DMF instead of POCl₃/DMF.
Difficult Purification	Incomplete hydrolysis of iminium intermediate; Complex reaction mixture.	Ensure complete quenching on ice, followed by careful neutralization with base. Use column chromatography for purification if recrystallization is ineffective.

Table 2: Effect of Vilsmeier Reagent Stoichiometry on Product Distribution

This table provides illustrative data for a generic activated aromatic compound to demonstrate the principle.

Vilsmeier Reagent : Substrate Ratio	Mono-formylated Product Yield (%)	Di-formylated Byproduct Yield (%)
1.1 : 1	85	5
2.0 : 1	60	30
3.0 : 1	35	55
(Data adapted from illustrative examples of Vilsmeier-Haack reaction troubleshooting guides.)

Experimental Protocols

Protocol 1: Synthesis of 3-(4-Chlorophenyl)-1H-pyrazole (Precursor)

This protocol is based on the general synthesis of pyrazoles from hydrazones derived from acetophenones.

• Hydrazone Formation:

  • In a round-bottom flask, dissolve 4'-chloroacetophenone (1.0 eq.) in ethanol.

  • Add hydrazine hydrate (1.1 eq.) dropwise to the solution at room temperature.

  • Stir the mixture for 2-4 hours. The formation of the hydrazone can be monitored by TLC.

  • Remove the solvent under reduced pressure to obtain the crude hydrazone, which can be used in the next step without further purification.

• Cyclization (Not part of this procedure, precursor assumed) The synthesis of the target aldehyde begins with the pyrazole precursor, which is assumed to be available.

Protocol 2: Vilsmeier-Haack Formylation to Yield 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde

• Reagent Preparation (Vilsmeier Reagent):

  • To a three-necked, oven-dried round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, add anhydrous N,N-dimethylformamide (DMF) (5.0 eq.).

  • Cool the flask to 0 °C

Technical Support Center: Formylation of Pyrazoles

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the formylation of pyrazoles.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for the formylation of pyrazoles, and what is the primary expected product?

The most prevalent method for introducing a formyl group (-CHO) onto a pyrazole ring is the Vilsmeier-Haack reaction.[1][2] This reaction typically employs a Vilsmeier reagent, which is generated in situ from a substituted amide, most commonly N,N-dimethylformamide (DMF), and an acid chloride like phosphorus oxychloride (POCl₃).[1] For most substituted pyrazoles, the formylation occurs regioselectively at the C4 position of the pyrazole ring, yielding the corresponding pyrazole-4-carbaldehyde.[1] The pyrazole ring is an electron-rich aromatic system, making it susceptible to electrophilic substitution, with the C4 position being the most electronically favored site for attack.[2]

Q2: What are the common side products observed during the Vilsmeier-Haack formylation of pyrazoles?

Several side products can be formed during the formylation of pyrazoles, the prevalence of which often depends on the substrate and reaction conditions. Common side products include:

• Di-formylated pyrazoles: Although formylation is generally regioselective for the C4 position, under forcing conditions or with highly activated pyrazole substrates, a second formyl group can be introduced.[1]

• Hydroxymethylated pyrazoles: This side product can arise from the reaction of the pyrazole with formaldehyde, which may be generated in situ from the decomposition of DMF at elevated temperatures.[3]

• 5-Chloro-substituted pyrazoles: When using pyrazolone precursors, the Vilsmeier-Haack reagent can act as both a formylating and a chlorinating agent, leading to the formation of 5-chloropyrazole-4-carbaldehydes.[4]

• Vinyl-substituted pyrazoles: Dehydrochlorination of chloro-substituted side chains on the pyrazole ring can occur under the reaction conditions, resulting in the formation of vinylpyrazoles.[3]

• Tarry residues: Overheating the reaction or the presence of impurities can lead to polymerization and the formation of intractable tars.[1]

Troubleshooting Guides

Problem 1: Low or No Yield of the Desired Formylated Pyrazole

Potential Cause	Troubleshooting Steps
Inactive Vilsmeier Reagent	Ensure all glassware is thoroughly dried (flame-dried or oven-dried). Use anhydrous DMF and fresh, high-purity POCl₃. Prepare the Vilsmeier reagent at low temperatures (0-5 °C) and use it immediately.[1]
Insufficiently Reactive Substrate	For pyrazoles with electron-withdrawing groups, consider using a larger excess of the Vilsmeier reagent or increasing the reaction temperature. Monitor the reaction progress by TLC. If the reaction is sluggish, a gradual increase in temperature (e.g., to 70-80 °C) may be necessary.[1]
Suboptimal Reaction Conditions	Optimize the stoichiometry of the reagents. An excess of the Vilsmeier reagent can sometimes improve yields, but a large excess may lead to side products.[1] The reaction time and temperature should be carefully monitored and optimized for the specific substrate.
Product Decomposition During Work-up	The formylated pyrazole may be sensitive to harsh work-up conditions. Perform the aqueous work-up at low temperatures (e.g., pouring the reaction mixture onto crushed ice) and neutralize carefully with a mild base like sodium bicarbonate or sodium acetate solution.[1]

Problem 2: Multiple Products Observed on TLC

Potential Cause	Troubleshooting Steps
Di-formylation	Optimize the stoichiometry of the Vilsmeier reagent. Using a large excess can promote the formation of di-formylated products.[1] Reducing the reaction time and temperature may also help to minimize this side reaction.
Formation of Hydroxymethylated Byproduct	Avoid prolonged heating at high temperatures, which can lead to the decomposition of DMF and the in situ generation of formaldehyde.[3]
Formation of Chloro- or Vinyl-substituted Byproducts	These side reactions are often substrate-dependent. Careful control of reaction temperature and time can sometimes minimize their formation. If these byproducts are major, consider alternative formylation methods that do not use phosphorus oxychloride.
Starting Material or Product Decomposition	Ensure the reaction temperature is not too high and the reaction time is not excessively long.[1] Use purified starting materials and anhydrous solvents to avoid side reactions catalyzed by impurities.[1]

Problem 3: Formation of a Dark, Tarry Residue

Potential Cause	Troubleshooting Steps
Reaction Overheating	The Vilsmeier-Haack reaction is exothermic. Maintain strict temperature control, especially during the preparation of the Vilsmeier reagent and the addition of the pyrazole substrate. Use an ice bath to manage the reaction temperature.[1]
Presence of Impurities	Use high-purity, anhydrous starting materials and solvents. Impurities can catalyze polymerization and other side reactions leading to tar formation.[1]

Data Presentation

Table 1: Effect of Reaction Conditions on the Yield of 5-chloro-1-methyl-3-propyl-1H-pyrazole-4-carbaldehyde

Entry	DMF (equiv.)	POCl₃ (equiv.)	Temperature (°C)	Time (h)	Yield (%)
1	2	2	70	2	0
2	2	2	120	2	32
3	5	2	120	2	55
4	6	4	120	1	67

Data sourced from Popov, A. V. et al. Arkivoc 2019, vi, 1-14.[3]

Experimental Protocols

General Procedure for the Vilsmeier-Haack Formylation of 1,3-disubstituted 5-chloro-1H-pyrazoles

Phosphorus oxychloride (4 equivalents) is added to N,N-dimethylformamide (6 equivalents) at 0 °C. After stirring for 10–15 minutes, the pyrazole (1.0 equivalent) is added to the reaction mixture. The mixture is then stirred at 120 °C until the pyrazole is completely consumed, as monitored by TLC analysis. The reaction is quenched with water and neutralized with a saturated solution of Na₂CO₃ to a pH of approximately 7. The mixture is extracted three times with chloroform. The combined organic layers are dried with MgSO₄ and filtered. The solvent is removed under vacuum, and the residue is purified by silica gel column chromatography (diethyl ether/hexane) to afford the 1H-pyrazole-4-carbaldehyde.[3]

Mandatory Visualization

Caption: Vilsmeier-Haack formylation of pyrazole.

Caption: Troubleshooting workflow for pyrazole formylation.

Caption: Formation of common side products.

References

• 1. ijpcbs.com [ijpcbs.com]
• 2. researchgate.net [researchgate.net]
• 3. arkat-usa.org [arkat-usa.org]
• 4. 3-(2-Chloroethoxy)-1-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde [mdpi.com]

Technical Support Center: Purification of Pyrazole-4-carbaldehydes

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting and frequently asked questions (FAQs) regarding the purification of pyrazole-4-carbaldehydes.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered during the synthesis of pyrazole-4-carbaldehydes?

A1: Impurities often originate from the synthetic route used, most commonly the Vilsmeier-Haack reaction.[1] Key impurities include:

• Unreacted Starting Materials: Such as hydrazone precursors.[2]

• Colored Byproducts: Formation of colored impurities can occur, especially if the reaction mixture becomes acidic.[2]

• Regioisomers: The use of unsymmetrical starting materials can lead to the formation of isomeric pyrazole products.[2]

• Residual Solvents: Solvents used in the reaction or work-up, like Dimethylformamide (DMF), may be present in the crude product.[3][4]

• Inorganic Salts: Byproducts from reagents like phosphorus oxychloride (POCl₃) used in Vilsmeier-Haack reactions.[5]

Q2: What are the primary purification techniques for pyrazole-4-carbaldehydes?

A2: The two most effective and commonly cited methods for purifying pyrazole-4-carbaldehydes are recrystallization and column chromatography.

• Recrystallization is effective for removing minor impurities when a suitable solvent system is found.[2][6] It is often used after filtration to purify the crude product.[7]

• Column Chromatography on silica gel is highly effective for separating the target compound from starting materials, byproducts like MnO₂, and closely related isomers.[2][4][5]

Q3: How should I choose a solvent for recrystallizing my pyrazole-4-carbaldehyde derivative?

A3: The choice of solvent is critical and depends on the polarity of your specific compound.[6] A good starting point is to test the solubility of your crude product in various common solvents.[6] Both single and mixed solvent systems are frequently used. For instance, pyrazole itself can be crystallized from petroleum ether.[6] Mixed systems, such as ethanol/water or hexane/ethyl acetate, are also very effective.[6]

Q4: What are the recommended storage conditions for pyrazole-4-carbaldehydes?

A4: Pyrazole-4-carbaldehydes are generally stable solids but should be stored properly to ensure long-term purity. Recommended conditions are storing the compound in a tightly sealed container in a dry, cool, and well-ventilated place.[8] For long-term storage, refrigeration at 2-8°C or 4°C, often under a nitrogen atmosphere, is advised.[9][10][11]

Q5: Which analytical techniques are used to confirm the purity and structure of pyrazole-4-carbaldehydes?

A5: The structure and purity of the final product are typically confirmed using a combination of spectroscopic and analytical methods. These include:

• NMR Spectroscopy (¹H-NMR, ¹³C-NMR): To elucidate the chemical structure.[1][12]

• Mass Spectrometry (MS or HRMS): To confirm the molecular weight and elemental composition.[1][12]

• Infrared Spectroscopy (FT-IR): To identify functional groups, such as the aldehyde C=O stretch.[3][12]

• Elemental Analysis: To determine the elemental composition.[12]

• Thin-Layer Chromatography (TLC): To monitor reaction progress and assess purity during purification.[2][5]

• High-Performance Liquid Chromatography (HPLC): For quantitative purity assessment.[11]

Troubleshooting Guide

Problem 1: My compound "oils out" during recrystallization instead of forming crystals.

• Potential Cause: The melting point of your compound may be lower than the boiling point of the solvent, or the compound is too soluble in the chosen solvent.[6]

• Solution:

  • Try using a lower-boiling point solvent or solvent system.[6]

  • Add more of the "good" solvent (in which the compound is soluble) to the hot solution to prevent premature precipitation.[6]

  • Ensure the solution cools very slowly. Rapid cooling encourages oiling out. Allow the flask to cool to room temperature undisturbed before moving it to an ice bath.[6]

Problem 2: After column chromatography, my fractions are still impure according to TLC analysis.

• Potential Cause: The chosen eluent system may not have sufficient resolving power to separate your compound from the impurities.

• Solution:

  • Optimize the Solvent System: Systematically test different solvent polarities for your TLC. A common starting eluent for pyrazole-4-carbaldehydes is a mixture of a non-polar solvent (like hexane or dichloromethane) and a polar solvent (like ethyl acetate or methanol).[5] A 2% methanol/dichloromethane system has been shown to be effective.[5]

  • Use a Gradient Elution: Start with a less polar solvent system and gradually increase the polarity during the chromatography run. This can help separate compounds with close Rf values.

  • Check Column Packing: Ensure the silica gel column is packed uniformly without any air bubbles or cracks, which can lead to poor separation.

Problem 3: The yield of my purified product is very low after recrystallization.

• Potential Cause: Too much solvent was used during dissolution, or the compound has significant solubility in the cold solvent.

• Solution:

  • Minimize Solvent: During the dissolution step, add the hot solvent in small portions until the compound just dissolves. Using a large excess of solvent will result in significant product loss.[6]

  • Cool Thoroughly: Ensure the crystallization solution is thoroughly cooled in an ice bath to maximize crystal precipitation before filtration.

  • Recover from Filtrate: If you suspect significant product loss, try to concentrate the mother liquor (the filtrate) and cool it again to recover a second crop of crystals. Be aware that this second crop may be less pure.

Problem 4: My final product is discolored (e.g., yellow or brown) even after purification.

• Potential Cause: The discoloration may be due to the formation of stable, colored impurities during the synthesis, particularly from the hydrazine starting material or oxidative processes.[2]

• Solution:

  • Charcoal Treatment: During recrystallization, you can add a small amount of activated charcoal to the hot solution before filtering it. The charcoal can adsorb colored impurities. Use charcoal sparingly as it can also adsorb your product.[2]

  • Re-purification: A second purification step, either another recrystallization or column chromatography, might be necessary to remove the persistent colored impurity.[2]

Data Presentation

Table 1: Common Recrystallization Solvents for Pyrazole Derivatives

Solvent / Solvent System	Type	Polarity	Common Use	Reference
Ethanol / Water	Mixed Protic	High	Effective for polar pyrazole derivatives.	[6]
Methanol	Protic	High	A good general-purpose solvent for many pyrazoles.	[6]
Isopropanol	Protic	Medium	A common choice for cooling crystallization.	[6]
Hexane / Ethyl Acetate	Mixed Aprotic	Low-High	Versatile for adjusting polarity.	[6]
Cyclohexane	Aprotic	Low	Suitable for less polar derivatives.	[6]
DMF / Water	Mixed Aprotic	High	Used for compounds soluble in DMF but not water.	[3]

Table 2: Example Column Chromatography Conditions

Stationary Phase	Eluent System	Ratio (v/v)	Target Compound	Reference
Silica Gel	Methanol / Dichloromethane	2 / 98	1H-pyrazole-4-carbaldehyde	[5]
Silica Gel	Not specified	N/A	3-triflyloxy-1H-pyrazole-4-carbaldehyde	[4]
Silica Gel	Not specified	N/A	3-(2-chloroethoxy)-1-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde	[13]

Table 3: Physical Properties of Selected Pyrazole-4-carbaldehydes

Compound Name	CAS Number	Molecular Weight	Appearance	Melting Point (°C)	Reference
1H-Pyrazole-4-carbaldehyde	35344-95-7	96.09	Solid	N/A	[9]
3-Phenyl-1H-pyrazole-4-carboxaldehyde	26033-20-5	172.18	Light yellow powder	143-150	[11]
1,3-Diphenyl-1H-pyrazole-4-carboxaldehyde	21487-45-6	248.28	Solid	142-146

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization

• Dissolution: Place the crude pyrazole-4-carbaldehyde in an Erlenmeyer flask. Add a minimal amount of the selected solvent.

• Heating: Gently heat the mixture on a hot plate with stirring. Add small portions of hot solvent until the solid completely dissolves.

• Cooling: Remove the flask from the heat and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation. Crystal formation should be observed. For maximum yield, subsequently place the flask in an ice-water bath.

• Isolation: Collect the purified crystals by vacuum filtration, using a Büchner funnel.

• Washing: Wash the crystals on the filter paper with a small amount of the cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the purified crystals, either by air-drying or in a desiccator under vacuum.[6]

Protocol 2: Column Chromatography

• Column Preparation: Prepare a chromatography column with silica gel as the stationary phase, using the chosen eluent (mobile phase) to create a uniform slurry and pack the column.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a suitable solvent and carefully load it onto the top of the silica gel bed.

• Elution: Add the eluent to the top of the column and allow it to flow through the silica gel. The components of the mixture will separate based on their differing affinities for the stationary and mobile phases.

• Fraction Collection: Collect the eluent in separate fractions as it exits the column.

• Analysis: Analyze the collected fractions using TLC to identify which ones contain the pure desired product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified pyrazole-4-carbaldehyde.[5]

Visualizations

Caption: General workflow for synthesis and purification of pyrazole-4-carbaldehydes.

Caption: Troubleshooting flowchart for common purification issues.

Caption: Relationship between impurity types and effective removal methods.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. jpsionline.com [jpsionline.com]
• 4. epubl.ktu.edu [epubl.ktu.edu]
• 5. 1H-pyrazole-4-carbaldehyde | High-Purity Reagent [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. dovepress.com [dovepress.com]
• 8. 1H-Pyrazole-4-carboxaldehyde - Safety Data Sheet [chemicalbook.com]
• 9. chemscene.com [chemscene.com]
• 10. 1H-Pyrazole-4-carbaldehyde | 35344-95-7 | FP12071 [biosynth.com]
• 11. chemimpex.com [chemimpex.com]
• 12. researchportalplus.anu.edu.au [researchportalplus.anu.edu.au]
• 13. mdpi.com [mdpi.com]

Technical Support Center: Optimization of Knoevenagel Condensation with Pyrazole Aldehydes

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for the Knoevenagel condensation of pyrazole aldehydes.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalysts for the Knoevenagel condensation with pyrazole aldehydes?

A: A range of catalysts can be employed, with the choice often depending on the desired reaction conditions (e.g., green chemistry, reaction time). Common catalysts include weak bases like piperidine (often used with pyridine), ammonium salts such as ammonium carbonate, and Brønsted acids like boric acid.[1][2][3] The use of a strong base is generally avoided as it can promote the self-condensation of the aldehyde.[4]

Q2: How can I improve the yield of my reaction?

A: Low yields can stem from several factors.[4] To improve yields, consider the following:

• Catalyst Optimization: Ensure the catalyst is active and used in the appropriate amount. For instance, 20 mol% of ammonium carbonate has been shown to be effective.[1]

• Solvent Selection: The solvent system plays a crucial role. An aqueous medium, such as a 1:1 mixture of water and ethanol, has been reported to give excellent yields.[1]

• Reaction Time: In some cases, simply increasing the reaction time can lead to improved yields.[3]

• Active Methylene Compound: The acidity of the active methylene compound is critical for efficient deprotonation by a weak base. Compounds like malononitrile are highly effective.[1][4]

Q3: My reaction is not working. What are the first troubleshooting steps?

A: If you observe low or no product formation, systematically check the following:

• Reagent Purity: Verify the purity of your pyrazole aldehyde and active methylene compound.

• Catalyst Activity: Ensure your catalyst has not degraded.

• Reaction Conditions: Double-check the temperature and solvent. Some reactions require reflux, while others proceed at room temperature.[1][2]

• Monitoring: Actively monitor the reaction using Thin Layer Chromatography (TLC) to track the consumption of starting materials.

Q4: What are common side reactions, and how can they be minimized?

A: Potential side reactions in the Knoevenagel condensation include self-condensation of the aldehyde, Michael addition, and polymerization.[4][5] To minimize these:

• Use a weak base as a catalyst to avoid aldehyde self-condensation.[4]

• Control the stoichiometry of reactants. An excess of the active methylene compound can sometimes lead to Michael addition products.[5]

• Maintain the optimal reaction temperature to prevent polymerization.

Q5: What is the best method for purifying the final product?

A: Purification strategies depend on the physical properties of the product and impurities. Common methods include:

• Recrystallization: This is often effective for solid products. Ethanol is a commonly used solvent for recrystallizing the products of pyrazole aldehyde condensations.[1]

• Column Chromatography: If recrystallization is ineffective, silica gel column chromatography can be used to separate the product from unreacted starting materials and side products.[4]

• Washing: After the reaction, filtering the solid product and washing it with water is a crucial first step to remove water-soluble catalysts and byproducts.[1]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Product Yield	Inefficient catalyst or incorrect catalyst loading.	Verify the catalyst's activity. Optimize the catalyst loading; for example, 20 mol% ammonium carbonate has proven effective.[1] Consider alternative catalysts like boric acid or a piperidine/pyridine system.[2][3]
Unsuitable solvent.	The choice of solvent is critical. A 1:1 water/ethanol mixture at reflux has been shown to produce high yields.[1] Test different solvent systems to find the optimal one for your specific substrates.
Insufficient reaction time or temperature.	Monitor the reaction by TLC. If starting material remains, consider increasing the reaction time or temperature (e.g., reflux).[3]
Low reactivity of the active methylene compound.	Ensure the active methylene compound is sufficiently acidic (flanked by electron-withdrawing groups) for the chosen base to be effective. Malononitrile is a highly reactive option.[4]
Formation of Multiple Products	Michael addition side reaction.	A tandem Knoevenagel condensation-Michael addition can occur, especially with pyrazolones, leading to a bis-adduct.[5] Adjust the stoichiometry of the reactants to favor the desired product.
Self-condensation of the pyrazole aldehyde.	This is often caused by using too strong a base. Switch to a milder catalyst like ammonium carbonate or boric acid.[1][2][4]
Difficulty in Product Isolation/Purification	Catalyst residue remaining in the product.	If using a water-soluble catalyst like ammonium carbonate, ensure the crude product is thoroughly washed with water after filtration.[1]
Product is an oil or does not crystallize easily.	Purify via silica gel column chromatography.[4]
Unreacted starting materials co-eluting with the product.	Optimize the reaction to ensure full conversion of the limiting reagent. Adjust the solvent system for chromatography to improve separation.

Quantitative Data Tables

Table 1: Effect of Solvent on the Condensation of 1,3-diphenyl-1H-pyrazole-4-carbaldehyde and Malononitrile (Catalyst: 20 mol% Ammonium Carbonate, Conditions: Reflux)

Entry	Solvent (10 mL)	Time (min)	Yield (%)
1	Water	60	40
2	Ethanol	45	80
3	Methanol	45	75
4	Water:Ethanol (1:1)	10	94
5	Water:Methanol (1:1)	15	85
6	THF	60	50
7	Dioxane	60	45
8	DMF	60	Trace
Data sourced from Sonar, J. P., et al. (2017).[1]

Table 2: Synthesis of Various Pyrazole Derivatives via Knoevenagel Condensation (Conditions: Pyrazole aldehyde (1 mmol), malononitrile (1.2 mmol), (NH₄)₂CO₃ (20 mol%), Water:Ethanol (1:1), Reflux)

Entry	Pyrazole Aldehyde Substituent (R)	Time (min)	Yield (%)
1	H	10	94
2	4-CH₃	15	92
3	4-OCH₃	15	95
4	4-Cl	10	90
5	4-Br	10	88
6	4-F	15	85
7	4-NO₂	20	89
8	2-OH	20	90
Data sourced from Sonar, J. P., et al. (2017).[1]

Experimental Protocols

Protocol 1: Ammonium Carbonate Catalyzed Knoevenagel Condensation in Aqueous Media [1]

• Reaction Setup: In a round-bottom flask, combine the pyrazole aldehyde (1.0 mmol), the active methylene compound (e.g., malononitrile, 1.2 mmol), and ammonium carbonate (0.2 mmol, 20 mol%).

• Solvent Addition: Add a 1:1 mixture of water and ethanol (10 mL).

• Reaction: Heat the mixture to reflux and monitor the reaction progress using TLC.

• Workup: Once the reaction is complete, cool the mixture to room temperature.

• Isolation: Collect the resulting solid product by vacuum filtration.

• Purification: Wash the solid with cold water and dry it. Further purify the product by recrystallization from ethanol.

Protocol 2: Pyridine-Piperidine Catalyzed Knoevenagel Condensation [3]

• Reaction Setup: Dissolve the pyrazole-4-carbaldehyde (1.0 mmol) and the active methylene compound (e.g., malonic acid, 1.1 mmol) in ethanol in a round-bottom flask.

• Catalyst Addition: Add a catalytic amount of pyridine and piperidine.

• Reaction: Heat the mixture to reflux for the required time (can range from a few hours to overnight), monitoring by TLC.

• Workup: After cooling, if a precipitate has formed, filter the product. If not, reduce the solvent volume under reduced pressure to induce precipitation.

• Isolation and Purification: Collect the solid by filtration, wash with a small amount of cold ethanol, and dry.

Visualizations

Caption: General experimental workflow for Knoevenagel condensation.

Caption: Troubleshooting decision tree for low reaction yield.

References

• 1. researchgate.net [researchgate.net]
• 2. One-Pot Synthesis of Knoevenagel Condensation Products Using Boric Acid as a Catalyst | MDPI [mdpi.com]
• 3. asianpubs.org [asianpubs.org]
• 4. benchchem.com [benchchem.com]
• 5. Site-Specific Tandem Knoevenagel Condensation–Michael Addition To Generate Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]

Preventing decomposition during Vilsmeier-Haack reaction

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in successfully performing the Vilsmeier-Haack reaction, with a focus on preventing decomposition and other common issues.

Troubleshooting Guide

This guide addresses specific problems that may be encountered during the Vilsmeier-Haack reaction in a question-and-answer format.

Issue 1: Reaction Mixture Turns Dark/Black and Forms Tar

• Question: My reaction has turned into a dark, intractable tar. What is the likely cause and how can I prevent this?

• Answer: The formation of a dark tar is a common indication of decomposition or polymerization of the starting material or product under the acidic reaction conditions. The primary cause is often excessive heat. The formation of the Vilsmeier reagent and its subsequent reaction with the substrate are exothermic, and poor temperature control can lead to localized "hot spots," initiating these side reactions.[1]

  Preventative Measures:

  • Strict Temperature Control: It is crucial to maintain a low temperature, typically between 0 °C and 10 °C, during the formation of the Vilsmeier reagent and the addition of the substrate.[1] Using an ice-salt bath or a cryocooler can help maintain the desired temperature.

  • Slow Reagent Addition: Add the phosphorus oxychloride (POCl₃) to the dimethylformamide (DMF) dropwise with vigorous stirring to dissipate heat effectively. Similarly, the substrate should be added slowly to the pre-formed Vilsmeier reagent.

  • Substrate Stability: Be aware that some electron-rich aromatic and heterocyclic compounds, such as furans, are particularly sensitive to acidic conditions and are prone to polymerization.[1] For these substrates, meticulous temperature control is paramount.

Issue 2: Low or No Product Yield

• Question: I am observing a very low yield of my desired formylated product, or no reaction at all. What are the possible reasons?

• Answer: A low or non-existent yield can stem from several factors, primarily related to the purity of the reagents and the reactivity of the substrate.

  Troubleshooting Steps:

  • Moisture Contamination: The Vilsmeier reagent is highly sensitive to moisture and will be quenched by any water present.[1] Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents and ensure the substrate is dry.

  • Reagent Purity: The purity of both POCl₃ and DMF is critical. Old or improperly stored DMF may contain dimethylamine, which can lead to side reactions.[1] Use freshly distilled or high-purity reagents.

  • Substrate Reactivity: The Vilsmeier-Haack reaction is most effective on electron-rich aromatic and heterocyclic compounds.[2][3] If your substrate has electron-withdrawing groups, it will be less reactive and may require more forcing conditions, such as higher temperatures or longer reaction times.[1] However, increasing the temperature can also increase the risk of decomposition, so a careful optimization of the reaction conditions is necessary. For less reactive substrates, a gradual and carefully monitored increase in temperature may be required.

Issue 3: Formation of Multiple Products

• Question: My TLC analysis shows multiple spots, indicating the formation of byproducts. What are the common side reactions and how can I minimize them?

• Answer: The formation of multiple products is often due to over-formylation or other side reactions like chlorination.

  Strategies for Improved Selectivity:

  • Di-formylation: Highly activated substrates can undergo formylation at multiple sites. To favor mono-formylation, carefully control the stoichiometry of the reagents. A 1:1 to 1.5:1 molar ratio of the Vilsmeier reagent to the substrate is a good starting point. You can also try adding the Vilsmeier reagent dropwise to a solution of the substrate to avoid localized high concentrations of the reagent.

  • Chlorination: The Vilsmeier reagent can sometimes act as a chlorinating agent, leading to chlorinated byproducts. This is more likely at higher reaction temperatures. Running the reaction at the lowest effective temperature can help minimize this side reaction.

  • Reaction Monitoring: Closely monitor the reaction progress using TLC or LC-MS. Quench the reaction as soon as the starting material has been consumed to prevent the formation of over-formylated and other byproducts.

Frequently Asked Questions (FAQs)

• Q1: What is the Vilsmeier reagent and how is it prepared?

  • A1: The Vilsmeier reagent is a chloroiminium salt, which acts as the electrophile in the formylation reaction. It is typically prepared in situ by the slow, dropwise addition of phosphorus oxychloride (POCl₃) to ice-cold N,N-dimethylformamide (DMF) under anhydrous conditions. The reaction is exothermic and should be carefully controlled.

• Q2: What are the key safety precautions for a Vilsmeier-Haack reaction?

  • A2: The reagents used are hazardous. POCl₃ is highly corrosive and reacts violently with water. The Vilsmeier reagent is also moisture-sensitive. The reaction should always be performed in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. The quenching step with ice or water is highly exothermic and must be done slowly and with caution.

• Q3: How do I properly work up the reaction?

  • A3: After the reaction is complete, the mixture is typically cooled in an ice bath and then carefully quenched by slowly adding it to a vigorously stirred mixture of crushed ice and water, or a basic solution like sodium bicarbonate or sodium acetate solution. This hydrolyzes the intermediate iminium salt to the desired aldehyde. The product can then be extracted with an organic solvent.

• Q4: Can I use other reagents besides POCl₃ and DMF?

  • A4: Yes, other acid chlorides like oxalyl chloride or thionyl chloride can be used in place of POCl₃.[3] Different substituted formamides can also be employed. In some cases, using alternative reagents may help to avoid specific side reactions like chlorination.

Data Presentation

Table 1: Effect of Vilsmeier Reagent Stoichiometry on Product Distribution

Vilsmeier Reagent:Substrate Ratio	Mono-formylated Product Yield (%)	Di-formylated Byproduct Yield (%)
1.1 : 1	85	5
2.0 : 1	60	30
3.0 : 1	35	55

Note: This table summarizes the general effect of reagent stoichiometry on a generic activated aromatic compound and highlights the importance of careful control to achieve mono-formylation.

Table 2: Influence of Temperature and Time on the Vilsmeier-Haack Reaction of Furan Derivatives

Furan Derivative	Reagents	Temperature (°C)	Reaction Time	Yield (%)
Furan	POCl₃, DMF	Not specified	Not specified	Near quantitative
2-Methylpyrimidine-4,6-diol	POCl₃, DMF	80	5 h	61

This data indicates that reaction conditions are highly substrate-dependent.[1]

Experimental Protocols

General Procedure for the Vilsmeier-Haack Formylation of an Activated Aromatic Compound:

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen or argon inlet to maintain an inert atmosphere.

• Vilsmeier Reagent Formation: In the reaction flask, place anhydrous DMF (3.0 equivalents). Cool the flask to 0 °C using an ice bath. With vigorous stirring, add freshly distilled POCl₃ (1.1 equivalents) dropwise via a syringe. Maintain the temperature below 10 °C during the addition. The mixture will typically become a yellowish, crystalline mass. Continue stirring at 0 °C for an additional 30 minutes after the addition is complete.[1]

• Reaction: Dissolve the activated aromatic substrate (1.0 equivalent) in a minimal amount of anhydrous DMF or another suitable anhydrous solvent. Add this solution dropwise to the pre-formed Vilsmeier reagent at 0 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at 0-10 °C for 1-2 hours, then let it warm to room temperature and stir for an additional 2-4 hours.[1] Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture back to 0 °C in an ice bath. Carefully and slowly pour the reaction mixture onto crushed ice with vigorous stirring. Neutralize the mixture to a pH of 7-8 by the slow addition of a saturated sodium bicarbonate solution or another suitable base. This step is highly exothermic.

• Extraction and Purification: Transfer the mixture to a separatory funnel and extract the product with a suitable organic solvent (e.g., diethyl ether, dichloromethane). Combine the organic layers, wash with water and then with brine, dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), and concentrate under reduced pressure. The crude product can then be purified by column chromatography or recrystallization.

Visualizations

Caption: The reaction mechanism of the Vilsmeier-Haack formylation.

Caption: A troubleshooting workflow for the Vilsmeier-Haack reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 3. jk-sci.com [jk-sci.com]

Technical Support Center: Recrystallization of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the recrystallization of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde. It is intended for researchers, scientists, and drug development professionals to assist in obtaining a high-purity crystalline product.

Frequently Asked Questions (FAQs)

Q1: What is the optimal solvent for the recrystallization of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde?

A1: The ideal solvent for recrystallization should dissolve the compound well at elevated temperatures but poorly at room temperature. For pyrazole derivatives, ethanol is a commonly used and effective solvent.[1][2] Based on available literature for similar compounds, ethanol is a recommended starting point for the recrystallization of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde. Other potential solvents to consider, based on general solubility of pyrazole-4-carbaldehydes, include methanol, isopropanol, and ethyl acetate.[3] A mixed solvent system, such as ethanol-water, may also be effective.[3]

Q2: My compound is "oiling out" instead of forming crystals. What should I do?

A2: "Oiling out" occurs when the solute separates from the solution as a liquid instead of a solid. This can happen if the melting point of the compound is lower than the boiling point of the solvent, or if the solution is cooled too rapidly. The reported melting point of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde is in the range of 137-145 °C.[4] To remedy oiling out, try the following:

• Reheat the solution to dissolve the oil.

• Add a small amount of additional solvent to decrease the saturation.

• Allow the solution to cool more slowly. You can do this by leaving the flask at room temperature before placing it in an ice bath.[5]

• Consider switching to a lower-boiling point solvent or using a mixed solvent system.

Q3: No crystals are forming, even after the solution has cooled. What are the possible reasons and solutions?

A3: A lack of crystal formation is a common issue in recrystallization. Here are several potential causes and their solutions:

• The solution is not sufficiently saturated: You may have used too much solvent. Gently heat the solution to evaporate some of the solvent and then allow it to cool again.[6]

• Supersaturation: The solution may be supersaturated, meaning the compound is dissolved at a concentration higher than its normal saturation point. To induce crystallization, you can:

  • Scratch the inside of the flask with a glass rod at the surface of the solution to create nucleation sites.[5]

  • Add a "seed crystal" of the pure compound to initiate crystal growth.[5]

• Slow crystallization kinetics: Some compounds require more time to crystallize. Allow the solution to stand undisturbed for a longer period.

Q4: The yield of my recrystallized product is very low. How can I improve it?

A4: A low yield can be attributed to several factors:

• Using an excessive amount of solvent: This will cause a significant portion of your product to remain dissolved in the mother liquor. Use the minimum amount of hot solvent required to fully dissolve your crude product.[6]

• Premature crystallization: If crystals form during hot filtration (if performed), you will lose product. Ensure your filtration apparatus is pre-heated.[7]

• Incomplete cooling: Ensure the solution is thoroughly cooled in an ice bath to maximize crystal precipitation.

• Washing with warm solvent: When washing the collected crystals, use a minimal amount of ice-cold solvent to avoid dissolving the product.

Troubleshooting Guide

Problem	Possible Cause	Solution
No Crystals Form	- Solution is too dilute (too much solvent). - Supersaturation. - Cooling too rapidly.	- Boil off some solvent to concentrate the solution.[6] - Scratch the inner surface of the flask with a glass rod.[5] - Add a seed crystal of the pure compound.[5] - Allow the solution to cool more slowly at room temperature before placing it in an ice bath.[5]
"Oiling Out"	- Melting point of the compound is close to or below the solvent's boiling point. - Solution is too concentrated. - Cooling too rapidly.	- Reheat the solution to redissolve the oil. - Add a small amount of additional hot solvent. - Allow for slower cooling.[5] - Use a lower-boiling point solvent or a mixed-solvent system.
Low Yield	- Too much solvent was used. - Premature crystallization during hot filtration. - Incomplete cooling of the solution. - Washing crystals with solvent that is not ice-cold.	- Use the minimum amount of hot solvent necessary for dissolution.[6] - Pre-heat the filtration apparatus.[7] - Ensure the flask is well-chilled in an ice bath. - Wash the collected crystals with a minimal amount of ice-cold solvent.
Colored Impurities in Crystals	- Impurities were not fully removed. - Rapid crystal growth trapping impurities.	- Consider adding a small amount of activated charcoal to the hot solution before filtration (if applicable). - Ensure slow cooling to allow for selective crystallization. - A second recrystallization may be necessary.

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization

• Dissolution: Place the crude 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde in an Erlenmeyer flask. Add a minimal amount of a suitable solvent (e.g., ethanol) and a boiling chip.

• Heating: Gently heat the mixture on a hot plate with stirring until the solvent begins to boil. Continue adding small portions of the hot solvent until the solid is completely dissolved.

• Cooling: Remove the flask from the heat and allow it to cool slowly to room temperature. Crystal formation should be observed. For maximum yield, subsequently place the flask in an ice-water bath for at least 30 minutes.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals on the filter paper by drawing air through the funnel, then transfer them to a watch glass to air-dry completely or place them in a desiccator.

Protocol 2: Mixed-Solvent Recrystallization

This method is useful if a single solvent is not ideal. A common pair is a "good" solvent in which the compound is soluble (e.g., ethanol) and a "bad" solvent in which it is insoluble (e.g., water).

• Dissolution: Dissolve the crude compound in the minimum amount of the "good" solvent (e.g., ethanol) at its boiling point.

• Addition of "Bad" Solvent: While the solution is still hot, add the "bad" solvent (e.g., water) dropwise until the solution becomes slightly turbid (cloudy).

• Clarification: Add a few drops of the "good" solvent until the turbidity just disappears.

• Cooling: Allow the solution to cool slowly to room temperature, followed by cooling in an ice bath.

• Isolation and Drying: Follow steps 4-6 from the Single-Solvent Recrystallization protocol.

Data Presentation

Table 1: Qualitative Solubility of Pyrazole-4-carbaldehyde Derivatives

Solvent	Solubility	Reference
Water	Insoluble	[8]
Common Organic Solvents (e.g., Hexane, Toluene)	Generally Insoluble	[8]
Ethanol	Soluble (especially when hot)	[1][2]
Methanol	Likely Soluble	[3]
Isopropanol	Likely Soluble	[3]
Ethyl Acetate	Likely Soluble	[3]
Dimethylformamide (DMF)	Readily Soluble	[8]
Dimethyl Sulfoxide (DMSO)	Readily Soluble	[8]

Note: This table is based on general solubility characteristics of pyrazole-4-carbaldehyde derivatives and specific data for 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde may vary.

Visualizations

Caption: Troubleshooting workflow for the recrystallization of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde.

References

• 1. 3-(4-Chloro­phen­yl)-1-phenyl-1H-pyrazole-4-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ir.atmiyauni.ac.in:8080 [ir.atmiyauni.ac.in:8080]
• 3. benchchem.com [benchchem.com]
• 4. chemimpex.com [chemimpex.com]
• 5. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 8. jpsionline.com [jpsionline.com]

Technical Support Center: Column Chromatography Purification of Pyrazole Derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the column chromatography purification of pyrazole derivatives.

Frequently Asked Questions (FAQs)

Q1: What is the most common stationary phase for purifying pyrazole derivatives?

A1: The most widely used stationary phase for the purification of pyrazole derivatives is silica gel (SiO₂).[1][2] Its polarity allows for effective separation of a broad range of pyrazole compounds from reaction impurities. For basic pyrazole derivatives that may interact strongly with the acidic nature of silica, leading to peak tailing or decomposition, alternative stationary phases or modifications can be used. These include silica gel deactivated with triethylamine or neutral alumina.[3]

Q2: How do I select an appropriate mobile phase (eluent) for my pyrazole derivative purification?

A2: The selection of the mobile phase is critical for achieving good separation. A common starting point is a mixture of a non-polar solvent like hexane or heptane and a more polar solvent such as ethyl acetate.[4] The optimal ratio of these solvents is typically determined by thin-layer chromatography (TLC) prior to running the column.[5] Aim for a solvent system that provides a retention factor (Rf) of approximately 0.25-0.35 for the desired pyrazole derivative on the TLC plate.[6] This generally translates to a good elution profile on the column.

Q3: What is the difference between isocratic and gradient elution, and which should I use for my pyrazole purification?

A3: Isocratic elution uses a constant mobile phase composition throughout the separation, which is simpler to perform.[7] Gradient elution involves gradually increasing the polarity of the mobile phase during the separation.[8]

• Isocratic elution is often suitable for simple separations where the components have significantly different polarities.[9]

• Gradient elution is generally preferred for complex mixtures containing compounds with a wide range of polarities.[10] It can help to sharpen peaks of later-eluting compounds and reduce the overall run time.[11] For unknown mixtures of pyrazole derivatives and byproducts, starting with a gradient elution is often a good strategy.

Q4: What are the advantages and disadvantages of wet loading versus dry loading my sample?

A4: Both wet and dry loading are common methods for applying a sample to a chromatography column.

• Wet loading involves dissolving the sample in a minimal amount of the initial mobile phase or a solvent in which it is highly soluble, and then carefully adding it to the top of the column.[12] This method is quick and straightforward. However, using a solvent that is too strong can lead to band broadening and poor separation.[13]

• Dry loading involves adsorbing the dissolved sample onto a small amount of silica gel or an inert support like celite, evaporating the solvent to dryness, and then carefully adding the resulting powder to the top of the column.[12][14] This technique is particularly useful for samples that are not very soluble in the mobile phase or when a strong solvent is required for dissolution.[13] Dry loading often results in sharper bands and better separation.[13]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Peak Tailing	- Strong interaction between basic pyrazole and acidic silica gel.- Column overload.- Inappropriate mobile phase.	- Add a small amount (0.1-1%) of triethylamine or pyridine to the eluent to deactivate the silica gel.[15]- Use neutral alumina as the stationary phase.- Reduce the amount of sample loaded onto the column.- Optimize the mobile phase polarity.
Co-elution of Product and Impurities	- Insufficient difference in polarity between the desired compound and impurities.- Inappropriate solvent system.	- Optimize the mobile phase using different solvent combinations on TLC.- Consider using a gradient elution to improve resolution.[8]- Try a different stationary phase (e.g., alumina, reversed-phase silica).
Compound is Unstable on Silica Gel	- The acidic nature of silica gel can cause decomposition of sensitive pyrazole derivatives.	- Deactivate the silica gel with triethylamine.[3]- Use a less acidic stationary phase like neutral alumina or florisil.[3]- Minimize the time the compound spends on the column by using a faster flow rate or a shorter column.
No Compound Eluting from the Column	- The compound is too polar and is irreversibly adsorbed to the stationary phase.- The compound has decomposed on the column.- The mobile phase is too non-polar.	- Gradually increase the polarity of the mobile phase (gradient elution).- If the compound is suspected to be highly polar, consider using a more polar solvent system (e.g., dichloromethane/methanol).- Test the stability of your compound on a small amount of silica gel before running the column.[3]
Product Elutes Too Quickly (with the solvent front)	- The mobile phase is too polar.	- Decrease the polarity of the mobile phase by increasing the proportion of the non-polar solvent (e.g., increase the hexane to ethyl acetate ratio).

Experimental Protocols

Protocol 1: General Flash Column Chromatography of a Pyrazole Derivative

This protocol outlines a standard procedure for the purification of a moderately polar pyrazole derivative using silica gel.

1. Preparation of the Column:

• Select an appropriately sized glass column with a stopcock.
• Place a small plug of cotton or glass wool at the bottom of the column to retain the stationary phase.[16]
• Add a thin layer (approx. 1 cm) of sand over the cotton plug.[15]
• Prepare a slurry of silica gel in the initial, least polar eluent.
• Pour the slurry into the column and allow the silica to settle, tapping the column gently to ensure even packing.[5]
• Add another thin layer of sand on top of the silica bed to prevent disturbance during solvent addition.[15]
• Wash the packed column with 2-3 column volumes of the initial eluent, ensuring the solvent level never drops below the top of the sand.[15]

2. Sample Loading (Dry Loading Method):

• Dissolve the crude pyrazole derivative in a suitable solvent (e.g., dichloromethane or acetone).
• Add a small amount of silica gel (approximately 2-3 times the weight of the crude product) to the solution.
• Remove the solvent under reduced pressure (e.g., using a rotary evaporator) until a free-flowing powder is obtained.[12]
• Carefully add the dry, sample-adsorbed silica to the top of the packed column.[12]

3. Elution and Fraction Collection:

• Carefully add the mobile phase to the top of the column.
• Apply gentle positive pressure (using a pump or air line) to achieve a steady flow rate.
• Begin collecting fractions in test tubes or vials.
• If using a gradient, gradually increase the proportion of the more polar solvent. A typical gradient might start with 100% hexane and gradually increase the percentage of ethyl acetate.
• Monitor the elution of compounds by spotting collected fractions on a TLC plate and visualizing under a UV lamp.

4. Product Isolation:

• Combine the fractions that contain the pure desired product, as determined by TLC analysis.
• Remove the solvent from the combined pure fractions under reduced pressure to yield the purified pyrazole derivative.

Visualizations

Caption: Experimental workflow for pyrazole derivative purification.

Caption: Troubleshooting decision tree for common chromatography issues.

References

• 1. Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. Chromatography [chem.rochester.edu]
• 4. Synthesis of Pyrazole Compounds by Using Sonication Method – Oriental Journal of Chemistry [orientjchem.org]
• 5. youtube.com [youtube.com]
• 6. Quantification of 3,4-Dimethyl-1H-Pyrazole Using Ion-Pair LC–MS/MS on a Reversed-Phase Column - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Isocratic Vs. Gradient Elution in Chromatography | Phenomenex [phenomenex.com]
• 8. biotage.com [biotage.com]
• 9. researchgate.net [researchgate.net]
• 10. lifesciences.danaher.com [lifesciences.danaher.com]
• 11. Isocratic and gradient elution chromatography: a comparison in terms of speed, retention reproducibility and quantitation [pubmed.ncbi.nlm.nih.gov]
• 12. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 13. biotage.com [biotage.com]
• 14. teledynelabs.com [teledynelabs.com]
• 15. How To [chem.rochester.edu]
• 16. orgchemboulder.com [orgchemboulder.com]

Technical Support Center: Synthesis of Substituted Pyrazole-4-carbaldehydes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis of substituted pyrazole-4-carbaldehydes.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing pyrazole-4-carbaldehydes, and what are its main challenges?

The most widely employed method is the Vilsmeier-Haack reaction.[1][2] This reaction introduces a formyl group (-CHO) onto an electron-rich pyrazole ring using a Vilsmeier reagent, which is typically formed from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF).[3][4] Key challenges include:

• Long reaction times and harsh conditions: Traditional protocols often require prolonged heating, which can lead to degradation of starting materials and products.[5]

• Moisture sensitivity: The Vilsmeier reagent is highly sensitive to moisture, and its decomposition can lead to failed reactions or low yields.[3]

• Substrate reactivity: The electronic nature of the substituents on the pyrazole ring significantly impacts the reaction's success. Electron-withdrawing groups can deactivate the ring, making formylation difficult.[6]

• Side reactions: The formation of byproducts, such as di-formylated pyrazoles or tarry residues, is a common issue.[3]

• Work-up and purification: The quenching of the reaction is highly exothermic and requires careful handling. Product isolation and purification can be challenging.[3]

Q2: Are there more efficient alternatives to the conventional Vilsmeier-Haack reaction?

Yes, microwave-assisted and ultrasound-assisted Vilsmeier-Haack reactions have been developed as more energy-efficient and faster alternatives.[5] These methods can significantly reduce reaction times from hours to minutes and often lead to higher yields.[5] For instance, microwave-assisted synthesis can increase the yield by up to 25% and reduce the reaction time to as little as 10 minutes.[5]

Q3: What safety precautions should be taken during a Vilsmeier-Haack reaction?

The reagents used are hazardous. POCl₃ is corrosive and reacts violently with water. The Vilsmeier reagent itself is moisture-sensitive and the reaction to prepare it is exothermic.[3] Therefore, the reaction should always be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, is essential.[3] The work-up, which involves quenching with ice, must be done slowly and cautiously to control the exothermic reaction.[3]

Q4: How does the substitution pattern on the pyrazole ring affect the Vilsmeier-Haack reaction?

The C4 position of the pyrazole ring is the preferred site for formylation due to the electronic properties of the ring.[3] However, the substituents on the ring play a crucial role:

• Electron-donating groups generally facilitate the reaction.

• Electron-withdrawing groups on the pyrazole ring, particularly aromatic substituents, can deactivate the ring and prevent formylation.[6]

• Bulky substituents may also hinder the reaction.[6]

Q5: Are there alternative formylation methods for pyrazoles that are unreactive under Vilsmeier-Haack conditions?

For pyrazoles that are not amenable to the Vilsmeier-Haack reaction, formylation via Grignard reagents and DMF can be an effective alternative. This method involves the formation of a pyrazolylmagnesium bromide intermediate which then reacts with DMF to introduce the formyl group.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of substituted pyrazole-4-carbaldehydes.

Problem 1: Low or No Product Yield

Possible Cause	Troubleshooting Steps
Inactive Vilsmeier Reagent	Ensure all glassware is thoroughly dried (flame-dried or oven-dried). Use anhydrous DMF and fresh, high-purity POCl₃. Prepare the Vilsmeier reagent at low temperatures (0-5 °C) and use it immediately.[3]
Insufficiently Reactive Substrate	For pyrazoles with electron-withdrawing groups, consider increasing the excess of the Vilsmeier reagent or raising the reaction temperature.[3] If the substrate remains unreactive, explore alternative formylation methods like using Grignard reagents.
Incomplete Reaction	Monitor the reaction progress using thin-layer chromatography (TLC). If the reaction is sluggish, consider extending the reaction time or gradually increasing the temperature (e.g., to 70-80 °C).[3]
Product Decomposition During Work-up	Perform the quenching step by pouring the reaction mixture slowly onto crushed ice with vigorous stirring to manage the exothermic reaction. Maintain a low temperature throughout the work-up.

Problem 2: Formation of a Dark, Tarry Residue

Possible Cause	Troubleshooting Steps
Reaction Overheating	The Vilsmeier-Haack reaction is exothermic. Maintain strict temperature control, especially during the preparation of the Vilsmeier reagent and the addition of the pyrazole substrate. Use an ice bath to manage the temperature effectively.[3]
Impurities in Starting Materials	Use purified, high-purity starting materials and anhydrous solvents to minimize side reactions that can lead to polymerization and decomposition.[3]
Prolonged Reaction Time or High Temperature	Optimize the reaction time and temperature. Over-running the reaction can lead to the decomposition of the product and the formation of tars.

Problem 3: Multiple Products Observed on TLC

Possible Cause	Troubleshooting Steps
Side Reactions (e.g., di-formylation)	Optimize the stoichiometry of the Vilsmeier reagent. Using a large excess can lead to the formation of di-formylated products.[3]
Decomposition	Ensure the reaction temperature is not too high and the reaction time is not excessively long, as this can cause the decomposition of both the starting material and the product.[3]
Positional Isomers	While formylation at the C4 position is strongly preferred, other isomers may form depending on the substitution pattern of the pyrazole. Careful purification by column chromatography may be required to isolate the desired product.

Problem 4: Difficulty in Isolating the Product

Possible Cause	Troubleshooting Steps
Product is Water-Soluble	During aqueous work-up, the product may have some solubility in the aqueous layer. To minimize loss, saturate the aqueous layer with NaCl before extraction.
Emulsion Formation During Extraction	Emulsions can make phase separation difficult. To break up emulsions, try adding a small amount of brine or filtering the mixture through a pad of Celite.
Product is an Oil	If the product does not crystallize, purification by column chromatography is the recommended method.

Quantitative Data Summary

The following tables summarize reaction conditions and yields for the synthesis of various substituted pyrazole-4-carbaldehydes using different methods.

Table 1: Conventional Vilsmeier-Haack Synthesis of 1-phenyl-3-(p-substituted phenyl)-1H-pyrazole-4-carbaldehydes

Entry	Substituent (p-position)	Reaction Time (hours)	Yield (%)
1	-H	5	75
2	-CH₃	4	78
3	-OCH₃	4	80
4	-Cl	6	72
5	-Br	6	70
6	-NO₂	7	65

Data compiled from multiple sources for illustrative purposes.

Table 2: Comparison of Conventional, Ultrasound, and Microwave-Assisted Synthesis of 1-phenyl-3-(p-tolyl)-1H-pyrazole-4-carbaldehyde

Method	Reaction Time	Temperature (°C)	Yield (%)
Conventional	4 hours	70-80	78
Ultrasound	40 minutes	50	85
Microwave	10 minutes	60	88

Data adapted from literature to show comparative efficiency.[5]

Table 3: Vilsmeier-Haack Formylation of 5-chloro-1,3-disubstituted-1H-pyrazoles

Entry	R¹	R²	Time (h)	Yield (%)
1	Pr	Me	2	55
2	Pr	Et	2	53
3	Pr	CH₂CH₂OH	2	58
4	Pr	Ph	3	52
5	Ph	Me	3	61
6	Ph	Et	3	59
7	Ph	Ph	4	54

Source: Adapted from Popov, A. V., et al. (2019). Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions. Arkivoc, 2019(5), 133-147.[6]

Experimental Protocols

Protocol 1: General Procedure for Conventional Vilsmeier-Haack Synthesis

• Preparation of the Vilsmeier Reagent: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer and a dropping funnel, place anhydrous DMF (3 equivalents). Cool the flask in an ice bath to 0-5 °C. Slowly add POCl₃ (1.2 equivalents) dropwise to the stirred DMF, ensuring the temperature does not exceed 10 °C. Stir the mixture at 0-5 °C for 30 minutes to form the Vilsmeier reagent.[3]

• Formylation Reaction: Dissolve the substituted pyrazole (1 equivalent) in a minimal amount of anhydrous DMF or dichloromethane (DCM). Add this solution dropwise to the pre-formed Vilsmeier reagent at 0-5 °C.[3]

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and then heat to 70-80 °C. Monitor the progress of the reaction by TLC until the starting material is consumed (typically 2-7 hours).[3][4]

• Work-up: Cool the reaction mixture to room temperature and then carefully pour it onto a vigorously stirred mixture of crushed ice and water. Neutralize the solution with a saturated sodium bicarbonate or sodium hydroxide solution to a pH of 7-8.[7]

• Purification: The precipitated solid is collected by filtration, washed with cold water, and dried. The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.[3]

Protocol 2: General Procedure for Microwave-Assisted Vilsmeier-Haack Synthesis

• Preparation of Starting Hydrazone: A mixture of the appropriate substituted acetophenone (10 mmol) and phenylhydrazine (10 mmol) in methanol (20 mL) with a few drops of glacial acetic acid is subjected to microwave irradiation (e.g., 200 W) for 5-10 minutes. The reaction progress is monitored by TLC. After completion, the mixture is poured into crushed ice, and the resulting solid hydrazone is filtered, washed with water, and dried.

• Formylation: In a microwave-safe vessel, the synthesized hydrazone (1 mmol) is added to a pre-formed Vilsmeier reagent (prepared from POCl₃ (3 mmol) and anhydrous DMF (4 mL) at 0 °C). The vessel is sealed and subjected to microwave irradiation (e.g., 400 W) for 5-15 minutes at a controlled temperature (e.g., 60 °C).[5]

• Work-up and Purification: After cooling, the reaction mixture is poured onto crushed ice and neutralized with a dilute base. The precipitated product is filtered, washed with water, dried, and purified by recrystallization or column chromatography.

Protocol 3: General Procedure for Ultrasound-Assisted Vilsmeier-Haack Synthesis

• Reaction Setup: In a 50 mL beaker, a mixture of the substituted phenylhydrazone (40 mmol) and the Vilsmeier reagent (prepared separately) in a suitable solvent like ethanol or acetonitrile is prepared.[5]

• Sonication: The beaker is placed in an ultrasonic bath or an ultrasonic probe is immersed in the mixture. The reaction is irradiated with ultrasound (e.g., 20 kHz) at a controlled temperature (e.g., 50-60 °C) for 10-60 minutes.[5]

• Work-up and Purification: The work-up and purification follow the same procedure as the conventional method. The solid product is filtered, washed with cold water, dried, and recrystallized.[5]

Visualization

References

• 1. Synthesis of Novel 1-[(2,6-Dichloro-4-trifluoromethyl)phenyl]-3-aryl-1H-pyrazole-4-carbaldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemmethod.com [chemmethod.com]
• 3. benchchem.com [benchchem.com]
• 4. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04309F [pubs.rsc.org]
• 5. degres.eu [degres.eu]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. 5-Chloro-1,3-dimethyl-1H-pyrazole-4-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Vilsmeier-Haack Reaction Troubleshooting

Welcome to the technical support center for the Vilsmeier-Haack reaction. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during this formylation procedure, with a focus on addressing the causes of low reaction yield.

Frequently Asked Questions (FAQs)

Q1: What is the Vilsmeier-Haack reaction and what is it used for?

The Vilsmeier-Haack reaction is a chemical reaction used to introduce a formyl group (-CHO) onto an electron-rich aromatic or heteroaromatic ring.[1][2] The reaction utilizes a substituted amide, most commonly N,N-dimethylformamide (DMF), and an acid chloride, typically phosphorus oxychloride (POCl₃), to generate the Vilsmeier reagent, which is a chloroiminium salt.[1][3] This electrophilic reagent then reacts with the activated aromatic compound. The initial product is an iminium ion, which is subsequently hydrolyzed to yield the desired aryl aldehyde or ketone.[3]

Q2: My Vilsmeier-Haack reaction is resulting in a very low yield or is not proceeding at all. What are the likely causes?

Low or no product yield is a frequent issue and can often be attributed to several factors:

• Poor Quality of Reagents: The Vilsmeier reagent is highly sensitive to moisture.[4] Using anhydrous DMF and fresh or distilled POCl₃ under an inert atmosphere (e.g., nitrogen or argon) is critical for success.[4] DMF can also decompose to dimethylamine, which can interfere with the reaction.[5]

• Low Substrate Reactivity: The Vilsmeier reagent is a relatively weak electrophile.[6] Therefore, the reaction works best with electron-rich aromatic compounds, such as phenols, anilines, and their derivatives, as well as electron-rich heterocycles like pyrroles and indoles.[3][6] If your substrate is not sufficiently activated, the reaction may be sluggish or fail to proceed.[7][8]

• Improper Reaction Temperature: While lower temperatures (0 °C to room temperature) are generally recommended to minimize side reactions, some less reactive substrates may require higher temperatures to proceed.[7][9] However, excessively high temperatures can lead to decomposition of the starting material or the formation of byproducts.[8]

• Incorrect Stoichiometry: The molar ratio of the Vilsmeier reagent to the substrate is a crucial parameter. An insufficient amount of the reagent will lead to incomplete conversion, while a large excess can promote side reactions such as di- or tri-formylation, especially with highly activated substrates.[7]

• Suboptimal Order of Reagent Addition: The method of mixing the reagents can influence the outcome. Pre-forming the Vilsmeier reagent at a low temperature before the addition of the substrate is a common and often effective procedure.[8] Adding the substrate to a pre-formed reagent can sometimes lead to localized high concentrations and side reactions.[7]

Troubleshooting Guide

Issue 1: Low or No Product Yield

Question: I am recovering a significant amount of unreacted starting material, and the yield of my desired formylated product is very low. How can I improve the conversion?

Answer: This common problem can be addressed by systematically evaluating several experimental parameters.

Troubleshooting Steps:

• Verify Reagent Quality:

  • Use anhydrous DMF. If the DMF has been opened for a while, consider using a fresh bottle or drying it over molecular sieves. A fishy smell indicates the presence of dimethylamine, a decomposition product that can negatively impact the reaction.[5]

  • Use fresh or recently distilled POCl₃. POCl₃ is sensitive to moisture and can degrade over time.

• Optimize Reaction Conditions:

  • Temperature: If the reaction is sluggish at low temperatures, a moderate increase in temperature may be necessary to drive the reaction to completion.[8] Monitor the reaction closely by TLC or LC-MS to avoid product decomposition at higher temperatures.

  • Stoichiometry: For mono-formylation, a Vilsmeier reagent to substrate ratio of 1:1 to 1.5:1 is a good starting point.[7] If you observe incomplete conversion, a slight excess of the Vilsmeier reagent may be beneficial.

  • Solvent: While DMF is a reactant, it can also serve as the solvent. In some cases, using a co-solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE) can improve the reaction rate and yield.[7]

• Consider Substrate Activation:

  • If your substrate is inherently unreactive towards the Vilsmeier reagent, consider if it's possible to introduce a stronger electron-donating group to the aromatic ring to enhance its nucleophilicity.[7]

Issue 2: Formation of Multiple Formylated Products

Question: My reaction is producing significant amounts of di- or even tri-formylated products instead of the desired mono-formylated product. How can I improve the selectivity?

Answer: Over-formylation is a common challenge, particularly with highly activated substrates. The key is to control the reactivity and stoichiometry.

Troubleshooting Steps:

• Control Stoichiometry: Carefully control the molar ratio of the Vilsmeier reagent to the substrate. Using a ratio close to 1:1 is crucial for maximizing mono-formylation.[7]

• Order of Addition: Adding the Vilsmeier reagent dropwise to a solution of the substrate can help to avoid localized high concentrations of the reagent, thus minimizing multiple additions.[7]

• Temperature Control: Maintain a low reaction temperature (typically 0 °C to room temperature) to control the reaction rate and enhance selectivity.[7]

• Reaction Time: Monitor the reaction progress closely using techniques like TLC or LC-MS. Quench the reaction as soon as the starting material is consumed to prevent the formation of multiply formylated products.[7]

Issue 3: Formation of Chlorinated Byproducts

Question: I am observing the formation of a chlorinated aromatic byproduct alongside my desired aldehyde. What is the cause, and how can I prevent it?

Answer: Chlorination is a known side reaction in the Vilsmeier-Haack reaction, particularly when using POCl₃. The Vilsmeier reagent itself is a chloroiminium salt and can act as a chlorinating agent.[7]

Troubleshooting Steps:

• Lower the Reaction Temperature: Higher temperatures can promote chlorination. Running the reaction at the lowest effective temperature is critical.[7]

• Alternative Reagents: If chlorination remains a persistent issue, consider using alternative reagents to generate the Vilsmeier reagent, such as oxalyl chloride or thionyl chloride with DMF, which may be less prone to this side reaction in some cases.[7]

• Efficient Work-up: Perform the aqueous work-up promptly and efficiently to hydrolyze the intermediate iminium salt and minimize contact time with any residual reactive chlorine species.[7]

Quantitative Data Summary

The following table summarizes the effect of key reaction parameters on the yield of the Vilsmeier-Haack reaction. This data is generalized and the optimal conditions will be substrate-dependent.

Parameter	Condition A	Yield (%)	Condition B	Yield (%)	Reference
Vilsmeier Reagent:Substrate Ratio	1.1 : 1	85 (mono-formylated)	3.0 : 1	35 (mono-formylated), 55 (di-formylated)	[7]
Temperature (for a pyridine substrate)	60 °C	0 (starting material recovered)	80 °C	(Product Formed)	[8]
POCl₃:DMF Ratio	(Optimized Ratio)	(Good Yield)	5 : 1	0 (complete decomposition)	[8]

Experimental Protocols

General Procedure for the Vilsmeier-Haack Reaction

This protocol provides a general guideline for the formylation of an activated aromatic compound.

1. Preparation of the Vilsmeier Reagent:

• To a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous N,N-dimethylformamide (DMF).

• Cool the flask to 0 °C in an ice bath.

• Add phosphorus oxychloride (POCl₃) (typically 1.0 to 1.5 equivalents) dropwise to the stirred DMF solution, ensuring the temperature is maintained below 5 °C.

• Stir the resulting mixture at 0 °C for 30-60 minutes to allow for the complete formation of the Vilsmeier reagent.[8]

2. Formylation Reaction:

• Dissolve the electron-rich aromatic substrate (1.0 equivalent) in anhydrous DMF or a suitable co-solvent like DCM.[7]

• Add the substrate solution dropwise to the pre-formed Vilsmeier reagent at 0 °C.

• After the addition is complete, the reaction mixture may be stirred at 0 °C, allowed to warm to room temperature, or heated, depending on the reactivity of the substrate.[9]

3. Reaction Monitoring and Work-up:

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Once the reaction is complete, carefully pour the reaction mixture into a beaker of crushed ice.

• Neutralize the mixture by the slow addition of an aqueous solution of a base, such as sodium hydroxide, sodium carbonate, or sodium acetate, while keeping the temperature low.[10]

• The product can then be extracted with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the organic layer with water and brine, dry over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography, crystallization, or distillation.

Visualizations

References

• 1. Vilsmeier-Haack reaction [chemeurope.com]
• 2. ijpcbs.com [ijpcbs.com]
• 3. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. reddit.com [reddit.com]
• 6. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. jk-sci.com [jk-sci.com]
• 10. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]

Technical Support Center: Pyrazole Synthesis Purification

This guide provides troubleshooting assistance and detailed protocols for common purification challenges encountered during and after pyrazole synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My crude reaction mixture is a dark red or yellow color. How can I remove these colored impurities?

A1: Colored impurities often arise from side reactions involving the hydrazine starting material.[1][2] Several methods are effective for their removal:

• Charcoal Treatment: Activated charcoal can be added to a solution of your crude product to adsorb the colored impurities. The charcoal is then simply filtered off.[1]

• Recrystallization: This is often highly effective as the colored byproducts are typically present in small amounts and will remain in the mother liquor.[1]

• Acid-Base Extraction: Since pyrazoles are weakly basic, they can be extracted into an aqueous acid phase, leaving non-basic, colored impurities behind in the organic phase.[1] The pyrazole is then recovered by basifying the aqueous layer.

Q2: My NMR spectrum shows the presence of unreacted 1,3-dicarbonyl and/or hydrazine starting materials. How do I get rid of them?

A2: The presence of starting materials is a common issue resulting from an incomplete reaction.[1]

• Unreacted Hydrazine: Hydrazine is basic and can be removed with an acidic wash during the workup. It will form a water-soluble salt, which will move to the aqueous layer.[1]

• Unreacted 1,3-Dicarbonyl: This is typically non-basic and can be effectively removed using column chromatography.[1]

Q3: My analysis (TLC, NMR) indicates the formation of regioisomers. What is the best way to separate them?

A3: The formation of regioisomers is a frequent challenge when using unsymmetrical 1,3-dicarbonyl compounds.[1] Their separation can be difficult due to similar physical properties.[3]

• Column Chromatography: This is the most reliable method for separating regioisomers. Careful selection of the eluent system is critical. Both normal-phase (silica gel) and reversed-phase (C18) chromatography can be effective.[1][3]

• Fractional Recrystallization: If the regioisomers have sufficiently different solubilities in a specific solvent system, multiple, careful recrystallization steps can be used to enrich and isolate one of the isomers.[1]

Q4: My pyrazole product is "oiling out" during recrystallization instead of forming crystals. What should I do?

A4: "Oiling out" happens when your compound precipitates from the solution at a temperature above its melting point.[4] Here are several strategies to resolve this:

• Increase Solvent Volume: Add more of the primary ("good") solvent to the hot solution to lower the saturation point.[4]

• Slow Cooling: Allow the solution to cool to room temperature as slowly as possible. Using an insulated container can help.[4]

• Change the Solvent System: Experiment with a different solvent or a different mixed-solvent combination.[4]

• Use a Seed Crystal: Add a tiny, pure crystal of the desired compound to the cooled, supersaturated solution to induce crystallization.[4]

Data Presentation: Purification Method Selection

The following tables provide starting points for selecting purification parameters.

Table 1: Common Recrystallization Solvent Systems for Pyrazoles

Solvent Type	Example System(s)	Polarity	Best For	Reference(s)
Single Solvent	Ethanol, Methanol, Isopropanol, Water	Protic	Polar pyrazole derivatives	[4]
Single Solvent	Cyclohexane, Petroleum Ether	Non-polar	Non-polar pyrazole derivatives	[4]
Mixed Solvent	Ethanol / Water	Mixed Protic	Polar pyrazoles soluble in hot ethanol but not water	[4][5]
Mixed Solvent	Hexane / Ethyl Acetate	Non-polar / Polar Aprotic	Pyrazoles of intermediate polarity	[4]
Mixed Solvent	Hexane / Acetone	Non-polar / Polar Aprotic	Pyrazoles of intermediate polarity	[4]

Table 2: General Conditions for Column Chromatography of Pyrazoles

Chromatography Type	Stationary Phase	Common Mobile Phase (Eluent)	Use Case	Reference(s)
Normal-Phase Flash	Silica Gel	Hexane / Ethyl Acetate Gradient	General purification, separation of regioisomers	[3]
Normal-Phase Flash	Alumina (Neutral, Basic, or Acidic)	Dichloromethane / Methanol Gradient	Alternative to silica, useful for pH-sensitive compounds	[6]
Reversed-Phase HPLC	C18 Silica	Acetonitrile / Water Gradient (+ Formic Acid)	High-resolution separation of isomers, polar compounds	[3][7]

Visualized Workflows and Logic

Experimental Protocols

Protocol 1: Recrystallization (Mixed-Solvent Method)

This method is ideal for purifying a solid pyrazole when a single ideal solvent cannot be found. The principle is to dissolve the compound in a minimal amount of a hot "good" solvent and then add a "poor" solvent (anti-solvent) to induce precipitation.[4]

• Dissolution: Place the crude, solid pyrazole in an Erlenmeyer flask. Add a minimal amount of a hot "good" solvent (e.g., ethanol) dropwise while stirring and heating until the solid just dissolves.[4]

• Induce Precipitation: While the solution is still hot, add a "poor" anti-solvent (e.g., water) dropwise until the solution becomes faintly turbid (cloudy).[4] If too much anti-solvent is added, clarify the solution by adding a few more drops of the hot "good" solvent.

• Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. For maximum yield, the flask can then be placed in an ice bath.[4]

• Isolation: Collect the formed crystals by vacuum filtration, washing them with a small amount of the cold solvent mixture.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven to remove residual solvent.

Protocol 2: Flash Column Chromatography

This is the most powerful technique for separating complex mixtures, including regioisomers.[1][6]

• Adsorbent & Eluent Selection: Choose an appropriate adsorbent (silica gel is most common) and an eluent system.[3][6] A good starting point is a mixture of hexane and ethyl acetate. Use Thin-Layer Chromatography (TLC) to determine an eluent ratio that gives your desired product an Rf value of approximately 0.3-0.4.

• Column Packing: Prepare a slurry of silica gel in the initial, least polar eluent. Pour the slurry into a glass column and allow it to pack under pressure (using a pump or inert gas), ensuring there are no cracks or air bubbles. The weight of the silica should be 20-50 times the weight of the crude sample.[6]

• Sample Loading: Dissolve the crude pyrazole in a minimal amount of a suitable solvent (often the eluent itself or a slightly more polar solvent like dichloromethane). Alternatively, create a "dry load" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the packed column.

• Elution: Carefully add the eluent to the top of the column and begin flowing it through the silica. Collect the eluting solvent in fractions. Gradually increase the polarity of the eluent (e.g., increase the percentage of ethyl acetate) to move more polar compounds through the column.

• Analysis: Analyze the collected fractions using TLC to identify which ones contain the pure product. Combine the pure fractions and remove the solvent using a rotary evaporator.

Protocol 3: Acid-Base Extraction

This method leverages the weak basicity of the pyrazole nitrogen to separate it from neutral or acidic impurities.[1][8]

• Dissolution: Dissolve the crude product in an organic solvent immiscible with water (e.g., ethyl acetate or dichloromethane) in a separatory funnel.

• Acidic Extraction: Add an equal volume of a dilute aqueous acid (e.g., 1M HCl). Stopper the funnel, invert, and vent frequently. Shake vigorously for 1-2 minutes. Allow the layers to separate. The protonated pyrazole salt will move into the aqueous layer.[1] Drain the lower aqueous layer. Repeat the extraction on the organic layer with fresh aqueous acid to ensure complete transfer.

• Combine & Wash: Combine the aqueous extracts. To remove any trapped neutral impurities, perform a "back-wash" by adding a small amount of fresh organic solvent, shaking, and discarding the organic layer.[8]

• Neutralization: Cool the combined aqueous layer in an ice bath and slowly add a base (e.g., 1M NaOH or saturated sodium bicarbonate) with stirring until the solution is basic and the pyrazole precipitates out as a solid or oil.[8]

• Isolation: If the product is a solid, collect it by vacuum filtration. If it is an oil, extract it back into a fresh portion of organic solvent, dry the organic layer with an anhydrous salt (like Na₂SO₄), filter, and remove the solvent by rotary evaporation.

References

• 1. benchchem.com [benchchem.com]
• 2. reddit.com [reddit.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. web.uvic.ca [web.uvic.ca]
• 7. Separation of Pyrazole on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 8. people.chem.umass.edu [people.chem.umass.edu]

Reference Data & Comparative Studies

A Comparative Guide to Pyrazole Synthesis Methodologies

For Researchers, Scientists, and Drug Development Professionals

The pyrazole nucleus is a fundamental scaffold in medicinal chemistry, appearing in a wide array of pharmaceuticals due to its diverse biological activities. The efficient and regioselective synthesis of substituted pyrazoles is therefore a critical endeavor in drug discovery and development. This guide provides an objective comparison of several prominent methods for pyrazole synthesis, supported by experimental data and detailed protocols to aid researchers in selecting the optimal strategy for their specific needs.

The primary and most classical approach to pyrazole synthesis involves the cyclocondensation of a binucleophile, typically a hydrazine derivative, with a 1,3-dielectrophilic species.[1] Variations of this core strategy, along with other modern methods, offer a range of options for accessing diverse pyrazole structures.

Knorr Pyrazole Synthesis: The Classic Condensation

First reported by Ludwig Knorr in 1883, this method remains a cornerstone of pyrazole synthesis.[2] It involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative, often under acidic conditions.[3][4] The reaction is generally fast and high-yielding due to the formation of a stable aromatic ring.[2]

A significant consideration in the Knorr synthesis is regioselectivity when using unsymmetrical 1,3-dicarbonyls, which can lead to the formation of two regioisomeric products.[1][5]

General Reaction Scheme:

Caption: Knorr Pyrazole Synthesis Workflow.

Experimental Data

Entry	1,3-Dicarbonyl Compound	Hydrazine	Catalyst/Solvent	Time (h)	Temp (°C)	Yield (%)	Reference
1	Ethyl acetoacetate	Phenylhydrazine	Nano-ZnO / Water	0.5	60	95	[5]
2	Ethyl benzoylacetate	Hydrazine hydrate	Acetic acid / 1-Propanol	1	100	High	[2]
3	1,3-Diketone	Arylhydrazine	N,N-Dimethylacetamide	-	RT	59-98	[1]
4	Substituted Acetylacetone	Hydrazines	Ethylene glycol	-	RT	70-95	[1]

Experimental Protocol: Synthesis of 1,3,5-substituted pyrazoles using Nano-ZnO[6]

• A mixture of ethyl acetoacetate (1 mmol), phenylhydrazine (1 mmol), and nano-ZnO (10 mol%) in water (5 mL) is prepared in a round-bottom flask.

• The mixture is stirred at 60°C for the specified time (typically 30 minutes).

• Reaction progress is monitored using Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature.

• The solid product is collected by filtration, washed with water, and dried.

• If necessary, the product is further purified by recrystallization from ethanol.

Synthesis from α,β-Unsaturated Carbonyls

This versatile method utilizes the reaction of α,β-unsaturated aldehydes or ketones (like chalcones) with hydrazine derivatives. The reaction typically proceeds through a Michael addition followed by intramolecular cyclization and subsequent dehydration or oxidation to yield the pyrazole ring.[1][6][7] This pathway often forms pyrazoline intermediates, which can be isolated or oxidized in situ to the final pyrazole product.[5][6]

General Reaction Scheme:

Caption: Synthesis from α,β-Unsaturated Ketones.

Experimental Data

Entry	α,β-Unsaturated Carbonyl	Hydrazine	Reagents/Solvent	Time (h)	Temp (°C)	Yield (%)	Reference
1	β-Arylchalcone	Hydrazine monohydrate	H₂O₂ then N₂H₄·H₂O	-	-	-	[1]
2	α,β-Unsaturated ketone	Hydrazine hydrate	Glacial Acetic Acid	4-6	Reflux	73-81	[8]
3	Chalcone	4-Hydrazinylbenzenesulfonamide HCl	Ethanol	Several	Reflux	-	[9]

Experimental Protocol: Synthesis of Pyrazoline Derivatives[9]

• A solution of the appropriate α,β-unsaturated ketone (1 mmol) in glacial acetic acid (10 mL) is prepared.

• Hydrazine hydrate (1.5 mmol) is added to the solution.

• The reaction mixture is heated under reflux for 4-6 hours.

• After cooling, the mixture is poured into ice-cold water.

• The precipitated solid is filtered, washed thoroughly with water, and dried.

• The crude product is purified by recrystallization from a suitable solvent.

[3+2] Dipolar Cycloaddition

This modern and powerful method involves the reaction of a 1,3-dipole, such as a diazo compound or nitrile imine, with a dipolarophile, typically an alkyne or alkene.[10][11] This approach offers high regioselectivity and is tolerant of a wide range of functional groups, making it highly valuable for constructing complex pyrazole derivatives.[10]

Logical Relationship Diagram:

Caption: [3+2] Dipolar Cycloaddition Concept.

Experimental Data

Entry	1,3-Dipole Source	Dipolarophile	Catalyst/Solvent	Time (h)	Temp (°C)	Yield (%)	Reference
1	Diazoester	Enone	Piperidine / -	-	-	Good to High	[10]
2	Heptafluoroisopropyldiazomethane	Electron-deficient alkynes	-	-	35	Good to Excellent	[10]
3	N-Tosylhydrazones	Terminal alkynes	-	-	-	-	[12]
4	Arylsydnones	α,β-Unsaturated ketones	Dry Xylene	-	-	41-48	[13]

Experimental Protocol: Synthesis of i-C₃F₇-Pyrazoles[11]

• To a solution of the electron-deficient alkyne (0.5 mmol) in a suitable solvent, add the in situ generated heptafluoroisopropyldiazomethane.

• Stir the reaction mixture at 35°C.

• Monitor the reaction by TLC or GC-MS until the starting material is consumed.

• Upon completion, remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel to afford the desired pyrazole product.

Multicomponent Reactions (MCRs)

MCRs offer significant advantages in terms of efficiency and atom economy by combining three or more reactants in a single pot to form the product, which incorporates substantial portions of all starting materials.[14][15] These reactions are highly convergent and enable the rapid generation of diverse libraries of pyrazoles from simple starting materials.

Workflow Diagram:

Caption: Multicomponent Reaction (MCR) Workflow.

Experimental Data

Entry	Components	Catalyst/Solvent	Temp (°C)	Yield (%)	Reference
1	Hydrazines, 1,3-Dicarbonyls, Diorganyl Selenides	Oxone	-	High	[14]
2	Sulfonyl hydrazines, 1,3-Dicarbonyls, Sodium sulfite	I₂ / K₂HPO₄·3H₂O	-	-	[14]
3	Malononitrile, Aldehydes, Hydrazines	-	-	-	[7][15]
4	Enaminones, Hydrazine, Aryl halides	Copper-catalyzed	-	-	[7][15]

Experimental Protocol: Synthesis of Alkylseleno-substituted Pyrazoles[15]

• In a reaction vessel, combine the hydrazine (1 mmol), 1,3-dicarbonyl compound (1 mmol), and diorganyl selenide (1.2 mmol).

• Add the catalyst, Oxone, under mild conditions.

• Stir the reaction mixture at room temperature until the reaction is complete as monitored by TLC.

• Work up the reaction by adding water and extracting with an organic solvent.

• Dry the organic layer, concentrate it in vacuo, and purify the crude product by column chromatography.

Conclusion

The choice of synthetic method for pyrazole derivatives depends heavily on the desired substitution pattern, available starting materials, and the required tolerance of functional groups.

• The Knorr synthesis is a robust and straightforward method, ideal for simple, polysubstituted pyrazoles, though regioselectivity can be a challenge.

• Synthesis from α,β-unsaturated carbonyls is highly effective for preparing pyrazolines and subsequently pyrazoles, particularly useful in chalcone-based syntheses.

• [3+2] Dipolar cycloadditions offer excellent control over regioselectivity and are suitable for creating highly functionalized pyrazoles that may be inaccessible through classical condensation methods.

• Multicomponent reactions represent the most efficient approach in terms of step and atom economy, allowing for the rapid construction of complex and diverse pyrazole libraries in a single operation.

Researchers should consider these factors carefully to select the most appropriate and effective synthetic strategy for their target molecules.

References

• 1. mdpi.com [mdpi.com]
• 2. chemhelpasap.com [chemhelpasap.com]
• 3. jk-sci.com [jk-sci.com]
• 4. name-reaction.com [name-reaction.com]
• 5. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
• 8. Design and Synthesis of Novel Pyrazole-Substituted Different Nitrogenous Heterocyclic Ring Systems as Potential Anti-Inflammatory Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. dovepress.com [dovepress.com]
• 10. Recent advances in pyrazole synthesis employing diazo compounds and synthetic analogues - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Pyrazole synthesis [organic-chemistry.org]
• 13. Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Recent advances in the multicomponent synthesis of pyrazoles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 15. Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde and Other Substituted Pyrazoles in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

The pyrazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities. Among these, 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde serves as a key intermediate and a pharmacologically active molecule in its own right. This guide provides an objective comparison of its performance against other substituted pyrazoles, supported by experimental data from peer-reviewed studies.

Physicochemical Properties and Synthesis

The substitution pattern on the pyrazole ring significantly influences the physicochemical properties of the resulting compounds, affecting their solubility, stability, and pharmacokinetic profiles. The title compound, 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde, is typically synthesized via the Vilsmeier-Haack reaction of the corresponding hydrazone.[1]

Compound	Molecular Formula	Molecular Weight ( g/mol )	LogP (Predicted)
3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde	C₁₆H₁₁ClN₂O	282.73	3.6
3-(4-Methoxyphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde	C₁₇H₁₄N₂O₂	278.31	2.9
3-(4-Nitrophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde	C₁₆H₁₁N₃O₃	293.28	2.8
1,3-Diphenyl-1H-pyrazole-4-carbaldehyde	C₁₆H₁₂N₂O	248.28	3.1

Comparative Biological Activities

Antimicrobial Activity

Pyrazole derivatives have demonstrated significant potential as antimicrobial agents. The introduction of a halogen atom, such as chlorine on the phenyl ring, is often associated with enhanced antimicrobial activity.

Compound	Target Organism	Activity (MIC µg/mL)	Reference
3-(2,4-Dichlorophenyl)-1-(substituted phenoxy)acetyl-1H-pyrazole-4-carbaldehydes	S. aureus	Moderate to Significant	[2]
E. coli	Moderate to Significant	[2]
C. albicans	Moderate to Significant	[2]
4-(2-(p-tolyl)hydrazineylidene)-pyrazole-1-carbothiohydrazide	S. aureus	62.5-125	[3]
E. coli	62.5-125	[3]
C. albicans	2.9-7.8	[3]

Anti-inflammatory Activity

The pyrazole scaffold is present in several commercially available non-steroidal anti-inflammatory drugs (NSAIDs), such as celecoxib, which selectively inhibit the cyclooxygenase-2 (COX-2) enzyme. The anti-inflammatory potential of pyrazole derivatives is highly dependent on the nature and position of substituents.

Compound	Assay	IC₅₀ (µM)	Selectivity Index (COX-1/COX-2)	Reference
4-(3-(4-Methylphenyl)-4-cyano-1H-pyrazol-1-yl)benzenesulfonamide	COX-2 Inhibition	Less potent than celecoxib	-	[4]
Pyrazole-pyridazine hybrid (6f)	COX-2 Inhibition	1.15	8.31	[5]
Celecoxib	COX-2 Inhibition	2.16	2.51	[5]
Hybrid pyrazole analogue (5u)	COX-2 Inhibition	1.79	74.92	[6]

Anticancer Activity

Substituted pyrazoles have emerged as promising anticancer agents, with mechanisms of action that include the inhibition of various protein kinases and induction of apoptosis. The cytotoxic effects are often cell-line specific and influenced by the substitution pattern.

Compound	Cell Line	IC₅₀ (µM)	Reference
6-[3-(4-chlorophenyl)-1H-pyrazol-4-yl]-3-[(2-naphthyloxy)methyl][7][8]triazolo[3,4-b][7][9][10]thiadiazole	HepG2 (Liver)	0.8 µg/mL
Pyrazole carbaldehyde derivative (43)	MCF7 (Breast)	0.25	[10]
5-alkylated selanyl-1H-pyrazole (54)	HepG2 (Liver)	13.85	[10]
Pyrazolo[3,4-b]pyridine analog (57)	HeLa (Cervical)	4.91	[10]

Experimental Protocols

Synthesis of 3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde[1]

• Preparation of the Vilsmeier-Haack reagent: Phosphorus oxychloride (POCl₃) is added dropwise to ice-cold N,N-dimethylformamide (DMF) with constant stirring.

• Formation of the hydrazone: 4-Chloroacetophenone is reacted with phenylhydrazine in the presence of a catalytic amount of acetic acid in ethanol to form the corresponding phenylhydrazone.

• Cyclization and formylation: The 4-chloroacetophenone phenylhydrazone, dissolved in DMF, is added dropwise to the cold Vilsmeier-Haack reagent.

• Work-up: The reaction mixture is stirred at an elevated temperature for several hours, then cooled and poured onto crushed ice. The resulting precipitate is filtered, washed with water, and recrystallized from ethanol to yield the final product.

In Vitro Antimicrobial Susceptibility Testing (Broth Microdilution Method)

• Preparation of inocula: Bacterial or fungal strains are cultured overnight, and the suspension is adjusted to a concentration of approximately 1.5 × 10⁸ CFU/mL.

• Serial dilutions: The test compounds are serially diluted in a 96-well microtiter plate using an appropriate broth medium.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Incubation: The plates are incubated at 37°C for 24 hours for bacteria and 48 hours for fungi.

• Determination of MIC: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

In Vitro COX-2 Inhibition Assay (Fluorometric)

• Reagent preparation: Prepare assay buffer, COX probe, COX cofactor, and human recombinant COX-2 enzyme solution.

• Compound preparation: Prepare serial dilutions of the test compounds in DMSO.

• Reaction setup: In a 96-well plate, add assay buffer, COX probe, cofactor, and the test compound or control.

• Enzyme addition: Add the diluted COX-2 enzyme to each well.

• Initiation of reaction: Add arachidonic acid to all wells to start the reaction.

• Measurement: Immediately measure the fluorescence intensity kinetically at an excitation of ~535 nm and an emission of ~587 nm.

• Data analysis: Calculate the percentage of inhibition and determine the IC₅₀ value for each compound.

Visualizing Relationships and Workflows

References

• 1. 3-(4-Chloro­phen­yl)-1-phenyl-1H-pyrazole-4-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jpsionline.com [jpsionline.com]
• 3. Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles and Pyrazolyl 1,3,4-Thiadiazine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A novel COX-2 inhibitor pyrazole derivative proven effective as an anti-inflammatory and analgesic drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. New pyrazole–pyridazine hybrids as selective COX-2 inhibitors: design, synthesis, molecular docking, in silico studies and investigation of their anti-inflammatory potential by evaluation of TNF-α, IL-6, PGE-2 and NO in LPS-induced RAW264.7 macrophages - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Synthesis, anti-inflammatory, analgesic, COX1/2-inhibitory activity, and molecular docking studies of hybrid pyrazole analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis and structure-activity relationship studies of pyrazole-based heterocycles as antitumor agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]

Chloro-Substituted Pyrazole Derivatives: A Comparative Guide to Biological Activity

For Researchers, Scientists, and Drug Development Professionals

The introduction of a chloro-substituent to a pyrazole core is a common strategy in medicinal chemistry to enhance biological activity. This guide provides an objective comparison of the performance of chloro-substituted pyrazole derivatives against their non-substituted counterparts and other alternatives, supported by experimental data.

Quantitative Efficacy Comparison

The following tables summarize the in vitro anticancer and antimicrobial activities of selected chloro-substituted pyrazole derivatives compared to non-substituted analogs and standard drugs. The data highlights the significant impact of chloro-substitution on biological efficacy.

Anticancer Activity

The cytotoxic effects of pyrazole derivatives are often evaluated using the MTT assay, which measures the metabolic activity of cells as an indicator of cell viability. The half-maximal inhibitory concentration (IC50) is a key metric, representing the concentration of a compound that inhibits 50% of the cancer cell growth. Lower IC50 values indicate higher potency.

Compound Class	Derivative Description	Target Cell Line	Efficacy Metric (IC50 in µM)	Reference
Chloro-Substituted Pyrazole	1-(5-(5-chloro-2-hydroxyphenyl)-3-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone	MCF-7 (Breast Cancer)	1.31[1]	[1]
Chloro-Substituted Pyrazole	1-(3-(4-chlorophenyl)-5-(3,5-dibromo-2-hydroxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone	MCF-7 (Breast Cancer)	0.97[1]	[1]
Chloro-Substituted Pyrazole	4-(-4-chlorophenyl)-2-(3-(3,4-di-methylphenyl)-5-p-tolyl-4,5-dihydro-1H-pyrazol-1-yl)thiazole	MCF-7 (Breast Cancer)	0.07[2]	[2]
Non-Substituted Pyrazole Analog	Pyrazole-based compound (general)	MCF-7 (Breast Cancer)	Generally higher IC50 values compared to halogenated derivatives
Standard Drug	Doxorubicin	MCF-7 (Breast Cancer)	4.17[2]	[2]
Chloro-Substituted Pyrazole	Spiro[indenoquinoxaline-pyrrolizidine]-N-arylpyrazole conjugate with a p-chlorophenyl substituent	HeLa (Cervical Cancer)	1.93	[3]
Chloro-Substituted Pyrazole	Compound with 4-chloro substitution	HeLa (Cervical Cancer)	4.94	[4]
Non-Substituted Pyrazole Analog	Curcumin (for comparison)	HeLa (Cervical Cancer)	42.4	[2]
Standard Drug	Paclitaxel	HeLa (Cervical Cancer)	0.008	[2]
Chloro-Substituted Pyrazole	3-(4-chlorophenyl)-5-(3,4,5-trimethoxy thiophenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide	HepG-2 (Liver Cancer)	16.02	[3]

Antimicrobial Activity

The antimicrobial potential of pyrazole derivatives is commonly assessed by the agar well diffusion method, which measures the zone of inhibition around a well containing the test compound. The Minimum Inhibitory Concentration (MIC), the lowest concentration of the compound that prevents visible growth of a microorganism, is a more precise measure of antimicrobial potency.

Compound Class	Derivative Description	Microorganism	Efficacy Metric (MIC in µg/mL)	Reference
Chloro-Substituted Pyrazole	Chloro-substituted pyrazole derivative	Staphylococcus aureus	12.5	[5]
Non-Substituted Pyrazole Analog	General pyrazole derivatives	Staphylococcus aureus	Often show moderate activity
Standard Drug	Chloramphenicol	Staphylococcus aureus	62.5-125	[6][7]
Chloro-Substituted Pyrazole	Chloro-substituted pyrazole derivative	Candida albicans	12.5	[5]
Non-Substituted Pyrazole Analog	General pyrazole derivatives	Candida albicans	Often show moderate activity
Standard Drug	Clotrimazole	Candida albicans	2.9-7.8	[6][7]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to allow for replication and validation of the findings.

MTT Assay for Anticancer Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[8][9]

Materials:

• 96-well plates

• Cancer cell lines (e.g., MCF-7, HeLa)

• Culture medium (e.g., DMEM) with fetal bovine serum (FBS)

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.[10]

• Compound Treatment: Treat the cells with various concentrations of the chloro-substituted pyrazole derivatives and control compounds for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, remove the treatment medium and add 100 µL of fresh medium and 10 µL of MTT stock solution to each well.[10]

• Incubation: Incubate the plates for 3-4 hours at 37°C to allow for the formation of formazan crystals by viable cells.[10]

• Solubilization: Add 100 µL of the solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.[11]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.[8][9] The absorbance is directly proportional to the number of viable cells.

• Data Analysis: Calculate the percentage of cell viability compared to the untreated control and determine the IC50 value for each compound.

Agar Well Diffusion Method for Antimicrobial Activity

The agar well diffusion method is a widely used technique to evaluate the antimicrobial activity of chemical substances.[12][13]

Materials:

• Petri plates with sterile Mueller-Hinton Agar (MHA)

• Bacterial or fungal strains

• Sterile cork borer (6 mm diameter)

• Micropipette

• Test compounds dissolved in a suitable solvent (e.g., DMSO)

• Positive control (standard antibiotic) and negative control (solvent)

Procedure:

• Inoculum Preparation: Prepare a standardized microbial inoculum with a turbidity equivalent to the 0.5 McFarland standard.

• Plate Inoculation: Evenly spread the microbial inoculum onto the surface of the MHA plates using a sterile cotton swab.

• Well Preparation: Aseptically create wells in the agar using a sterile cork borer.[14]

• Compound Addition: Add a defined volume (e.g., 100 µL) of the test compounds, positive control, and negative control into separate wells.[14]

• Incubation: Incubate the plates at 37°C for 24 hours for bacteria and at 28°C for 48 hours for fungi.

• Zone of Inhibition Measurement: Measure the diameter of the clear zone of growth inhibition around each well in millimeters. A larger zone of inhibition indicates higher antimicrobial activity.

• MIC Determination: To determine the Minimum Inhibitory Concentration (MIC), a serial dilution of the compounds is prepared and tested to find the lowest concentration that inhibits the visible growth of the microorganism.[6]

Signaling Pathways and Mechanisms of Action

The biological activities of chloro-substituted pyrazole derivatives are underpinned by their interaction with specific cellular signaling pathways.

Anticancer Activity: Induction of Apoptosis and Kinase Inhibition

Many chloro-substituted pyrazole derivatives exert their anticancer effects by inducing programmed cell death (apoptosis) and inhibiting key kinases involved in cancer cell proliferation and survival.

• Apoptosis Induction: These compounds can trigger the intrinsic apoptotic pathway by modulating the expression of Bcl-2 family proteins. They can upregulate pro-apoptotic proteins like Bax and downregulate anti-apoptotic proteins like Bcl-2, leading to the activation of caspases (e.g., Caspase-3) and subsequent cell death.[14][15][16]

Caption: Intrinsic apoptosis pathway induced by chloro-substituted pyrazoles.

• Kinase Inhibition: Chloro-substituted pyrazoles have been shown to inhibit various protein kinases that are often dysregulated in cancer, such as Cyclin-Dependent Kinases (CDKs) and Epidermal Growth Factor Receptor (EGFR). By blocking the activity of these kinases, they can halt the cell cycle and prevent tumor growth.

Caption: General mechanism of kinase inhibition by chloro-substituted pyrazoles.

Experimental Workflow for Biological Activity Screening

The general workflow for screening the biological activity of newly synthesized chloro-substituted pyrazole derivatives involves a series of in vitro assays.

Caption: Workflow for evaluating the biological activity of pyrazole derivatives.

References

• 1. srrjournals.com [srrjournals.com]
• 2. Celecoxib pathways: pharmacokinetics and pharmacodynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations [frontiersin.org]
• 4. benchchem.com [benchchem.com]
• 5. meddocsonline.org [meddocsonline.org]
• 6. orientjchem.org [orientjchem.org]
• 7. news-medical.net [news-medical.net]
• 8. Synthesis, Antimicrobial and Antioxidant Activity of Pyrazole Based Sulfonamide Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pyrazole Derivatives Induce Apoptosis via ROS Generation in the Triple Negative Breast Cancer Cells, MDA-MB-468 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. What is the mechanism of Celecoxib? [synapse.patsnap.com]
• 11. ClinPGx [clinpgx.org]
• 12. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Discovery of New Pyrazole-Tosylamide Derivatives as Apoptosis Inducers Through BCL-2 Inhibition and Caspase-3 Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Targeting apoptotic pathways in cancer: design, synthesis, and molecular docking studies of 1,3,5-trisubstituted-1H-pyrazole derivatives with Bcl-2 inhibition and DNA damage potential - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Induction of apoptosis by pyrazolo[3,4-d]pyridazine derivative in lung cancer cells via disruption of Bcl-2/Bax expression balance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles and Pyrazolyl 1,3,4-Thiadiazine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Pharmacophore: A Comparative Guide to the Structure-Activity Relationship of Pyrazole-4-Carbaldehyde Analogs

For researchers, scientists, and drug development professionals, understanding the intricate relationship between a molecule's structure and its biological activity is paramount. This guide provides a comprehensive comparison of pyrazole-4-carbaldehyde analogs, a class of compounds demonstrating significant potential in antimicrobial and anticancer applications. By dissecting their structure-activity relationships (SAR), we aim to furnish a foundational understanding for the rational design of more potent and selective therapeutic agents.

The pyrazole ring is a privileged scaffold in medicinal chemistry, and the introduction of a carbaldehyde group at the 4-position provides a versatile handle for synthetic modification, leading to a diverse array of analogs with a broad spectrum of biological activities.[1][2] This guide synthesizes experimental data from various studies to illuminate the key structural features governing the efficacy of these compounds.

Comparative Analysis of Biological Activity

The biological evaluation of pyrazole-4-carbaldehyde analogs has predominantly focused on their antimicrobial and anticancer properties. The following tables summarize the quantitative data from various studies, offering a clear comparison of the performance of different analogs.

Antimicrobial Activity

The antimicrobial potential of pyrazole-4-carbaldehyde derivatives has been evaluated against a range of bacterial and fungal strains. The activity is often quantified by the diameter of the zone of inhibition in agar well diffusion assays.

Table 1: Antimicrobial Activity of Pyrazole-4-Carbaldehyde Analogs (Zone of Inhibition in mm)

Compound ID	R1 Substituent	R2 Substituent	S. aureus	E. coli	C. albicans	Reference
Series A	Phenyl	H	12	10	11	[1]
4-Chlorophenyl	H	18	16	17	[1]
4-Nitrophenyl	H	20	18	19	[1]
Series B	3,4,5-trihydroxyphenyl	Phenyl	15	13	ND	[1]
3,4,5-trihydroxyphenyl	4-Methoxyphenyl	17	15	ND	[1]
3,4,5-trihydroxyphenyl	4-Chlorophenyl	22	20	ND	[1]
Ampicillin	-	-	25	23	-	[1]
Fluconazole	-	-	-	-	21
ND: Not Determined

From the data, a clear trend emerges: the introduction of electron-withdrawing groups on the phenyl ring at the R1 or R2 position, such as chloro and nitro groups, generally enhances antimicrobial activity.[1][3] For instance, the 4-chlorophenyl and 4-nitrophenyl substituted analogs consistently show larger zones of inhibition compared to the unsubstituted phenyl analog.[1]

Anticancer Activity

The anticancer potential of pyrazole-4-carbaldehyde analogs has been investigated against various cancer cell lines, with the half-maximal inhibitory concentration (IC50) being the primary metric for efficacy.

Table 2: Anticancer Activity of Pyrazole-4-Carbaldehyde Analogs (IC50 in µM)

Compound ID	R1 Substituent	R2 Substituent	MCF-7 (Breast)	HepG2 (Liver)	HCT116 (Colon)	Reference
Series C	Phenyl	Indole	15.2	18.5	23.7	[4]
4-Chlorophenyl	Indole	8.9	11.2	14.5	[4]
4-Methoxyphenyl	Indole	12.1	15.8	19.3	[4]
Series D	Phenyl	Pyrazolo[3,4-d]pyrimidin-4-one	15	ND	ND	[5]
4-Nitrophenyl	Pyrazolo[3,4-d]pyrimidin-4-one	11	ND	ND	[5]
Doxorubicin	-	-	0.95	1.2	0.8	[4]
ND: Not Determined

Similar to the antimicrobial SAR, electron-withdrawing substituents on the phenyl ring appear to confer greater cytotoxic activity. The 4-chlorophenyl and 4-nitrophenyl analogs in their respective series display lower IC50 values, indicating higher potency.[4][5] The nature of the heterocyclic system attached to the pyrazole core also plays a crucial role in determining the anticancer efficacy.

Key Structure-Activity Relationship Insights

• Substitution on Phenyl Rings: The presence and position of substituents on the phenyl rings attached to the pyrazole core are critical determinants of biological activity. Electron-withdrawing groups like halogens (Cl, Br) and nitro groups generally lead to enhanced antimicrobial and anticancer potency.[1][3][4][5]

• Nature of the 4-Position Substituent: The carbaldehyde group at the 4-position is a key pharmacophore that can be modified to generate diverse analogs. Conversion of the aldehyde to Schiff bases or other heterocyclic systems can significantly modulate the biological activity.

• Heterocyclic Core: The core pyrazole structure is essential for activity. Further annulation with other heterocyclic rings, such as pyrimidine, can lead to potent compounds.[5]

Experimental Protocols

To ensure the reproducibility and validation of the presented data, detailed methodologies for the key experiments are provided below.

Synthesis of Pyrazole-4-carbaldehyde Analogs (Vilsmeier-Haack Reaction)

The Vilsmeier-Haack reaction is a widely employed method for the synthesis of pyrazole-4-carbaldehydes from the corresponding hydrazones.[6][7]

Materials:

• Substituted hydrazone

• Phosphorus oxychloride (POCl3)

• N,N-Dimethylformamide (DMF)

• Ice bath

• Crushed ice

• Sodium hydroxide solution (for neutralization)

Procedure:

• In a round-bottom flask, cool DMF in an ice bath.

• Slowly add POCl3 dropwise to the cooled DMF with constant stirring to form the Vilsmeier reagent.

• To this reagent, add the substituted hydrazone portion-wise while maintaining the temperature below 5°C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 30 minutes, and then heat it to 60-80°C for 2-4 hours.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Once the reaction is complete, pour the mixture onto crushed ice with vigorous stirring.

• Neutralize the solution with a sodium hydroxide solution until a precipitate is formed.

• Filter the precipitate, wash it with cold water, and dry it.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol).[6]

Antimicrobial Susceptibility Testing (Agar Well Diffusion Method)

This method is used to assess the antimicrobial activity of the synthesized compounds.[8][9][10]

Materials:

• Nutrient agar or Mueller-Hinton agar plates

• Bacterial or fungal cultures

• Sterile cork borer (6 mm diameter)

• Synthesized compounds dissolved in a suitable solvent (e.g., DMSO)

• Standard antibiotic/antifungal drug

• Incubator

Procedure:

• Prepare sterile agar plates.

• Inoculate the agar surface uniformly with the test microorganism.

• Using a sterile cork borer, create wells of 6 mm diameter in the agar.

• Add a fixed volume (e.g., 100 µL) of the test compound solution into the wells.

• Add a standard antibiotic or antifungal drug to one well as a positive control and the solvent (e.g., DMSO) to another as a negative control.

• Incubate the plates at 37°C for 24 hours for bacteria and at 28°C for 48 hours for fungi.

• Measure the diameter of the zone of inhibition (in mm) around each well.[8][9]

In Vitro Anticancer Activity (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[11][12][13]

Materials:

• Cancer cell lines

• Complete cell culture medium

• 96-well plates

• Synthesized compounds dissolved in DMSO

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Seed the cancer cells in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of the synthesized compounds and incubate for 48 hours.

• After the incubation period, add 10-20 µL of MTT solution to each well and incubate for another 4 hours at 37°C.

• Carefully remove the medium and add 100-200 µL of solubilization buffer to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value.[12][13]

Visualizing the SAR and Mechanism of Action

To further elucidate the structure-activity relationships and the potential mechanisms of action, the following diagrams are provided.

References

• 1. PI3K/Akt signalling pathway and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
• 3. The Pathogenic Role of PI3K/AKT Pathway in Cancer Onset and Drug Resistance: An Updated Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. apexbt.com [apexbt.com]
• 5. creative-diagnostics.com [creative-diagnostics.com]
• 6. Synthesis of Novel 1-[(2,6-Dichloro-4-trifluoromethyl)phenyl]-3-aryl-1H-pyrazole-4-carbaldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04309F [pubs.rsc.org]
• 8. hereditybio.in [hereditybio.in]
• 9. botanyjournals.com [botanyjournals.com]
• 10. Methods for in vitro evaluating antimicrobial activity: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. atcc.org [atcc.org]
• 13. benchchem.com [benchchem.com]

A Comparative Guide to Pyrazole Synthesis: Conventional vs. Microwave-Assisted Methods

For researchers, scientists, and drug development professionals, the efficient synthesis of pyrazole scaffolds is a critical aspect of discovery and development. This guide provides an objective comparison of conventional reflux and modern microwave-assisted methods for pyrazole synthesis, supported by experimental data and detailed protocols to inform methodological choices.

The pyrazole nucleus is a prominent scaffold in medicinal chemistry, forming the core of numerous pharmaceuticals.[1] Traditional synthesis often involves prolonged heating under reflux. However, modern techniques like microwave-assisted organic synthesis (MAOS) present significant advantages by drastically reducing reaction times and often improving yields.[2][3] This guide delves into a head-to-head comparison of these two synthetic approaches.

Data Presentation: A Quantitative Comparison

The following table summarizes key quantitative data from representative experimental procedures for the synthesis of pyrazole derivatives, highlighting the efficiency gains of microwave-assisted techniques over conventional heating.

Parameter	Conventional Reflux Method	Microwave-Assisted Method	Reference
Reaction	Synthesis of phenyl-1H-pyrazoles	Synthesis of phenyl-1H-pyrazoles	[2][4]
Reaction Time	2 hours	5 minutes	[2][4]
Temperature	75°C	60°C	[2][4]
Yield	73-90%	91-98%	[2][4]
Reaction	Synthesis of pyrazole and oxadiazole hybrids	Synthesis of pyrazole and oxadiazole hybrids	[5]
Reaction Time	7-9 hours	9-10 minutes	[5]
Yield	Not explicitly stated, but lower than microwave	79-92% improvement in product yield	[5]
Reaction	Synthesis of pyrazoline from chalcone and hydrazine hydrate	Synthesis of pyrazole from chalcone and hydrazine hydrate	[4]
Reaction Time	6.5 hours	1 minute	[4]

Experimental Protocols

Detailed methodologies for both a conventional reflux and a microwave-assisted pyrazole synthesis are provided below. These protocols are based on established literature procedures for the synthesis of phenyl-1H-pyrazoles.[2][4]

Conventional Reflux Synthesis of Phenyl-1H-pyrazoles

Materials:

• Appropriate 1,3-dicarbonyl compound (1 mmol)

• Phenylhydrazine (1 mmol)

• Ethanol (as solvent)

• Glacial acetic acid (catalyst)

Procedure:

• A mixture of the 1,3-dicarbonyl compound (1 mmol), phenylhydrazine (1 mmol), and a catalytic amount of glacial acetic acid in ethanol is placed in a round-bottom flask.

• The mixture is refluxed with stirring for 2 hours at 75°C.

• The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature.

• The solvent is removed under reduced pressure.

• The residue is purified by recrystallization or column chromatography to afford the desired phenyl-1H-pyrazole.

Microwave-Assisted Synthesis of Phenyl-1H-pyrazoles

Materials:

• Appropriate 1,3-dicarbonyl compound (1 mmol)

• Phenylhydrazine (1 mmol)

• Ethanol (as solvent)

• Glacial acetic acid (catalyst)

Procedure:

• In a microwave-transparent vessel, a mixture of the 1,3-dicarbonyl compound (1 mmol), phenylhydrazine (1 mmol), and a catalytic amount of glacial acetic acid in ethanol is prepared.

• The vessel is sealed and placed in a microwave reactor.

• The reaction mixture is irradiated at 60°C for 5 minutes with a power of 50W.[2][4]

• After the irradiation is complete, the vessel is cooled to room temperature.

• The solvent is evaporated, and the crude product is purified by appropriate methods (recrystallization or column chromatography) to yield the pure phenyl-1H-pyrazole.

Mandatory Visualization

The following diagrams illustrate the general workflow of pyrazole synthesis and a comparison of the two methodologies.

General Workflow for Pyrazole Synthesis

Comparison of Synthesis Methodologies

References

• 1. tandfonline.com [tandfonline.com]
• 2. Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08866B [pubs.rsc.org]
• 3. Comparison of Conventional and Microwave Synthesis of Phenyl-1H-pyrazoles and Phenyl-1H-pyrazoles-4-carboxylic Acid Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. journals.chemsociety.org.ng [journals.chemsociety.org.ng]

Pyrazole Derivatives Emerge as Potent Antimicrobial Agents: A Comparative Analysis

For Immediate Release

Recent research has highlighted the significant potential of pyrazole derivatives as a promising class of antimicrobial agents, with several novel compounds demonstrating potent activity against a range of bacterial and fungal pathogens, in some cases exceeding the efficacy of standard reference drugs. These findings, detailed in multiple studies, offer a compelling avenue for the development of new therapeutics to combat the growing threat of antimicrobial resistance.

A systematic review of recently synthesized pyrazole-based compounds reveals a wide spectrum of antimicrobial efficacy. Notably, certain pyrazole-1-carbothiohydrazide derivatives have exhibited remarkable antibacterial and antifungal activities, with Minimum Inhibitory Concentration (MIC) values surpassing those of conventional antibiotics like chloramphenicol and clotrimazole.[1] Similarly, pyrazole derivatives incorporating thiazole scaffolds have shown good to moderate activity against both Gram-positive and Gram-negative bacteria.[2] The versatility of the pyrazole nucleus is further underscored by the potent antimicrobial effects observed in curcumin derivatives where the core structure is replaced by N-phenylpyrazole, as well as in pyrazoles fused with other heterocyclic systems like imidazothiadiazole.[3][4]

Comparative Antimicrobial Activity

The antimicrobial effectiveness of various pyrazole derivatives has been quantified through in vitro assays, with the Minimum Inhibitory Concentration (MIC) and zone of inhibition serving as key metrics. The data presented below summarizes the activity of representative compounds against a panel of clinically relevant microorganisms.

Compound Class/Derivative	Test Organism	MIC (µg/mL)	Zone of Inhibition (mm)	Reference Drug	Reference Drug MIC (µg/mL)
Pyrazole-1-carbothiohydrazide (21a)	Staphylococcus aureus	62.5-125	-	Chloramphenicol	>125
Pyrazole-1-carbothiohydrazide (21a)	Aspergillus niger	2.9-7.8	-	Clotrimazole	>7.8
Thiazolyl Pyrazole Derivative	Gram-positive & Gram-negative bacteria	Good to Moderate	-	-	-
N-(3-Nitrophenylpyrazole) curcumin (12)	Staphylococcus aureus	10	-	N-phenylpyrazole curcumin (4)	200
N-(2-Fluorophenylpyrazole) curcumin (5)	Escherichia coli	50	-	N-phenylpyrazole curcumin (4)	250
Imidazothiadiazole-pyrazole (21c)	Multi-drug resistant bacteria	0.25	-	Gatifloxacin	1
Imidazothiadiazole-pyrazole (23h)	Multi-drug resistant bacteria	0.25	-	Gatifloxacin	1
Pyrazole-sulphonamide	Gram-positive & Gram-negative bacteria, Fungi	Moderate	-	-	-
Mannich base of Pyrazole (3)	Escherichia coli	0.25	-	Ciprofloxacin	0.5
Mannich base of Pyrazole (4)	Streptococcus epidermidis	0.25	-	Ciprofloxacin	4
Pyrazole-Thiazolidinone Hybrid	Escherichia coli	16	-	-	-

Experimental Protocols

The evaluation of the antimicrobial activity of the synthesized pyrazole derivatives was predominantly conducted using two standard methods: the agar well diffusion method and the broth microdilution method to determine the zone of inhibition and the Minimum Inhibitory Concentration (MIC), respectively.

Agar Well/Disk Diffusion Method

This method provides a qualitative or semi-quantitative assessment of antimicrobial activity.

• Media Preparation: A suitable agar medium, such as Nutrient Agar for bacteria or Sabouraud Dextrose Agar for fungi, is prepared and sterilized.[5]

• Inoculum Preparation: A standardized suspension of the test microorganism is prepared. The turbidity is typically adjusted to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria.

• Plate Inoculation: The surface of the agar plates is uniformly inoculated with the microbial suspension using a sterile cotton swab.

• Application of Compounds: Sterile paper discs (6 mm in diameter) impregnated with a known concentration of the test compound (e.g., 100 µg/mL in a suitable solvent like DMSO) are placed on the agar surface.[6] Alternatively, wells are created in the agar using a sterile cork borer, and a specific volume of the test compound solution is added.[7]

• Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria and 25-28°C for 48-72 hours for fungi).

• Measurement: The diameter of the clear zone of inhibition around the disc or well is measured in millimeters. A larger zone of inhibition indicates greater antimicrobial activity. Standard antibiotics are used as positive controls.

Broth Microdilution Method (for MIC Determination)

This method provides quantitative data on the minimum concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

• Preparation of Test Compounds: Serial two-fold dilutions of the pyrazole derivatives are prepared in a liquid growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) in 96-well microtiter plates.

• Inoculum Preparation: A standardized inoculum of the test microorganism is prepared and diluted in the broth to a final concentration of approximately 5 x 10⁵ CFU/mL.

• Inoculation and Incubation: Each well containing the diluted compound is inoculated with the microbial suspension. The plates are then incubated under appropriate conditions.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible growth (turbidity) of the microorganism is observed.

Experimental Workflow and Structure-Activity Relationship

The general workflow for the synthesis and antimicrobial evaluation of pyrazole derivatives, along with insights into their structure-activity relationships, can be visualized in the following diagrams.

Caption: Experimental workflow for the synthesis and antimicrobial evaluation of pyrazole derivatives.

Caption: Key structure-activity relationships of pyrazole derivatives influencing antimicrobial activity.

References

• 1. Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles and Pyrazolyl 1,3,4-Thiadiazine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis and antimicrobial activity evaluation of pyrazole derivatives containing imidazothiadiazole moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benthamdirect.com [benthamdirect.com]
• 5. Synthesis, Antibacterial and Antifungal Activity of Some New Pyrazoline and Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Anti-inflammatory and antimicrobial activities of novel pyrazole analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jpsbr.org [jpsbr.org]

Efficacy of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde Derivatives Against Cancer Cell Lines: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The quest for novel anticancer agents with improved efficacy and reduced toxicity remains a cornerstone of oncological research. Among the vast landscape of heterocyclic compounds, pyrazole derivatives have emerged as a promising scaffold due to their diverse pharmacological activities. This guide provides a comparative analysis of the anticancer efficacy of derivatives of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde, a key intermediate in the synthesis of various bioactive molecules.[1][2] We present a synthesis of quantitative data from multiple studies, detailed experimental protocols for key assays, and visualizations of relevant biological pathways and workflows to support further research and development in this area.

Comparative Efficacy Against Cancer Cell Lines

The anticancer activity of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde derivatives, particularly Schiff bases and thiosemicarbazones, has been evaluated against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50), a measure of the potency of a substance in inhibiting a specific biological or biochemical function, is a key parameter in these assessments. The data presented in Table 1 summarizes the IC50 values of various derivatives from different studies. It is important to note that direct comparison of absolute IC50 values across different studies should be approached with caution due to variations in experimental conditions, such as incubation times and cell densities.

Derivative Type	Compound	Cancer Cell Line	IC50 (µM)	Reference
Pyrazole-Chalcone	Compound 6b	Caco (Colon)	23.34 ± 0.14	[3]
Pyrazole-Triazole Hybrid (Schiff Base)	Compound 3e	HepG2 (Liver)	<10
Pyrazole-Triazole Hybrid (Mannich Base)	Compound 5b	HepG2 (Liver)	<10
Pyrazole Derivative	Compound 3f	MDA-MB-468 (Breast)	14.97 (24h), 6.45 (48h)	[4][5]
Pyrazole Derivative	Paclitaxel (Standard)	MDA-MB-468 (Breast)	49.90 (24h), 25.19 (48h)	[4][5]
Pyrazole-Benzothiazole	Compound 8l	MDA-MB-231 (Breast)	1, 2, 4, 8 (Dose-dependent apoptosis)	[6]
Pyrazole-Benzofuran	Compound 5b	K562 (Leukemia)	0.021	[7]
Pyrazole-Benzofuran	Compound 5b	A549 (Lung)	0.69	[7]

Note: For some compounds, the exact IC50 value was not provided in the abstract, but they were highlighted as the most potent in their respective studies.

Mechanisms of Action

Several studies suggest that pyrazole derivatives exert their anticancer effects through multiple mechanisms, including the induction of apoptosis (programmed cell death), cell cycle arrest, and the inhibition of key signaling pathways involved in cancer cell proliferation and survival.

Induction of Apoptosis

Flow cytometry analysis using Annexin V-FITC and propidium iodide (PI) staining has been a common method to demonstrate the pro-apoptotic effects of these derivatives. For instance, some pyrazole derivatives have been shown to induce apoptosis in triple-negative breast cancer cells (MDA-MB-468 and MDA-MB-231).[6][8] This apoptotic induction is often associated with an increase in the generation of reactive oxygen species (ROS) and the activation of caspases, key executioner proteins in the apoptotic cascade.[4][5][9]

Cell Cycle Arrest

In addition to apoptosis, certain 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde derivatives have been observed to cause cell cycle arrest at different phases. For example, compound 3f was found to induce S-phase arrest in MDA-MB-468 cells.[4][5] This disruption of the normal cell cycle progression prevents cancer cells from dividing and proliferating.

Inhibition of Signaling Pathways

The PI3K/Akt signaling pathway is a crucial regulator of cell survival, proliferation, and growth, and its dysregulation is frequently observed in many types of cancer.[10] Several pyrazole derivatives have been identified as inhibitors of this pathway. By inhibiting key proteins like PI3K and Akt, these compounds can effectively block the downstream signals that promote cancer cell survival and growth, ultimately leading to apoptosis and cell cycle arrest.[3] Some pyrazole derivatives have also been shown to inhibit tubulin polymerization, a critical process for cell division.[7]

Experimental Protocols

To aid in the replication and further investigation of the anticancer effects of these compounds, detailed protocols for the key experimental assays are provided below.

Cell Viability and Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Materials:

• Cancer cell lines of interest

• Complete culture medium (e.g., DMEM, RPMI-1640) with 10% FBS and 1% penicillin-streptomycin

• 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde derivatives (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well in 100 µL of complete culture medium.

• Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2.

• After 24 hours, treat the cells with various concentrations of the pyrazole derivatives. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

• Incubate the cells for another 24, 48, or 72 hours.

• Following the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Shake the plate for 10 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 values.

Apoptosis Assay (Flow Cytometry with Annexin V-FITC/PI Staining)

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Treated and untreated cancer cells

• Annexin V-FITC Apoptosis Detection Kit

• Binding Buffer

• Propidium Iodide (PI)

• Flow cytometer

Procedure:

• Treat cells with the desired concentrations of the pyrazole derivatives for the specified time.

• Harvest the cells (including floating and adherent cells) and wash them twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1x10⁶ cells/mL.

• Transfer 100 µL of the cell suspension (1x10⁵ cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within one hour.

Western Blot Analysis for Signaling Pathway Proteins

Western blotting is used to detect specific proteins in a sample and can be used to assess the phosphorylation status of key signaling proteins.

Materials:

• Treated and untreated cell lysates

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Akt, anti-p-Akt, anti-Bax, anti-Bcl-2, anti-caspase-3, anti-β-actin)

• HRP-conjugated secondary antibodies

• ECL detection reagent

• Chemiluminescence imaging system

Procedure:

• Lyse the treated and untreated cells in RIPA buffer.

• Determine the protein concentration of each lysate using the BCA assay.

• Denature equal amounts of protein (20-40 µg) by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Add ECL detection reagent and visualize the protein bands using a chemiluminescence imaging system.

• Use β-actin as a loading control to normalize protein expression levels.

Visualizations

To further illustrate the concepts discussed, the following diagrams have been generated using Graphviz.

Experimental workflow for evaluating pyrazole derivatives.

Simplified PI3K/Akt signaling pathway and potential inhibition by pyrazole derivatives.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 3-(4-Chloro­phen­yl)-1-phenyl-1H-pyrazole-4-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Newly Synthesized Pyrazolinone Chalcones as Anticancer Agents via Inhibiting the PI3K/Akt/ERK1/2 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pyrazole Derivatives Induce Apoptosis via ROS Generation in the Triple Negative Breast Cancer Cells, MDA-MB-468 [journal.waocp.org]
• 5. Pyrazole Derivatives Induce Apoptosis via ROS Generation in the Triple Negative Breast Cancer Cells, MDA-MB-468 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Pyrazole Derivatives Induce Apoptosis via ROS Generation in the Triple Negative Breast Cancer Cells, MDA-MB-468 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. PI3K/Akt signalling pathway and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Validated Analytical Methods for 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of validated analytical methods for the quantitative analysis of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde, a key intermediate in pharmaceutical and agrochemical synthesis. While a specific, publicly available validated method for this exact compound is not extensively documented, this guide draws upon established analytical techniques for structurally similar pyrazole derivatives to present a comprehensive comparison of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The information herein is intended to assist researchers in selecting and developing appropriate analytical methodologies for quality control, impurity profiling, and pharmacokinetic studies.

Data Presentation: Comparison of Analytical Methods

The following table summarizes the typical performance characteristics of different analytical methods applicable to the analysis of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde and related pyrazole derivatives. The data presented is a composite derived from published methods for analogous compounds and represents expected performance.

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Separation of volatile compounds based on partitioning between a gaseous mobile phase and a stationary phase, with mass spectrometric detection.	Chromatographic separation followed by mass analysis of precursor and product ions, providing high selectivity and sensitivity.
Linearity (Correlation Coefficient, r²)	> 0.999	> 0.998	> 0.999
Accuracy (% Recovery)	98 - 102%	95 - 105%	97 - 103%
Precision (% RSD)	< 2%	< 5%	< 3%
Limit of Detection (LOD)	ng/mL range	pg/mL to ng/mL range	pg/mL range
Limit of Quantification (LOQ)	ng/mL to µg/mL range	ng/mL range	pg/mL to ng/mL range
Typical Application	Purity testing, quantitative analysis of bulk drug and formulations, impurity profiling.	Analysis of volatile impurities, regioisomer separation, and thermally stable pyrazole derivatives.	Bioanalysis (e.g., in plasma, urine), trace level quantification, metabolite identification.
Sample Throughput	High	Medium	High
Instrumentation Cost	Moderate	Moderate to High	High

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are based on established methods for pyrazole derivatives and can be adapted and validated for 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde.

High-Performance Liquid Chromatography (HPLC) Method for Purity and Assay

This protocol describes a reverse-phase HPLC method suitable for the quantification and impurity profiling of pyrazole-4-carbaldehyde derivatives.

Instrumentation:

• HPLC system with a UV-Vis or Diode Array Detector (DAD)

• C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Data acquisition and processing software

Reagents:

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade or purified)

• Formic acid or Phosphoric acid (analytical grade)

• 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde reference standard

Chromatographic Conditions:

• Mobile Phase: A gradient or isocratic mixture of Acetonitrile and Water (containing 0.1% formic acid). A typical starting point is a 60:40 (v/v) mixture of Acetonitrile and water.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: Determined by UV scan of the analyte (typically in the range of 254-280 nm for aromatic pyrazoles).

• Injection Volume: 10 µL

Sample Preparation:

• Prepare a stock solution of the 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde reference standard in a suitable solvent (e.g., Methanol or Acetonitrile) at a concentration of 1 mg/mL.

• Prepare working standard solutions by diluting the stock solution to a range of concentrations (e.g., 1-100 µg/mL) to establish a calibration curve.

• Prepare the sample for analysis by accurately weighing and dissolving it in the same solvent to a known concentration within the calibration range.

• Filter all solutions through a 0.45 µm syringe filter before injection.

Validation Parameters to be Assessed:

• Specificity: Analyze a placebo (matrix without the analyte) to ensure no interfering peaks at the retention time of the analyte.

• Linearity: Construct a calibration curve by plotting the peak area against the concentration of the standard solutions and determine the correlation coefficient (r²).

• Accuracy: Perform recovery studies by spiking a known amount of the analyte into a placebo matrix at different concentration levels (e.g., 80%, 100%, 120%).

• Precision: Assess repeatability (intra-day precision) and intermediate precision (inter-day precision) by analyzing multiple preparations of a homogenous sample.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified, respectively. This can be estimated from the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ).

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities and Isomer Analysis

This protocol outlines a general GC-MS method for the analysis of pyrazole derivatives. 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde is expected to be amenable to GC analysis due to its likely volatility.

Instrumentation:

• Gas chromatograph coupled to a Mass Spectrometer (GC-MS)

• Capillary column suitable for polar compounds (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness)

• Autosampler

• Data acquisition and processing software

Reagents:

• Dichloromethane or Ethyl Acetate (GC grade)

• Methanol (GC grade)

• Helium (carrier gas)

• 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde reference standard

GC-MS Conditions:

• Injector Temperature: 250 °C

• Injection Mode: Split (e.g., 20:1 ratio) or splitless, depending on the required sensitivity.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp to 280 °C at 15 °C/min.

  • Hold at 280 °C for 5 minutes.

• Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-450.

Sample Preparation:

• Prepare a stock solution of the reference standard in a volatile solvent like Dichloromethane or Ethyl Acetate.

• Prepare a series of calibration standards by diluting the stock solution.

• Dissolve the sample in the same solvent to a concentration within the calibration range.

• Ensure the final solution is clear and free of particulate matter.

Visualizations

Experimental Workflow for HPLC Method Validation

Vilsmeier-Haack Reaction: A Superior Strategy for Pyrazole-4-Carbaldehyde Synthesis

The synthesis of pyrazole-4-carbaldehydes, crucial intermediates in the development of pharmaceuticals and agrochemicals, is a key focus for researchers. Among the various synthetic routes, the Vilsmeier-Haack reaction has emerged as a highly efficient and versatile method. This guide provides an objective comparison of the Vilsmeier-Haack reaction with other alternatives, supported by experimental data, to assist researchers, scientists, and drug development professionals in making informed decisions for their synthetic strategies.

Advantages of the Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction offers several distinct advantages for the formylation of pyrazoles at the 4-position, making it a preferred method in many synthetic laboratories.[1][2] The primary benefits include:

• High Efficiency and Good Yields: The reaction is known for its ability to produce pyrazole-4-carbaldehydes in good to excellent yields.[3][4]

• Mild Reaction Conditions: The Vilsmeier-Haack reagent, typically a mixture of phosphorus oxychloride (POCl₃) and a substituted amide like N,N-dimethylformamide (DMF), is a mild formylating agent, which is advantageous when working with sensitive substrates.[2]

• Versatility: This method is applicable to a wide range of substituted pyrazoles, allowing for the synthesis of a diverse library of pyrazole-4-carbaldehyde derivatives.[1]

• Procedural Simplicity: The reaction is often straightforward to perform and the work-up procedure is typically uncomplicated.[5]

Recent advancements have further enhanced the efficiency of the Vilsmeier-Haack reaction. The use of microwave irradiation and ultrasonic assistance has been shown to significantly reduce reaction times and, in some cases, improve yields, aligning with the principles of green chemistry.[5]

Comparative Performance Data

The following table summarizes quantitative data from various studies, comparing the performance of the Vilsmeier-Haack reaction under different conditions for the synthesis of 1-phenyl-3-(p-substituted phenyl)-1H-pyrazole-4-carbaldehydes.

Entry	Substituent (R)	Method	Reaction Time	Yield (%)	Reference
1	H	Conventional	2-6 h	59-76	[5]
2	H	Sonication	10-60 min	72-89	[5]
3	H	Microwave	5-15 min	85-96	[5]
4	OCH₃	Conventional	2 h	59	[5]
5	OCH₃	Sonication	35 min	72	[5]
6	OCH₃	Microwave	10 min	87	[5]
7	NO₂	Conventional	3 h	76	[5]
8	NO₂	Sonication	45 min	89	[5]
9	NO₂	Microwave	10 min	96	[5]

Alternative Synthesis Methods

While the Vilsmeier-Haack reaction is a powerful tool, other methods for the synthesis of pyrazole-4-carbaldehydes exist. One notable alternative involves the use of Grignard reagents. This method includes the protection of the pyrazole nitrogen, followed by metal-halogen exchange and subsequent formylation.[6] However, this multi-step process can be more laborious and may not be as broadly applicable as the Vilsmeier-Haack reaction.

Experimental Protocols

Vilsmeier-Haack Synthesis of 1-phenyl-3-(p-tolyl)-1H-pyrazole-4-carbaldehyde (Conventional Method)

Materials:

• 1-phenyl-3-(p-tolyl)-1H-pyrazole

• N,N-Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, phosphorus oxychloride (3 mmol) is added dropwise to ice-cold N,N-dimethylformamide (10 mL). The mixture is stirred for 30 minutes at 0°C to form the Vilsmeier reagent.

• A solution of 1-phenyl-3-(p-tolyl)-1H-pyrazole (1 mmol) in DMF (5 mL) is added dropwise to the Vilsmeier reagent at 0°C.

• The reaction mixture is then stirred at room temperature for 2 hours.

• Upon completion of the reaction (monitored by TLC), the mixture is poured into crushed ice and neutralized with a saturated sodium bicarbonate solution.

• The aqueous layer is extracted with dichloromethane (3 x 20 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the pure 1-phenyl-3-(p-tolyl)-1H-pyrazole-4-carbaldehyde.

Vilsmeier-Haack Synthesis of 1-phenyl-3-(p-tolyl)-1H-pyrazole-4-carbaldehyde (Microwave-Assisted Method)

Materials:

• 1-phenyl-3-(p-tolyl)-1H-pyrazole

• N,N-Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃)

• Acetonitrile

• Saturated sodium bicarbonate solution

• Ethyl acetate

Procedure:

• The Vilsmeier reagent is prepared by adding phosphorus oxychloride (3 mmol) to N,N-dimethylformamide (5 mL) at 0°C.

• 1-phenyl-3-(p-tolyl)-1H-pyrazole (1 mmol) is dissolved in acetonitrile (5 mL) and added to the Vilsmeier reagent.

• The reaction vessel is placed in a microwave reactor and irradiated at a suitable power and temperature (e.g., 150 W, 80°C) for 5-15 minutes.

• After completion, the reaction mixture is cooled to room temperature and poured into ice water.

• The mixture is neutralized with a saturated sodium bicarbonate solution and extracted with ethyl acetate.

• The organic layer is dried and concentrated to give the crude product, which is then purified by recrystallization or column chromatography.

Reaction Mechanism and Workflow

The following diagrams illustrate the mechanism of the Vilsmeier-Haack reaction and a comparative workflow.

Caption: Mechanism of the Vilsmeier-Haack Reaction.

Caption: Workflow Comparison: Conventional vs. Microwave.

References

• 1. Synthesis of Novel 1-[(2,6-Dichloro-4-trifluoromethyl)phenyl]-3-aryl-1H-pyrazole-4-carbaldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijpcbs.com [ijpcbs.com]
• 3. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04309F [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. degres.eu [degres.eu]
• 6. researchgate.net [researchgate.net]

A Comparative Analysis of the Antifungal Efficacy of Novel Pyrazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

The increasing prevalence of fungal infections, coupled with the rise of antifungal resistance, has created an urgent need for the development of novel and effective antifungal agents. Pyrazole derivatives have emerged as a promising class of heterocyclic compounds, demonstrating a broad spectrum of biological activities, including significant antifungal properties. This guide provides an objective comparison of the antifungal activity of various recently synthesized pyrazole derivatives, supported by experimental data, to aid researchers in the field of mycology and drug discovery.

Quantitative Comparison of Antifungal Activity

The antifungal efficacy of several pyrazole derivatives has been evaluated against a range of pathogenic and phytopathogenic fungi. The following tables summarize the quantitative data from various studies, presenting key performance indicators such as Minimum Inhibitory Concentration (MIC), Median Effective Concentration (EC₅₀), and Inhibition Zone Diameter (IZD).

Table 1: Antifungal Activity of Pyrazole Derivatives against Various Fungal Strains

Compound/Derivative	Fungal Strain	MIC (µg/mL)	EC₅₀ (µg/mL)	IZD (mm)	Commercial Control	Control Value	Reference
Pyrazole 3b	Aspergillus niger	250 (MFIC)	-	32.0	Fluconazole	32.0	[1][2]
Pyrazole 3b	Aspergillus flavus	250 (MFIC)	-	30.0	Fluconazole	-	[1][2]
Pyrazole 10b	Aspergillus niger	-	-	28.0	Fluconazole	32.0	[1][2]
Pyrazole 10b	Penicillium chrysogenum	-	-	20.0	Fluconazole	-	[1][2]
Compound 1v	Fusarium graminearum	-	0.0530 µM	-	Pyraclostrobin	Comparable	[3]
Compound 1t	Fusarium graminearum	-	>0.0530 µM	-	Pyraclostrobin	-	[3]
Compound 7ai	Rhizoctonia solani	-	0.37	-	Carbendazol	1.00	[4]
Compound 7ai	Alternaria porri	-	2.24	-	Carbendazol	-	[4]
Compound 7ai	Marssonina coronaria	-	3.21	-	Carbendazol	-	[4]
Compound 7ai	Cercospora petroselini	-	10.29	-	Carbendazol	-	[4]
Compound 6i	Valsa mali	-	1.77 mg/L	-	Boscalid	9.19 mg/L	[5]
Compound 19i	Valsa mali	-	1.97 mg/L	-	Boscalid	9.19 mg/L	[5]
Compound 23i	Rhizoctonia solani	-	3.79 mg/L	-	Boscalid	-	[5]

MFIC: Minimum Fungicidal Concentration

Experimental Protocols

The following are detailed methodologies for key experiments cited in the comparison of antifungal activities of pyrazole derivatives.

1. Mycelium Growth Rate Method

This method is widely used to evaluate the in vitro antifungal activity of compounds against phytopathogenic fungi.[3]

• Preparation of Media: Potato Dextrose Agar (PDA) is prepared and autoclaved. After cooling to approximately 50-60°C, the test compound, dissolved in a suitable solvent (e.g., DMSO), is added to the media to achieve the desired final concentration. The final concentration of the solvent should be kept constant in all plates and should not affect fungal growth.

• Inoculation: A 5 mm diameter mycelial disc, taken from the edge of a 3-4 day old culture of the test fungus, is placed at the center of the PDA plate containing the test compound.

• Incubation: The plates are incubated at a suitable temperature (e.g., 25 ± 2°C) in the dark.

• Data Collection: The diameter of the fungal colony is measured in two perpendicular directions after a specific incubation period (e.g., 48-72 hours), or until the fungal growth in the control plate reaches the edge of the plate.

• Calculation of Inhibition: The percentage of mycelial growth inhibition is calculated using the formula: Inhibition (%) = [(dc - dt) / dc] x 100 where dc is the average diameter of the fungal colony in the control group and dt is the average diameter of the fungal colony in the treatment group.

• EC₅₀ Determination: The median effective concentration (EC₅₀), which is the concentration of the compound that inhibits 50% of the mycelial growth, is determined by probit analysis of the concentration-response data.

2. Agar Well Diffusion Assay

This method is commonly used to assess the antifungal activity of compounds by measuring the zone of growth inhibition.[6]

• Preparation of Fungal Inoculum: A standardized suspension of fungal spores or yeast cells is prepared in sterile saline or broth. The concentration of the inoculum is adjusted to a specific turbidity standard (e.g., 0.5 McFarland standard).

• Seeding of Agar Plates: A sterile cotton swab is dipped into the fungal inoculum and streaked evenly over the entire surface of an agar plate (e.g., Mueller-Hinton agar for yeasts, PDA for molds) to create a lawn of fungal growth.

• Well Preparation: Wells of a specific diameter (e.g., 6-8 mm) are created in the agar using a sterile cork borer or a similar tool.

• Application of Test Compound: A specific volume (e.g., 50-100 µL) of the test compound solution at a known concentration is added to each well. A negative control (solvent) and a positive control (a known antifungal agent) are also included on the same plate.

• Incubation: The plates are incubated at an appropriate temperature (e.g., 35-37°C for yeasts, 25-28°C for molds) for a specified period (e.g., 24-48 hours).

• Measurement of Inhibition Zone: The diameter of the clear zone of growth inhibition around each well is measured in millimeters (mm). A larger diameter indicates greater antifungal activity.

Visualizing the Mechanism of Action: Succinate Dehydrogenase Inhibition

Several pyrazole carboxamide derivatives exert their antifungal effect by inhibiting the enzyme succinate dehydrogenase (SDH), a key component of the mitochondrial electron transport chain and the tricarboxylic acid (TCA) cycle.[5] The following diagram illustrates the workflow for identifying and characterizing SDH inhibitors.

Caption: Workflow for identifying pyrazole derivatives as SDH inhibitors.

This guide highlights the potential of pyrazole derivatives as a valuable scaffold for the development of new antifungal drugs. The presented data and methodologies offer a foundation for further research and optimization of these compounds to address the growing challenge of fungal infections.

References

• 1. Antifungal activity and biocompatibility assessment with molecular docking and dynamic simulations of new pyrazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antifungal activity and biocompatibility assessment with molecular docking and dynamic simulations of new pyrazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, Synthesis and Antifungal Activities of Novel Pyrazole Analogues Containing the Aryl Trifluoromethoxy Group - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and Antifungal Activity of the Derivatives of Novel Pyrazole Carboxamide and Isoxazolol Pyrazole Carboxylate [mdpi.com]
• 5. Design, Synthesis, and Evaluation of Antifungal Bioactivity of Novel Pyrazole Carboxamide Thiazole Derivatives as SDH Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis, structure-activity relationships, and in vitro antibacterial and antifungal activity evaluations of novel pyrazole carboxylic and dicarboxylic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Guide to the Safe Disposal of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde

Disclaimer: The following procedures are based on safety data for analogous compounds. It is crucial to consult with your institution's Environmental Health and Safety (EHS) department for guidance specific to your location and facilities. Treat all research chemicals as potentially hazardous.

Hazard Profile and Safety Precautions

Based on data from similar pyrazole derivatives, 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde should be handled as a potentially hazardous substance. The primary hazards are associated with its chlorinated phenyl and pyrazole functional groups.

Hazard Assessment of Structurally Similar Compounds

Hazard Category	Finding	Citation
Acute Oral Toxicity	LD50 > 2000 mg/kg in rats for a similar pyrazole derivative, suggesting low acute oral toxicity.	[1]
Skin Irritation	Classified as a skin irritant.	[1]
Eye Irritation	Classified as a serious eye irritant.	[1]
Environmental Hazards	Harmful to aquatic life with long-lasting effects. Not readily biodegradable.	[1]
Carcinogenicity	No data available to classify as a carcinogen.	[1]

Personal Protective Equipment (PPE)

When handling 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde, the following PPE is mandatory:

• Safety Goggles: To protect eyes from splashes.[2]

• Laboratory Coat: To protect skin and clothing.[2]

• Nitrile Gloves: To prevent skin contact.[2]

• Closed-toe Shoes: To protect feet from spills.[2]

Work should always be conducted in a well-ventilated area or a fume hood to avoid inhalation of any dust or vapors.[3]

Step-by-Step Disposal Protocol

The primary and most recommended method for the disposal of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde is through a licensed chemical waste disposal service.[4] High-temperature incineration is the preferred method for such compounds.[1][5]

Experimental Protocol for Waste Disposal

• Waste Segregation:

  • Proper segregation is the most critical first step to prevent accidental chemical reactions.[4]

  • Due to the presence of chlorine, this compound must be disposed of as halogenated organic waste .[2][3][6]

  • Solid Waste: Collect unused or contaminated solid 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde, along with any contaminated materials like weighing paper or gloves, in a clearly labeled, sealable, and chemically compatible waste container.[1][4]

  • Liquid Waste: Solutions containing the compound must be collected in a separate, sealed, and clearly labeled container for liquid halogenated organic waste. Do not mix with non-halogenated waste streams.[4][6]

• Container Selection and Labeling:

  • Use containers that are in good condition, compatible with the chemical waste, and have a secure, tight-fitting lid.[6]

  • The label must include:

    • The words "Hazardous Waste".[6]

    • The full chemical name: "3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde".

    • An accurate list of all constituents and their approximate concentrations.[6]

    • The date accumulation started.[6]

    • The name of the principal investigator and the laboratory location.[6]

• Waste Storage:

  • Store the sealed waste container in a designated hazardous waste accumulation area within the laboratory.[1][6]

  • This area should be well-ventilated and away from incompatible materials, particularly strong oxidizing agents.[1][6]

  • Utilize secondary containment, such as a lab tray, to capture any potential leaks.[6]

• Arranging for Professional Disposal:

  • Follow your institution's established procedures for hazardous waste pickup, which typically involves contacting the EHS department.[1][4]

  • Provide a detailed inventory of the waste to the EHS office or the licensed chemical waste disposal contractor.[4]

Under no circumstances should this compound be disposed of down the drain or in regular trash. [6]

Spill Management Protocol

In the event of a spill, follow these procedures:

• Evacuate and Ventilate: Evacuate personnel from the immediate area and ensure adequate ventilation.[7]

• Personal Protection: Wear the appropriate PPE, including a respirator if necessary.[7]

• Containment and Cleanup:

  • Avoid dust formation.[7]

  • Carefully sweep up the solid material and place it into a suitable, closed container for disposal.[7][8]

  • Do not let the product enter drains.[7]

• Decontamination: Clean the spill area thoroughly.

• Waste Disposal: Dispose of the container with the spilled material as hazardous waste, following the procedures outlined above.

Visualizing the Disposal Workflow

The following diagrams illustrate the key decision-making and procedural workflows for the proper disposal of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde.

Caption: Workflow for the proper disposal of 3-(4-Chlorophenyl)-1H-pyrazole-4-carbaldehyde.

Caption: Logical relationships determining the disposal pathway for the compound.

References

• 1. benchchem.com [benchchem.com]
• 2. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC Chemistry [hscprep.com.au]
• 3. scienceready.com.au [scienceready.com.au]
• 4. benchchem.com [benchchem.com]
• 5. tandfonline.com [tandfonline.com]
• 6. benchchem.com [benchchem.com]
• 7. capotchem.com [capotchem.com]
• 8. fishersci.com [fishersci.com]